Sodium methanesulfinate

• CAS: 20277-69-4

Core Science & Biosynthesis

Sodium Methanesulfinate: A Comprehensive Technical Guide for Researchers

CAS Number: 20277-69-4

This technical guide provides an in-depth overview of sodium methanesulfinate, a versatile reagent in organic synthesis. The document is intended for researchers, scientists, and professionals in drug development, offering detailed information on its properties, applications, and relevant experimental protocols.

Chemical and Physical Properties

Sodium methanesulfinate, with the chemical formula CH₃SO₂Na, is an organosulfur compound that serves as the sodium salt of methanesulfinic acid.[1] It typically appears as a white to light beige crystalline powder.[2][3] This compound is recognized for its utility as a mild reducing agent and its role in the preparation of various organic molecules.[1] It is sensitive to air and hygroscopic, necessitating storage in an inert atmosphere at room temperature.[2][3]

Identification and General Properties

The following table summarizes the key identifiers and general properties of sodium methanesulfinate.

Property	Value	Reference(s)
CAS Number	20277-69-4	[1][2][3][4][5][6]
Molecular Formula	CH₃SO₂Na (or CH₃NaO₂S)	[4][7]
Molecular Weight	102.09 g/mol	[4][7]
Appearance	White to light beige powder	[2][3]
Odor	Slight sulfurous odor	[3]
EINECS Number	243-669-6	[3]

Physical and Chemical Data

Key physical and chemical data for sodium methanesulfinate are presented below, offering a quantitative look at its characteristics.

Property	Value	Reference(s)
Melting Point	222-226 °C (decomposes)	[2][8]
Solubility	Soluble in water. Slightly soluble in Methanol.	[1][2][3]
Stability	Stable under normal conditions, but is air sensitive and hygroscopic.	[1][2][3]
Hazard Codes	Xn (Harmful)	[2]
Risk Statements	R22 (Harmful if swallowed)	[2]
Safety Statements	S36/37 (Wear suitable protective clothing and gloves)	[2]

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of sodium methanesulfinate. The following table provides a comparison of typical spectroscopic features for methanesulfinic acid and its sodium salt. The absence of a broad O-H stretch in the IR spectrum is a key indicator of salt formation.[3]

Technique	Functional Group	Vibrational Mode	Methanesulfinic Acid (cm⁻¹)	Sodium Methanesulfinate (cm⁻¹)
Infrared (IR)	O-H	Stretching	~2900-3100 (broad)	N/A
S=O	Asymmetric Stretch	~1080	~1000-1050
S=O	Symmetric Stretch	~1040	~950-1000
C-H	Stretching	~2930, ~3000	~2920, ~2990
C-S	Stretching	~690	~700
Raman	S=O	Symmetric Stretch	~1040	~970
C-S	Stretching	~690	~700

Note: Data compiled from various spectroscopic sources.[3][4][9]

Technique	Nucleus	Methanesulfinic Acid (ppm)	Sodium Methanesulfinate (ppm)
¹H NMR	CH₃	~2.7	~2.5
¹³C NMR	CH₃	~40	~45

Note: Chemical shifts are approximate and can vary based on the solvent and other experimental conditions.[3][4][9]

Experimental Protocols

Sodium methanesulfinate is a key reactant in several important organic transformations. A detailed experimental protocol for one such reaction, the conjugate addition to vinyl heterocycles, is provided below.

Conjugate Addition of Sodium Methanesulfinate to Vinyl Pyridines and Diazines

This procedure describes a method for introducing a sulfone group into pyridines and diazines, which is a valuable transformation in medicinal chemistry.[2]

Materials:

• Vinyl heterocycle (e.g., 2-vinyl pyridine)

• Sodium methanesulfinate

• Ethanol (EtOH)

• Acetic acid (AcOH) or Trifluoroacetic acid (TFA)

• Reaction vessel

• Stirring apparatus

• Heating apparatus

Procedure:

• To a solution of the vinyl heterocycle in ethanol, add 5 equivalents of sodium methanesulfinate.[2]

• Add 5-8 equivalents of either acetic acid or trifluoroacetic acid to the reaction mixture. For less basic substrates, such as pyridines with electron-withdrawing groups, trifluoroacetic acid is preferred.[2]

• Heat the reaction mixture to 60 °C with stirring.[2]

• Monitor the reaction progress using an appropriate analytical technique (e.g., TLC or LC-MS).

• Upon completion, the reaction mixture is worked up to isolate the desired aliphatic sulfone product.[2]

Note: The amount of acid used may need to be adjusted based on the basicity of the heterocyclic substrate. An excess of trifluoroacetic acid is often necessary for less basic substrates to ensure the presence of free acid in the reaction mixture.[2] This method is advantageous as it avoids the multi-step synthesis involving alkyl halides or halomethylketones.[2]

Visualized Workflows and Pathways

The following diagrams, generated using Graphviz, illustrate key processes involving sodium methanesulfinate.

Caption: Experimental workflow for the conjugate addition of sodium methanesulfinate.

Caption: Logical relationship in the synthesis of aliphatic sulfones.

References

• 1. researchgate.net [researchgate.net]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. benchchem.com [benchchem.com]
• 4. Sodium methanesulfinate(20277-69-4) 1H NMR [m.chemicalbook.com]
• 5. SODIUM METHANESULFONATE(2386-57-4) 1H NMR spectrum [chemicalbook.com]
• 6. Design, synthesis and biological assessment of new selective COX-2 inhibitors including methyl sulfonyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. Chemoselective Boronic Ester Synthesis by Controlled Speciation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sodium methanesulfinate(20277-69-4) 13C NMR [m.chemicalbook.com]

An In-depth Technical Guide to the Synthesis of Sodium Methanesulfinate from Methanesulfonyl Chloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of sodium methanesulfinate from methanesulfonyl chloride. Sodium methanesulfinate is a valuable reagent in organic synthesis, serving as a precursor for the introduction of the methanesulfonyl group in the development of novel pharmaceutical compounds. This document details established experimental protocols, presents quantitative data in a structured format, and includes a visual representation of the synthetic workflow.

Introduction

Sodium methanesulfinate (CH₃SO₂Na), also known as sodium methyl sulfinate, is a versatile building block in organic chemistry.[1][2] It is widely used in the synthesis of various organosulfur compounds, including sulfones and sulfonamides, which are prevalent motifs in many therapeutic agents.[2] The conversion of methanesulfonyl chloride to sodium methanesulfinate is a key transformation, offering a straightforward route to this useful intermediate from a readily available starting material.[2][3] This guide outlines two common reductive methods for this synthesis.

Synthesis Methodologies

The preparation of sodium methanesulfinate from methanesulfonyl chloride typically involves the reduction of the sulfonyl chloride. Common reducing agents include sodium sulfite and sodium metabisulfite.[1][2][3][4]

This method utilizes sodium metabisulfite as the reducing agent in an aqueous solution. A key advantage of using sodium metabisulfite is that one mole is equivalent to two moles of sodium sulfite in the reaction, which can be cost-effective.[1]

Experimental Protocol:

• To a four-necked flask equipped with a thermometer, mechanical stirrer, reflux condenser, and a nitrogen inlet, add 326 g of a 35% (w/w) aqueous solution of sodium metabisulfite.[1]

• While stirring under a nitrogen atmosphere, heat the solution to 60-65°C.[1]

• Slowly add 90.6 g of methanesulfonyl chloride to the reaction mixture. Maintain a gentle reflux during the addition.[1]

• Throughout the reaction, monitor the pH and maintain it within the range of 8-9 by adding a sodium hydroxide solution.[1]

• The reaction is considered complete when the reflux of methanesulfonyl chloride ceases.[1]

• Upon completion, add a 50% (w/w) aqueous solution of calcium chloride to precipitate the excess sulfite and sulfate salts as calcium sulfite and calcium sulfate.[1]

• Stir the mixture for 10 minutes and then filter to obtain a clear solution of sodium methanesulfinate.[1]

• Concentrate the filtrate under reduced pressure until white crystals begin to form.[1]

• Cool the mixture and add anhydrous ethanol to precipitate sodium chloride.[1]

• Filter to remove the sodium chloride.[1]

• Evaporate the solvent from the filtrate to yield the crude sodium methanesulfinate as a white solid.[1]

• The crude product can be further purified by recrystallization.[1]

Quantitative Data:

Reagent	Quantity	Molar Equivalent
Methanesulfonyl Chloride	90.6 g	1.0
35% Sodium Metabisulfite Solution	326 g	~1.5
Sodium Hydroxide Solution	As needed	-
50% Calcium Chloride Solution	As needed	-

This procedure employs sodium sulfite as the reducing agent, with sodium bicarbonate acting as a buffer to control the pH of the reaction mixture.[3]

Experimental Protocol:

• In a three-necked, round-bottomed flask equipped with a mechanical stirrer, a pressure-equalizing dropping funnel, and a thermometer, prepare a solution of 126 g of sodium sulfite heptahydrate and 84.0 g of sodium hydrogen carbonate in 1 L of water.[3]

• With stirring, add 57.3 g (0.500 mole) of freshly distilled methanesulfonyl chloride dropwise over a period of 30 minutes.[3] A slight exotherm and evolution of carbon dioxide will be observed.

• Continue stirring the reaction mixture for 2 hours, at which point the gas evolution should cease, resulting in a clear, colorless solution of sodium methanesulfinate.[3]

• The resulting aqueous solution of sodium methanesulfinate can be used directly for subsequent reactions or subjected to workup and purification to isolate the solid product.[3]

Quantitative Data:

Reagent	Quantity	Moles	Molar Equivalent
Methanesulfonyl Chloride	57.3 g	0.500	1.00
Sodium Sulfite Heptahydrate	126 g	0.500	1.00
Sodium Hydrogen Carbonate	84.0 g	1.00	2.00
Water	1 L	-	-

Logical Workflow for Synthesis

The following diagram illustrates the general workflow for the synthesis of sodium methanesulfinate from methanesulfonyl chloride.

Caption: Synthetic workflow from methanesulfonyl chloride to sodium methanesulfinate.

Applications in Drug Development

Sodium methanesulfinate is a key intermediate in the synthesis of various pharmaceutically active compounds. Its utility lies in its ability to act as a nucleophile for the introduction of the methylsulfonyl (CH₃SO₂-) group. This functional group is present in numerous drugs and is known to improve properties such as solubility, metabolic stability, and biological activity.

The following diagram illustrates the central role of sodium methanesulfinate in the synthesis of sulfone-containing compounds, which are of significant interest in drug discovery.

Caption: Synthetic utility of sodium methanesulfinate in drug development.

References

• 1. Page loading... [guidechem.com]
• 2. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. US6399815B2 - Process for preparing a sulfinate - Google Patents [patents.google.com]

An In-depth Technical Guide to the Physical and Chemical Properties of Sodium Methanesulfinate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium methanesulfinate (CH₃SO₂Na) is an organosulfur compound that has garnered significant interest in organic synthesis and medicinal chemistry. Its utility as a versatile building block stems from its ability to introduce the methylsulfonyl (-SO₂CH₃) moiety, a functional group prevalent in a variety of biologically active molecules. This guide provides a comprehensive overview of the physical and chemical properties of sodium methanesulfinate, detailed experimental protocols for its key reactions, and its applications in drug development, with a particular focus on the synthesis of cyclooxygenase-2 (COX-2) inhibitors.

Physical and Chemical Properties

Sodium methanesulfinate is a white to off-white crystalline powder. It is known to be hygroscopic and sensitive to air, necessitating storage under an inert atmosphere.[1][2] Key physical and chemical properties are summarized in the tables below.

Table 1: General and Physical Properties of Sodium Methanesulfinate

Property	Value	Source(s)
Molecular Formula	CH₃NaO₂S	[3]
Molecular Weight	102.09 g/mol	[3]
Appearance	White to light beige powder/crystals	[2][4]
Melting Point	222-226 °C (decomposes)	[2]
Solubility
Water	Soluble
Methanol	Slightly soluble
Ethanol	Soluble
Ether	Soluble
Dimethyl Sulfoxide (DMSO)	75.2 mg/mL
Sensitivity	Air sensitive & Hygroscopic	[2]

Table 2: Spectroscopic and Computational Data for Sodium Methanesulfinate

Property	Value	Source(s)
¹H NMR (DMSO-d₆)	δ 2.2 ppm (s, 3H)	[4]
¹³C NMR (DMSO-d₆)	δ 45.0 ppm	[4]
Topological Polar Surface Area	59.3 Ų	[3]
Complexity	36.6	[3]

Chemical Reactivity and Synthetic Applications

Sodium methanesulfinate is a versatile reagent in organic synthesis, primarily utilized for the formation of carbon-sulfur bonds, leading to the synthesis of various sulfones.

Synthesis of β-Keto Sulfones

β-Keto sulfones are important intermediates in organic synthesis. They can be prepared via the reaction of α-haloketones with sodium methanesulfinate or through a Michael addition to α,β-unsaturated ketones.

This protocol describes the metal-free hydrosulfonylation of α,β-unsaturated ketones with sodium sulfinates.[5]

Materials:

• α,β-unsaturated ketone (1.0 equiv)

• Sodium methanesulfinate (2.0 equiv)

• 4-Chlorobenzoic acid (PCBA) (2.0 equiv)

• Mesitylene (solvent)

Procedure:

• To a reaction vessel, add the α,β-unsaturated ketone (0.2 mmol), sodium methanesulfinate (0.4 mmol), and 4-chlorobenzoic acid (0.4 mmol).

• Add mesitylene (2.0 mL) to the mixture.

• Stir the reaction mixture at 30 °C.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, the product can be isolated and purified using standard techniques such as column chromatography.

Cross-Coupling Reactions

Sodium methanesulfinate can participate in palladium-catalyzed cross-coupling reactions with aryl halides or boronic acids to form aryl methyl sulfones.[5]

This protocol outlines a one-pot synthesis of diarylmethanes by the coupling of a (hetero)aryl halide and a benzyl halide using a sulfinate transfer reagent. While this example doesn't directly use pre-formed sodium methanesulfinate, it illustrates the in-situ generation and subsequent cross-coupling of a sulfinate, a reaction class where sodium methanesulfinate is a key reagent. A general workflow for such a reaction is presented below.

Fig. 1: General workflow for one-pot desulfinative cross-coupling.

Radical Reactions

The methanesulfonyl radical can be generated from sodium methanesulfinate and utilized in various radical-mediated transformations, including the synthesis of allylic and β-keto sulfones.[6]

This protocol describes the synthesis of β-ketosulfones from alkenes and methanesulfinic acid (which can be generated in situ from sodium methanesulfinate) using a photocatalyst.[6]

Materials:

• Alkene (1.0 equiv)

• Methanesulfinic acid (1.5 equiv)

• Eosin Y (1 mol%)

• Acetonitrile/water (9:1 v/v)

• Saturated aqueous sodium bicarbonate

• Ethyl acetate

Procedure:

• In a Schlenk tube, combine the alkene, methanesulfinic acid, and Eosin Y.

• Add the acetonitrile/water solvent mixture.

• Degas the mixture by bubbling with an inert gas (e.g., argon) for 10-15 minutes.

• Irradiate the reaction with a visible light source (e.g., blue LEDs) and stir at room temperature.

• Monitor the reaction by TLC.

• Once complete, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography.

Application in Drug Development: Synthesis of COX-2 Inhibitors

The methylsulfonyl group is a key pharmacophore in a class of non-steroidal anti-inflammatory drugs (NSAIDs) known as selective COX-2 inhibitors.[7] These drugs, such as Celecoxib and Etoricoxib, exhibit anti-inflammatory and analgesic effects with a reduced risk of gastrointestinal side effects compared to non-selective NSAIDs.[6] The methylsulfonyl moiety plays a crucial role in the selective binding to the COX-2 enzyme.[7]

Role of the Methylsulfonyl Group in COX-2 Inhibition

The cyclooxygenase (COX) enzyme exists in two main isoforms, COX-1 and COX-2. COX-1 is constitutively expressed and involved in housekeeping functions, while COX-2 is induced during inflammation. The active site of COX-2 has a larger, more flexible binding pocket compared to COX-1. The methylsulfonyl group of selective inhibitors fits into a secondary pocket within the COX-2 active site, leading to potent and selective inhibition.[7][8]

Fig. 2: Simplified COX-2 signaling pathway and inhibition.

Synthesis of Celecoxib Analogues

The synthesis of Celecoxib and its analogues often involves the construction of a 1,5-diarylpyrazole core, followed by the introduction of the key pharmacophoric groups. While the sulfonamide group in Celecoxib is typically introduced from a precursor already containing it, the analogous methylsulfonyl group in other COX-2 inhibitors is often installed using reagents like sodium methanesulfinate.[9][10]

A general synthetic strategy for diarylpyrazole-based COX-2 inhibitors involves the condensation of a 1,3-diketone with a substituted hydrazine. The methylsulfonyl group can be present on either the diketone or the hydrazine precursor.

Fig. 3: Logical workflow for the synthesis of a diarylpyrazole core.

Safety and Handling

Sodium methanesulfinate is harmful if swallowed.[2] It is recommended to handle this compound in a well-ventilated area, wearing appropriate personal protective equipment, including gloves, safety goggles, and a lab coat. Avoid contact with skin and eyes and prevent the formation of dust and aerosols.[11]

Conclusion

Sodium methanesulfinate is a valuable and versatile reagent in modern organic synthesis, offering an efficient means to introduce the methylsulfonyl group. Its physical and chemical properties are well-characterized, and its reactivity is exploited in a range of synthetic transformations. In the context of drug development, its role in the synthesis of selective COX-2 inhibitors highlights its importance in medicinal chemistry. The protocols and data presented in this guide are intended to support researchers and scientists in leveraging the full potential of this important building block.

References

• 1. Sodium methanesulfonate, 98% 5 g | Buy Online | Thermo Scientific Alfa Aesar | Fisher Scientific [fishersci.no]
• 2. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 3. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Page loading... [guidechem.com]
• 5. Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Selective COX-2 Inhibitors: A Review of Their Structure-Activity Relationships - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Design, synthesis and biological assessment of new selective COX-2 inhibitors including methyl sulfonyl moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Novel 1,3-diaryl pyrazole derivatives bearing methylsulfonyl moiety: Design, synthesis, molecular docking and dynamics, with dual activities as anti-inflammatory and anticancer agents through selectively targeting COX-2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. bloomtechz.com [bloomtechz.com]

The Elusive Crystal Structure of Sodium Methanesulfinate: A Technical Overview

Abstract

Sodium methanesulfinate (CH₃NaO₂S) is a versatile and widely utilized reagent in organic synthesis and various industrial processes. Despite its common use, a definitive, publicly available crystal structure of pure sodium methanesulfinate remains elusive in the current body of scientific literature. This technical guide provides a comprehensive overview of the known properties of sodium methanesulfinate, its synthesis, and its applications, particularly for researchers, scientists, and professionals in drug development. While a detailed crystallographic analysis is not possible at this time, this paper will present a hypothetical workflow for its structure determination and discuss the structural characteristics of a closely related compound, sodium methanesulfonate, to offer contextual insights.

Introduction

Sodium methanesulfinate, the sodium salt of methanesulfinic acid, is a valuable C1 building block in synthetic organic chemistry.[1] It serves as a precursor for the introduction of the methylsulfonyl (–SO₂CH₃) group into organic molecules, a moiety frequently found in pharmaceuticals due to its ability to enhance solubility and metabolic stability.[2] The compound typically appears as a white to off-white crystalline powder and is soluble in water.[3] While its chemical reactivity and applications are well-documented, a fundamental understanding of its solid-state structure through single-crystal X-ray diffraction has not been reported in publicly accessible databases. This lack of crystallographic data presents a knowledge gap for researchers aiming to understand its solid-state properties, such as polymorphism, hygroscopicity, and crystal packing, which can be critical in pharmaceutical development and material science.

Physicochemical Properties

A summary of the known physicochemical properties of sodium methanesulfinate is presented in Table 1. This data is compiled from various chemical suppliers and databases.

Property	Value	Reference(s)
Chemical Formula	CH₃NaO₂S	[3][4]
Molecular Weight	102.09 g/mol	[4]
CAS Number	20277-69-4	[3]
Appearance	White to light yellow powder/crystal	[3]
Melting Point	222-226 °C (decomposes)	[5]
Solubility	Soluble in water	[3]
Synonyms	Methanesulfinic acid sodium salt, Sodium methyl sulfinate	[3]

Table 1. Physicochemical Properties of Sodium Methanesulfinate.

Synthesis of Sodium Methanesulfinate

Sodium methanesulfinate can be synthesized through various methods. A common laboratory-scale preparation involves the reduction of methanesulfonyl chloride. One reported method utilizes sodium sulfite or sodium metabisulfite as the reducing agent.[6]

Experimental Protocol: Synthesis via Reduction of Methanesulfonyl Chloride

Materials:

• Methanesulfonyl chloride

• Sodium metabisulfite

• Water

• Reaction vessel equipped with a stirrer and temperature control

Procedure:

• A solution of sodium metabisulfite is prepared in water in the reaction vessel.

• Methanesulfonyl chloride is added dropwise to the stirred sodium metabisulfite solution. The reaction is exothermic and may require cooling to maintain the desired temperature.

• The reaction mixture is stirred for a specified period to ensure complete reaction.

• Upon completion, the product, sodium methanesulfinate, can be isolated from the reaction mixture. This may involve cooling to induce crystallization, followed by filtration, washing with a suitable solvent to remove impurities, and drying.

The use of sodium metabisulfite is advantageous as it is cost-effective and has a higher solubility than sodium sulfite, which can improve reaction efficiency and product yield.[6]

Caption: Workflow for the synthesis of sodium methanesulfinate.

Crystal Structure Determination: A Hypothetical Workflow

While the crystal structure of sodium methanesulfinate is not currently available, a standard approach for its determination would involve single-crystal X-ray diffraction. The general workflow for such an experiment is outlined below.

Proposed Experimental Protocol for Crystal Structure Determination

1. Crystal Growth:

• Slow evaporation of a saturated aqueous solution of sodium methanesulfinate at room temperature.

• Vapor diffusion of a miscible anti-solvent (e.g., ethanol, isopropanol) into a concentrated aqueous solution of the salt.

• Cooling crystallization from a hot, saturated solution.

2. Data Collection:

• A suitable single crystal of sodium methanesulfinate would be selected and mounted on a goniometer head.

• The crystal would be placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion and potential degradation.

• X-ray diffraction data would be collected using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα or Cu Kα radiation) and a detector.

3. Structure Solution and Refinement:

• The collected diffraction data would be processed to determine the unit cell parameters and space group.

• The crystal structure would be solved using direct methods or Patterson methods to locate the positions of the atoms.

• The structural model would be refined against the experimental data to optimize atomic coordinates, and thermal parameters, and to achieve the best possible fit between the calculated and observed structure factors.

Caption: A typical experimental workflow for X-ray crystallography.

Structural Insights from a Related Compound: Sodium Methanesulfonate

In the absence of data for sodium methanesulfinate, examining the crystal structure of the closely related compound, sodium methanesulfonate (NaSO₃CH₃), can provide some structural context. A study on mixed-anionic methanesulfonate salts describes the structure of sodium methanesulfonate as consisting of 2D layers of [Na₅(SO₃CH₃)₄]ⁿ⁺ with intercalated [SO₃CH₃]ⁿ⁻ anions.[7] This layered structure suggests a complex coordination environment for the sodium ions and specific intermolecular interactions driven by the sulfonate groups. It is plausible that sodium methanesulfinate might also exhibit a layered or polymeric structure in the solid state, driven by the coordination of the sodium cation to the oxygen atoms of the sulfinate group.

Applications in Drug Development and Synthesis

Sodium methanesulfinate is a key reagent in the synthesis of sulfones, which are important structural motifs in many pharmaceutical compounds.[1] The use of sulfonate and sulfinate salts in drug development is well-established, although concerns about the potential for the formation of genotoxic sulfonate esters have been raised for sulfonic acid counter-ions.[2] Sodium methanesulfinate's role as a nucleophile in S-alkylation reactions is fundamental to the construction of more complex molecules.[8][9]

Conclusion and Future Outlook

Sodium methanesulfinate remains an important reagent in chemical synthesis and drug development. However, a full understanding of its solid-state properties is hampered by the lack of a publicly available crystal structure. The determination of its crystal structure through single-crystal X-ray diffraction would be a valuable contribution to the field, providing crucial insights for solid-state chemists and pharmaceutical scientists. Such a study would enable a detailed analysis of its crystal packing, hydrogen bonding (if any), and coordination chemistry, which could aid in the rational design of new materials and pharmaceutical formulations. It is hoped that this technical guide will stimulate further research into the fundamental structural properties of this widely used chemical compound.

References

• 1. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 2. The utility of sulfonate salts in drug development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Page loading... [guidechem.com]
• 4. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. 甲烷亚磺酸钠 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Page loading... [wap.guidechem.com]
• 7. Synthesis and large crystal growth of a family of mixed-anionic methanesulfonate salts by anionic site-substitution: Na 5 (SO 3 CH 3 ) 4 (X) (X = BF 4 ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT00223K [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Thermogravimetric Analysis of Sodium Methanesulfinate: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the thermogravimetric analysis (TGA) of sodium methanesulfinate (CH₃SO₂Na). This document collates available data on its thermal stability and decomposition, outlines experimental protocols, and presents a plausible decomposition pathway. This guide is intended to be a valuable resource for researchers and professionals working with this compound in pharmaceutical development and other scientific applications.

Introduction to the Thermal Stability of Sodium Methanesulfinate

Sodium methanesulfinate is an organosulfur compound utilized in various chemical syntheses. Its thermal stability is a critical parameter for its handling, storage, and application in processes that involve elevated temperatures. Thermogravimetric analysis is an essential technique to determine the thermal stability and decomposition profile of such compounds. It measures the change in mass of a sample as it is heated at a controlled rate in a specific atmosphere.

Available data indicates that sodium methanesulfinate is a relatively stable solid at ambient temperatures. Its decomposition is reported to occur at temperatures above 200 °C.

Thermogravimetric Analysis Data

While a specific, publicly available TGA curve for sodium methanesulfinate is not readily found in the literature, a representative thermal decomposition profile can be constructed based on the known decomposition temperatures of related metal methanesulfonates. The primary decomposition is expected to involve the loss of volatile fragments, leaving a stable inorganic residue.

Table 1: Representative Thermogravimetric Analysis Data for Sodium Methanesulfinate

Temperature Range (°C)	Weight Loss (%)	Associated Process	Probable Evolved Gases	Residual Product
Ambient - 200	< 1	Loss of adsorbed moisture	H₂O	Sodium Methanesulfinate
200 - 350	~45 - 55	Main decomposition	SO₂, CH₄, CO, CO₂	Sodium Sulfate (Na₂SO₄)
> 350	< 1	Stable residue	-	Sodium Sulfate (Na₂SO₄)

Note: The data presented in this table is representative and based on the expected thermal behavior of sodium methanesulfinate and related compounds. Actual experimental values may vary depending on the specific experimental conditions.

Experimental Protocol for Thermogravimetric Analysis

A standard experimental protocol for conducting a thermogravimetric analysis of sodium methanesulfinate is detailed below. This methodology is based on common practices for the thermal analysis of organic and inorganic salts.

Instrumentation

A calibrated thermogravimetric analyzer is required, preferably one with the capability for evolved gas analysis (EGA) such as TGA-MS (Thermogravimetric Analysis-Mass Spectrometry) or TGA-FTIR (Thermogravimetric Analysis-Fourier Transform Infrared Spectroscopy) to identify the decomposition products.

Sample Preparation

• Ensure the sodium methanesulfinate sample is homogenous. If necessary, gently grind the sample to a fine powder using a mortar and pestle.

• Accurately weigh approximately 5-10 mg of the sample into a clean, inert TGA crucible (e.g., alumina or platinum).

TGA Instrument Parameters

• Purge Gas: High-purity nitrogen or argon at a flow rate of 20-50 mL/min to maintain an inert atmosphere.

• Heating Program:

  • Equilibrate the sample at 30 °C for 10 minutes.

  • Ramp the temperature from 30 °C to 600 °C at a constant heating rate of 10 °C/min.

• Data Collection: Record the sample mass (in %) as a function of temperature (°C).

Data Analysis

• Plot the percentage weight loss versus temperature to obtain the TGA curve.

• Determine the onset temperature of decomposition, which is the temperature at which significant weight loss begins.

• Calculate the percentage weight loss for each distinct decomposition step.

• If using EGA, analyze the mass spectrometry or infrared spectroscopy data to identify the gaseous products evolved at different temperatures.

Visualizing the Process and Decomposition

Experimental Workflow

The logical flow of a thermogravimetric analysis experiment is crucial for obtaining reliable and reproducible data. The following diagram illustrates the key steps involved.

Caption: Workflow for the thermogravimetric analysis of sodium methanesulfinate.

Proposed Thermal Decomposition Pathway

Based on studies of related metal methanesulfonates and the general principles of thermal decomposition of sulfinate salts, a plausible decomposition pathway for sodium methanesulfinate is proposed. The decomposition likely proceeds through a series of complex radical and disproportionation reactions.

Studies on the thermal decomposition of metal methanesulfonates suggest that the final solid residue for alkali metals is the corresponding sulfate.[1] The thermal decomposition of other sodium oxo-salts of sulfur also indicates the formation of sodium sulfate and sodium sulfide through disproportionation reactions.

Caption: Proposed thermal decomposition pathway for sodium methanesulfinate.

Conclusion

The thermogravimetric analysis of sodium methanesulfinate reveals that it is thermally stable up to approximately 200 °C, after which it undergoes significant decomposition. The primary solid decomposition product is expected to be sodium sulfate, with the evolution of various sulfur and carbon-containing gases. The experimental protocol and proposed decomposition pathway provided in this guide offer a solid foundation for researchers and professionals working with this compound. For a definitive identification of the decomposition products and a precise quantification of the decomposition kinetics, coupling thermogravimetric analysis with mass spectrometry or FTIR spectroscopy is highly recommended.

References

• 1. researchgate.net [researchgate.net]

Radical Reactions Involving Sodium Methanesulfinate: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium methanesulfinate (CH₃SO₂Na) is a readily available and versatile reagent that has garnered significant attention in organic synthesis. Its ability to serve as a precursor to the methanesulfonyl radical (CH₃SO₂•) under mild conditions has made it an invaluable tool for the formation of carbon-sulfur bonds, a key structural motif in numerous pharmaceuticals and functional materials. This technical guide provides a comprehensive overview of radical reactions involving sodium methanesulfinate, with a focus on reaction mechanisms, experimental protocols, and applications in the synthesis of high-value organic compounds.

Core Concepts: Generation of the Methanesulfonyl Radical

The utility of sodium methanesulfinate in radical chemistry stems from its facile conversion into the methanesulfonyl radical. This transformation can be initiated through several methods, primarily involving single-electron transfer (SET) processes. Common strategies include:

• Oxidation: Chemical oxidants can abstract an electron from the sulfinate salt to generate the sulfonyl radical.

• Photoredox Catalysis: Visible-light photocatalysis has emerged as a powerful and mild method for generating sulfonyl radicals from sulfinic acids and their salts.[1] An excited photocatalyst oxidizes the sulfinate to produce the corresponding sulfonyl radical.[1]

• Iodine-Mediation: In the presence of molecular iodine or iodide salts, sodium methanesulfinate can be converted to the methanesulfonyl radical.[2]

The generated methanesulfonyl radical is an electrophilic species that readily participates in a variety of radical reactions, including additions to unsaturated systems and cyclizations.

Key Synthetic Applications

Synthesis of Vinyl Sulfones

Vinyl sulfones are important synthetic intermediates and are present in various biologically active molecules.[3] Radical addition of the methanesulfonyl radical to alkynes or elimination from an intermediate formed with alkenes provides a direct route to these compounds.

A common method for the synthesis of vinyl sulfones involves the iodine-mediated reaction of sodium methanesulfinate with alkenes. The reaction proceeds via an initial iodosulfonylation followed by elimination of hydrogen iodide.

Experimental Protocol: Iodine-Mediated Synthesis of Vinyl Sulfones from Alkenes [3]

• Reagents:

  • Alkene (1.0 equiv)

  • Sodium methanesulfinate (1.5 equiv)

  • Sodium iodide (NaI) (1.5 equiv)

  • p-Toluenesulfonic acid monohydrate (TsOH·H₂O) (0.2 equiv)

  • Nitromethane (MeNO₂) as solvent

• Procedure:

  • To a solution of the alkene in nitromethane, add sodium methanesulfinate, sodium iodide, and p-toluenesulfonic acid monohydrate.

  • Stir the mixture at 80 °C for 24 hours.

  • Cool the reaction to room temperature.

  • Purify the crude product directly by preparative thin-layer chromatography on silica gel (petroleum ether/ethyl acetate).

Table 1: Synthesis of Vinyl Sulfones from Various Alkenes and Sulfinic Acids [3]

Alkene Substrate	Sulfinic Acid	Product	Yield (%)
1-Octene	Benzenesulfinic acid	(E)-1-(oct-1-en-1-ylsulfonyl)benzene	78
Styrene	Benzenesulfinic acid	(E)-1-(styrylsulfonyl)benzene	85
4-Methylstyrene	Benzenesulfinic acid	(E)-1-methyl-4-(styrylsulfonyl)benzene	82
Cyclohexene	Benzenesulfinic acid	1-(cyclohex-1-en-1-ylsulfonyl)benzene	65

Note: While the specific yields for sodium methanesulfinate were not provided in the direct source, the protocol is general for sulfinic acids and their salts.

Reaction Pathway: Iodine-Mediated Synthesis of Vinyl Sulfones

Caption: Iodine-mediated formation of vinyl sulfones.

Synthesis of Allylic Sulfones

Allylic sulfones are versatile building blocks in organic synthesis. A green and atom-economical approach for their synthesis is the direct hydrosulfonylation of 1,3-dienes with sulfinic acids or their salts.[4]

Experimental Protocol: Hydrosulfonylation of 1,3-Dienes [4]

• Reagents:

  • 1,3-Diene (2.0 equiv)

  • Methanesulfinic acid (or sodium methanesulfinate) (1.0 equiv)

  • Dichloromethane (DCM) as solvent

• Procedure:

  • To a round-bottom flask, add the 1,3-diene and methanesulfinic acid.

  • Add dichloromethane to achieve a suitable concentration (e.g., 0.03 M based on the sulfinic acid).

  • Stir the reaction mixture at room temperature for 8-12 hours.

  • Monitor the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by adding a saturated aqueous solution of ammonium chloride.

  • Transfer the mixture to a separatory funnel and wash the organic phase sequentially with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purify the crude product by column chromatography on silica gel.

Table 2: Synthesis of Allylic Sulfones from 1,3-Dienes and Sulfinic Acids [5]

1,3-Diene	Sulfinic Acid	Yield (%)
1-(Buta-1,3-dien-1-yl)-4-methoxybenzene	4-Methylbenzenesulfinic acid	94
1-(Buta-1,3-dien-1-yl)-4-chlorobenzene	4-Methylbenzenesulfinic acid	85
1-(Buta-1,3-dien-1-yl)benzene	4-Methylbenzenesulfinic acid	91
2-Methyl-1-phenylbuta-1,3-diene	4-Methylbenzenesulfinic acid	78

Note: This catalyst-free reaction demonstrates high efficiency for various substituted dienes.

Reaction Pathway: Hydrosulfonylation of 1,3-Dienes

Caption: Proposed radical mechanism for allylic sulfone synthesis.

Synthesis of β-Keto and γ-Keto Sulfones

β-Keto and γ-keto sulfones are valuable synthetic intermediates. Radical-mediated addition of sodium methanesulfinate to α,β-unsaturated ketones provides an efficient route to γ-keto sulfones.

The generation of the methanesulfonyl radical via visible-light photoredox catalysis allows for the oxysulfonylation of alkenes to produce β-keto sulfones.[1]

Experimental Protocol: Visible-Light-Initiated Synthesis of β-Keto Sulfones [1]

• Reagents:

  • Alkene (1.0 equiv)

  • Methanesulfinic acid (or sodium methanesulfinate) (1.5 equiv)

  • Eosin Y (1 mol%)

  • Acetonitrile/water (9:1 v/v) as solvent

• Procedure:

  • To a Schlenk tube, add the alkene, methanesulfinic acid, and Eosin Y.

  • Add the acetonitrile/water solvent mixture.

  • Degas the reaction mixture by bubbling with an inert gas (e.g., argon) for 10-15 minutes.

  • Place the reaction vessel in front of a visible light source (e.g., blue LEDs) and stir at room temperature.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the mixture with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

Table 3: Yields for Visible-Light-Initiated Oxysulfonylation of Alkenes [1]

Alkene	Sulfinic Acid	Yield (%)
Styrene	Methanesulfinic acid	85
4-Methylstyrene	Methanesulfinic acid	82
4-Chlorostyrene	Methanesulfinic acid	78
1-Octene	Methanesulfinic acid	75

Note: The protocol is demonstrated with methanesulfinic acid, which is readily deprotonated in the reaction mixture.

Workflow: Photocatalytic Synthesis of β-Keto Sulfones

Caption: Experimental workflow for β-keto sulfone synthesis.

Conclusion

Sodium methanesulfinate is a powerful and versatile reagent for the generation of methanesulfonyl radicals, enabling a wide range of important synthetic transformations. The methods described herein, including the synthesis of vinyl sulfones, allylic sulfones, and β-keto sulfones, highlight the utility of this reagent in modern organic synthesis. The reactions often proceed under mild conditions, with good functional group tolerance, and in some cases, without the need for metal catalysts, aligning with the principles of green chemistry. For researchers and professionals in drug development, the ability to readily introduce the sulfonyl moiety into organic molecules using sodium methanesulfinate provides a valuable tool for the synthesis of novel and potentially bioactive compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. Sodium iodide-mediated synthesis of vinyl sulfides and vinyl sulfones with solvent-controlled chemical selectivity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. researchgate.net [researchgate.net]

The Core Mechanism of Sodium Methanesulfinate in Conjugate Addition: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide elucidates the mechanism of sodium methanesulfinate in conjugate addition reactions, a process of significant interest in organic synthesis and drug development for the formation of carbon-sulfur bonds. This document provides a detailed overview of the underlying radical-mediated pathway, quantitative data on reaction outcomes, comprehensive experimental protocols, and visual representations of the key mechanistic and workflow steps.

Executive Summary

Sodium methanesulfinate serves as a readily available and stable precursor to the highly reactive methanesulfonyl radical (CH₃SO₂•). In the context of conjugate addition, this radical species undergoes a Michael-type addition to electron-deficient alkenes. The generation of the methanesulfonyl radical is typically achieved through photoredox catalysis or electrochemical methods, offering green and efficient alternatives to traditional synthetic routes. This guide details the mechanistic intricacies of this transformation, providing researchers with the foundational knowledge to effectively utilize sodium methanesulfinate in the synthesis of sulfone-containing molecules.

The Core Mechanism: A Radical-Mediated Pathway

The conjugate addition of sodium methanesulfinate to a Michael acceptor is not a direct nucleophilic attack. Instead, it proceeds through a radical chain mechanism. This process can be broken down into three key stages: initiation, propagation, and termination.

2.1 Initiation: Generation of the Methanesulfonyl Radical

The crucial first step is the generation of the methanesulfonyl radical from sodium methanesulfinate. This is typically achieved via a single-electron transfer (SET) process. Two common methods are employed:

• Photoredox Catalysis: In the presence of a photocatalyst (e.g., an iridium or ruthenium complex, or an organic dye) and visible light, the excited state of the photocatalyst is a potent oxidant. It can oxidize the methanesulfinate anion to the corresponding sulfonyl radical.[1]

• Electrochemical Synthesis: Anodic oxidation of sodium methanesulfinate in an undivided cell can also effectively generate the methanesulfonyl radical.[2][3]

2.2 Propagation: The Radical Chain Reaction

Once formed, the methanesulfonyl radical engages in a chain propagation cycle:

• Radical Addition: The electrophilic methanesulfonyl radical adds to the β-carbon of the electron-deficient alkene (Michael acceptor). This addition is regioselective, forming a new carbon-centered radical intermediate.

• Hydrogen Atom Transfer (HAT): The newly formed carbon-centered radical abstracts a hydrogen atom from a suitable donor in the reaction medium to yield the final β-sulfonyl product and regenerate a radical species that can continue the chain. The hydrogen atom source can be the solvent or a specific additive.

2.3 Termination: Concluding the Chain Reaction

The radical chain is terminated by the combination of any two radical species in the reaction mixture, such as the coupling of two methanesulfonyl radicals or the reaction of a methanesulfonyl radical with the carbon-centered radical intermediate.

Quantitative Data: Substrate Scope and Yields

The visible-light-mediated conjugate addition of sodium methanesulfinate to various styrenes has been shown to be a high-yielding process. The following table summarizes representative examples from the literature, demonstrating the scope of the reaction with different substituted styrenes.

Entry	Styrene Derivative	Product	Yield (%)
1	4-tert-Butylstyrene	2-(4-(tert-butyl)phenyl)-1-(methylsulfonyl)ethane	95
2	4-Methylstyrene	1-(methylsulfonyl)-2-(p-tolyl)ethane	85
3	Styrene	1-(methylsulfonyl)-2-phenylethane	88
4	4-Methoxystyrene	1-(4-methoxyphenyl)-2-(methylsulfonyl)ethane	92
5	4-Fluorostyrene	1-(4-fluorophenyl)-2-(methylsulfonyl)ethane	82
6	4-Chlorostyrene	1-(4-chlorophenyl)-2-(methylsulfonyl)ethane	78
7	4-Bromostyrene	1-(4-bromophenyl)-2-(methylsulfonyl)ethane	75
8	4-Trifluoromethylstyrene	1-(methylsulfonyl)-2-(4-(trifluoromethyl)phenyl)ethane	69
9	3-Methylstyrene	1-(methylsulfonyl)-2-(m-tolyl)ethane	86
10	2-Methylstyrene	1-(methylsulfonyl)-2-(o-tolyl)ethane	79

Data extracted from a study on the three-component sulfonylative pyridylation of styrenes, where the initial addition of the methanesulfonyl radical is the key step.[1]

Experimental Protocols

The following is a general experimental protocol for the visible-light-induced conjugate addition of sodium methanesulfinate to a styrene derivative, adapted from the literature.[1]

4.1 Materials

• Styrene derivative (1.0 equiv)

• Sodium methanesulfinate (2.0 equiv)

• Photocatalyst (e.g., 9,10-diphenylanthracene, DPA, 5 mol%)

• Solvent (e.g., Acetonitrile, 0.1 M)

• Inert gas (Nitrogen or Argon)

• Standard laboratory glassware

• Visible light source (e.g., 90 W blue LED)

4.2 Procedure

• To an oven-dried reaction vessel, add the styrene derivative (0.2 mmol, 1.0 equiv), sodium methanesulfinate (0.4 mmol, 2.0 equiv), and the photocatalyst (0.01 mmol, 5 mol%).

• Evacuate and backfill the vessel with an inert gas (e.g., nitrogen) three times.

• Add the degassed solvent (2.0 mL) via syringe.

• Stir the reaction mixture at room temperature under irradiation with a blue LED lamp.

• Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the desired β-sulfonyl product.

Visualizations: Signaling Pathways and Workflows

5.1 Reaction Mechanism Pathway

The following diagram illustrates the radical chain mechanism for the conjugate addition of sodium methanesulfinate.

Caption: Radical chain mechanism of conjugate addition.

5.2 Experimental Workflow

The following diagram outlines the general workflow for the photocatalytic conjugate addition of sodium methanesulfinate.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Diastereoselective and enantioselective conjugate addition reactions utilizing α,β-unsaturated amides and lactams - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Acidity, Basicity, and pKa of Methanesulfinic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive analysis of the physicochemical properties of methanesulfinic acid, with a specific focus on its acidity and the basicity of its conjugate base. It includes a summary of its acid dissociation constant (pKa), detailed experimental protocols for its determination, and diagrams to illustrate relevant chemical pathways and experimental workflows.

Introduction to Methanesulfinic Acid

Methanesulfinic acid (CH₄O₂S), also known as methylsulfinate, is an organosulfur compound belonging to the sulfinic acid class.[1] Its structure consists of a methyl group attached to a sulfinic acid functional group (-S(=O)OH).[2] It is a key intermediate in the atmospheric oxidation of dimethyl sulfide (DMS), a process that ultimately contributes to the formation of sulfate aerosols, which have implications for climate.[3] In synthetic chemistry, it can act as a reducing agent and an intermediate in the synthesis of other sulfur-containing molecules.[2] Understanding its pKa is crucial for predicting its behavior in various chemical and biological systems, including its reactivity, solubility, and protonation state at a given pH.

Acidity and pKa of Methanesulfinic Acid

The acidity of methanesulfinic acid is defined by the equilibrium of its dissociation in a solvent, typically water:

CH₃S(=O)OH ⇌ CH₃S(=O)O⁻ + H⁺

The acid dissociation constant (Ka) is the equilibrium constant for this reaction. The pKa, which is the negative logarithm (-log₁₀) of the Ka, is the most common way to express the strength of an acid. A lower pKa value indicates a stronger acid.

Methanesulfinic acid is considered a moderately strong organic acid. Its acidity is significantly greater than that of a typical carboxylic acid like acetic acid (pKa ≈ 4.8) but substantially weaker than its fully oxidized counterpart, methanesulfonic acid (pKa ≈ -1.9).[4][5] The presence of the electron-withdrawing oxygen atom stabilizes the conjugate base (methanesulfinate), facilitating the release of the proton.

Basicity of the Methanesulfinate Anion

The basicity of methanesulfinic acid is more accurately described by the properties of its conjugate base, the methanesulfinate anion (CH₃SO₂⁻). This anion can act as a Brønsted-Lowry base by accepting a proton. The equilibrium for this process in water is:

CH₃S(=O)O⁻ + H₂O ⇌ CH₃S(=O)OH + OH⁻

The base dissociation constant (pKb) can be calculated from the pKa of methanesulfinic acid using the ion product of water (pKw ≈ 14 at 25°C):

pKb = pKw - pKa

Using a pKa value of approximately 2.0, the pKb of the methanesulfinate anion is around 12.0. This indicates that methanesulfinate is a weak base. In organic chemistry, it is also recognized as a soft nucleophile, capable of participating in nucleophilic substitution reactions.[2]

Quantitative Data Summary

The reported pKa values for methanesulfinic acid are summarized in the table below. These values are typically determined through experimental measurements or computational predictions.

Parameter	Value	Source	Notes
pKa (Strongest Acidic)	~ 2.0	Human Metabolome Database[1]	Computationally predicted by ChemAxon
pKa	1.5 - 2.5	CymitQuimica[2]	Typical experimental range

Experimental Protocols for pKa Determination

The pKa of an acidic compound like methanesulfinic acid can be determined using several well-established methods. Potentiometric titration and UV-Vis spectrophotometry are two of the most common techniques.

pKa Determination by Potentiometric Titration

This method involves monitoring the pH of a solution of the acid as a strong base of known concentration is incrementally added. The pKa is the pH at the half-equivalence point, where the concentrations of the acid and its conjugate base are equal.

Materials and Equipment:

• Methanesulfinic acid sample

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution (carbonate-free)

• Deionized, degassed water

• Calibrated pH meter with a combination glass electrode

• Magnetic stirrer and stir bar

• 50 mL burette (Class A)

• Beakers and volumetric flasks

Procedure:

• Sample Preparation: Accurately weigh a sample of methanesulfinic acid to prepare a solution of known concentration (e.g., 100 mL of a 0.01 M solution) in deionized water.

• Titration Setup: Place the methanesulfinic acid solution in a beaker with a magnetic stir bar. Immerse the calibrated pH electrode in the solution, ensuring the bulb is fully submerged but does not interfere with the stir bar.

• Initial Measurement: Record the initial pH of the solution before adding any titrant.

• Titration: Begin adding the 0.1 M NaOH solution from the burette in small, precise increments (e.g., 0.1-0.2 mL).

• Data Collection: After each addition, allow the pH reading to stabilize and record the pH and the total volume of NaOH added. Continue this process well past the equivalence point (the point of rapid pH change).

• Data Analysis:

  • Plot the measured pH (y-axis) against the volume of NaOH added (x-axis) to generate a titration curve.

  • Determine the equivalence point volume (Veq), which is the inflection point of the curve. This can be found using the maximum of the first derivative of the curve (ΔpH/ΔV).

  • The half-equivalence point is at Veq / 2.

  • The pH of the solution at the half-equivalence point is equal to the pKa of methanesulfinic acid.

Workflow for pKa determination by titration.

pKa Determination by UV-Vis Spectrophotometry

This method is suitable for compounds where the acidic form and the conjugate base form have different ultraviolet or visible light absorption spectra. The pKa is determined by measuring the absorbance of the sample at a specific wavelength across a range of pH values.

Materials and Equipment:

• Methanesulfinic acid stock solution

• A series of buffer solutions with known pH values (e.g., covering a range from pH 1 to 4)

• UV-Vis spectrophotometer

• Quartz cuvettes

• Calibrated pH meter

Procedure:

• Spectral Scan: Prepare two separate solutions of methanesulfinic acid at very low pH (e.g., pH 0-1, fully protonated form, HA) and very high pH (e.g., pH 5-6, fully deprotonated form, A⁻). Scan the UV absorbance of both solutions to find a wavelength where the absorbance difference between the two forms is maximal.

• Sample Preparation: Prepare a series of samples by adding a small, constant volume of the methanesulfinic acid stock solution to a larger volume of each buffer solution. This creates samples with the same total analyte concentration but different pH values.

• Absorbance Measurement: Measure the absorbance (A) of each buffered sample at the predetermined wavelength. Also, measure the absorbance of the fully protonated (A_HA) and fully deprotonated (A_A⁻) forms at the same wavelength.

• Data Analysis:

  • The pKa is calculated using the Henderson-Hasselbalch equation adapted for spectrophotometric data: pH = pKa + log [ (A - A_HA) / (A_A⁻ - A) ]

  • Rearranging for pKa: pKa = pH - log [ (A - A_HA) / (A_A⁻ - A) ]

  • A more robust method is to plot log[ (A - A_HA) / (A_A⁻ - A) ] against pH. The resulting line should have a slope of approximately 1, and the y-intercept will be equal to -pKa.

Chemical Pathways Involving Methanesulfinic Acid

Methanesulfinic acid is a known intermediate in the atmospheric oxidation pathway of dimethyl sulfide (DMS). This complex process involves multiple steps and reactive species, such as the hydroxyl radical (•OH).

Atmospheric oxidation pathway involving methanesulfinic acid.

References

• 1. Human Metabolome Database: Showing metabocard for Methanesulfinic acid (HMDB0254519) [hmdb.ca]
• 2. CAS 17696-73-0: Methanesulfinic acid | CymitQuimica [cymitquimica.com]
• 3. researchgate.net [researchgate.net]
• 4. Recovery of Valuable Metals from Lead Smelting Slag by Methanesulfonic Acid Leaching: Kinetic Insights and Recycling Potential [mdpi.com]
• 5. pKa Vaules for Organic and Inorganic Bronsted Acids at 25o Ca [owl.oit.umass.edu]

Toxicology and Safety Profile of Sodium Methanesulfinate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available toxicological and safety data for sodium methanesulfinate. It is intended for informational purposes for a technical audience and should not be used as a substitute for a comprehensive risk assessment or professional safety guidance.

Executive Summary

Sodium methanesulfinate (CAS No. 20277-69-4) is a chemical compound with applications in organic synthesis.[1][2] A thorough review of publicly available safety data reveals significant gaps in the toxicological profile of this substance. While it is classified for acute oral toxicity, comprehensive data regarding its effects on skin and eye irritation, sensitization, genotoxicity, carcinogenicity, and reproductive toxicity are largely unavailable.[3][4] This guide summarizes the existing hazard classifications, highlights the data deficiencies, and outlines standard experimental protocols that would be necessary to fully characterize the safety profile of sodium methanesulfinate.

Chemical Identification

Identifier	Value
Chemical Name	Sodium methanesulfinate
Synonyms	Methanesulfinic acid, sodium salt; Sodium methylsulfinate[5][6]
CAS Number	20277-69-4[4]
Molecular Formula	CH₃NaO₂S[4]
Molecular Weight	102.09 g/mol [5]
Appearance	White to off-white crystalline powder[1]

Toxicological Data Summary

The available toxicological data for sodium methanesulfinate is primarily limited to its classification for acute oral toxicity. For most other endpoints, data is not available.

Human Health Hazard Assessment

The following table summarizes the GHS hazard classifications for sodium methanesulfinate based on available Safety Data Sheets (SDS). It is important to note the prevalent lack of specific experimental data to support these classifications.

Toxicological Endpoint	GHS Classification	Hazard Statement	Data Availability
Acute Oral Toxicity	Category 4[1][3][4]	H302: Harmful if swallowed[1][3][4][5]	Classification exists, but specific LD50 value is not consistently reported.
Acute Dermal Toxicity	Not Classified	-	No data available[3][4]
Acute Inhalation Toxicity	Not Classified (though some notifications exist)	H332: Harmful if inhaled (notified by a minority of sources)[5]	No data available[3][4]
Skin Corrosion/Irritation	Not Classified	-	No data available[3][4]
Serious Eye Damage/Irritation	Not Classified	-	No data available[3][4]
Respiratory or Skin Sensitization	Not Classified	-	No data available[3][4]
Germ Cell Mutagenicity	Not Classified	-	No data available[3][4]
Carcinogenicity	Not Classified	-	No data available[3][4]
Reproductive Toxicity	Not Classified	-	No data available[3][4]
Specific Target Organ Toxicity (Single Exposure)	Not Classified	-	No data available[3][4]
Specific Target Organ Toxicity (Repeated Exposure)	Not Classified	-	No data available[4]
Aspiration Hazard	Not Classified	-	No data available

Note on a related compound, Sodium Methanesulfonate (CAS 2386-57-4): Safety data for this similar compound presents conflicting information. Some sources classify it as causing skin irritation (H315), serious eye irritation (H319), and potential respiratory irritation (H335).[7][8][9][10] Conversely, other sources state it should not be classified for these hazards.[11] This highlights the importance of not extrapolating data between related compounds without specific evidence.

Ecotoxicological Data

There is a complete lack of data on the ecotoxicological effects of sodium methanesulfinate.[3]

• Toxicity to fish: No data available.

• Toxicity to daphnia and other aquatic invertebrates: No data available.

• Toxicity to algae: No data available.

• Toxicity to microorganisms: No data available.

Standard Experimental Protocols for Key Endpoints

Given the significant data gaps, this section outlines the standard methodologies, primarily based on OECD guidelines, that would be employed to assess the toxicology of sodium methanesulfinate.

Acute Oral Toxicity (OECD 423: Acute Toxic Class Method)

• Principle: A stepwise procedure with a limited number of animals (typically female rats) per step. The outcome of each step determines the next step, allowing for classification with a minimal number of animal deaths.

• Procedure: A starting dose (e.g., 300 mg/kg body weight) is administered to a group of animals. Depending on the observed toxicity, the dose is increased or decreased for subsequent groups.

• Endpoint: The method allows for the determination of a GHS category and an estimation of the LD50.

Skin Irritation/Corrosion (OECD 404)

• Principle: The substance is applied to the shaved skin of a single animal (typically an albino rabbit) in a patch. The potential for skin corrosion is assessed first. If non-corrosive, a full irritation test is conducted on additional animals.

• Procedure: A 0.5 g or 0.5 mL amount of the test substance is applied to a small area of skin under a gauze patch for a 4-hour exposure period.

• Endpoint: Dermal reactions (erythema and edema) are scored at specific intervals (1, 24, 48, and 72 hours) after patch removal.

Eye Irritation/Corrosion (OECD 405)

• Principle: The substance is applied into one eye of an experimental animal (typically an albino rabbit), with the other eye serving as a control.

• Procedure: A 0.1 g or 0.1 mL amount of the test substance is instilled in the conjunctival sac of one eye. The eyes are examined at 1, 24, 48, and 72 hours after application.

• Endpoint: The degree of eye irritation/corrosion is evaluated by scoring lesions of the cornea, iris, and conjunctiva.

Skin Sensitization (OECD 429: Local Lymph Node Assay - LLNA)

• Principle: This in vivo method assesses the induction of a proliferative response in the draining auricular lymph nodes following repeated topical application of the test substance to the ears of mice.

• Procedure: The test substance is applied to the dorsum of both ears of mice for three consecutive days. On day 5, a radiolabeled thymidine or an alternative label is injected intravenously. The animals are sacrificed, and the draining lymph nodes are excised and weighed. The incorporation of the label is measured.

• Endpoint: A stimulation index (SI) is calculated. A substance is classified as a sensitizer if the SI is ≥ 3.

Genotoxicity (OECD 471: Bacterial Reverse Mutation Test - Ames Test)

• Principle: This in vitro test uses strains of Salmonella typhimurium and Escherichia coli with pre-existing mutations that render them unable to synthesize an essential amino acid. The test evaluates the ability of a substance to cause reverse mutations (reversions) that restore the ability to synthesize the amino acid.

• Procedure: The bacterial strains are exposed to the test substance with and without an exogenous metabolic activation system (S9 mix).

• Endpoint: A substance is considered mutagenic if it causes a dose-related increase in the number of revertant colonies compared to the solvent control.

Visualizations

General Toxicological Data Acquisition Workflow

The following diagram illustrates a typical workflow for assessing the toxicological profile of a chemical substance, highlighting the stages where data for sodium methanesulfinate is currently lacking.

Caption: General workflow for chemical toxicology assessment.

Signaling Pathways

There is currently no available information in the public domain describing the specific signaling pathways or mechanisms of toxicity for sodium methanesulfinate. Research would be required to elucidate these pathways, likely starting with in vitro screening and transcriptomics to identify potential molecular initiating events and key cellular responses to exposure.

Conclusion and Recommendations

The toxicology and safety profile of sodium methanesulfinate is incomplete. While it is classified as harmful if swallowed, a comprehensive understanding of its potential hazards is hindered by a lack of data across nearly all other critical toxicological endpoints. Professionals in research and drug development should handle this compound with caution, adhering to the safety precautions outlined in the available SDS, including the use of personal protective equipment to avoid skin and eye contact and to prevent inhalation.[3][12]

It is strongly recommended that a suite of standard toxicological tests be conducted to address the existing data gaps. This should include, at a minimum, assessments for skin and eye irritation, skin sensitization, and genotoxicity (Ames test). The results of these initial tests would inform the necessity and design of further studies, such as repeated dose toxicity and reproductive toxicity assessments. Until such data is available, a precautionary approach to the handling and use of sodium methanesulfinate is warranted.

References

• 1. Page loading... [guidechem.com]
• 2. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 3. echemi.com [echemi.com]
• 4. Page loading... [guidechem.com]
• 5. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. file.medchemexpress.com [file.medchemexpress.com]
• 8. chemicalbook.com [chemicalbook.com]
• 9. tcichemicals.com [tcichemicals.com]
• 10. Sodium methanesulfonate | CH3NaO3S | CID 638112 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. chemos.de [chemos.de]
• 12. fishersci.com [fishersci.com]

Protocols & Analytical Methods

Application Notes and Protocols: Sodium Methanesulfinate in Palladium-Catalyzed Cross-Coupling Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Sodium methanesulfinate (CH₃SO₂Na) is a versatile and readily available reagent that has garnered significant interest in the field of transition metal-catalyzed cross-coupling reactions. In the context of palladium catalysis, its primary role is as a nucleophilic partner in a class of reactions known as desulfinative cross-couplings. This process involves the coupling of an organohalide or triflate with a sulfinate salt, leading to the formation of a new carbon-carbon or carbon-heteroatom bond with the extrusion of sulfur dioxide (SO₂). This methodology provides a valuable alternative to traditional cross-coupling reactions like Suzuki or Stille couplings, particularly for the introduction of sulfonyl groups or for overcoming challenges associated with organoboron or organotin reagents.

This document provides an overview of the applications of sodium methanesulfinate in palladium-catalyzed cross-coupling reactions, with a focus on the synthesis of sulfones. While specific protocols for the direct palladium-catalyzed methylsulfonylation of aryl halides using sodium methanesulfinate are not abundantly reported in the literature, this section outlines the general principles and provides protocols for analogous transformations.

Key Applications

The primary application of sodium methanesulfinate in palladium-catalyzed cross-coupling is in desulfinative coupling reactions . These reactions are valued for several reasons:

• Stability and Availability: Sodium methanesulfinate is a stable, solid reagent that is commercially available and easy to handle.

• Avoidance of Toxic Reagents: Desulfinative couplings provide an alternative to methods that use more toxic organometallic reagents, such as those based on tin.

• Versatility: The sulfinate moiety can be a precursor to a variety of functional groups, and the desulfinative approach can be applied to synthesize a range of compounds.

The most common transformation is the synthesis of aryl methyl sulfones . The methylsulfonyl group is a key pharmacophore in medicinal chemistry, known for its ability to improve the physicochemical properties of drug candidates, such as solubility and metabolic stability.

General Reaction Scheme

The general transformation for the palladium-catalyzed desulfinative coupling of an aryl halide with sodium methanesulfinate to produce an aryl methyl sulfone is depicted below.

Application of Sodium Methanesulfinate as a Reducing Agent: A Guide for Researchers

Prepared for: Researchers, scientists, and drug development professionals.

This document provides detailed application notes and protocols for the use of sodium methanesulfinate and its related compound, sodium hydroxymethanesulfinate (Rongalite), as effective reducing agents in organic synthesis. These reagents offer a mild, metal-free, and chemoselective alternative for various reductive transformations, particularly in the synthesis of fine chemicals and pharmaceutical intermediates.

Application Notes

Sodium methanesulfinate and its derivatives are versatile reagents that can function as reducing agents, primarily through the in situ generation of sulfoxylate or sulfite anions. Rongalite, in particular, has gained prominence as an inexpensive and effective reducing agent for the chemoselective reduction of specific carbonyl compounds.

A key application is the transition metal- and hydride-free reduction of α-keto esters and α-keto amides to their corresponding α-hydroxy derivatives.[1][2][3][4] This reaction proceeds via a radical mechanism and is highly chemoselective, leaving other reducible functional groups such as halides, alkenes, amides, and nitriles intact.[1][2][3] The mild reaction conditions and high yields make this protocol particularly attractive for complex molecule synthesis.[1][2]

In the realm of drug development, these reagents have been utilized for the synthesis of bioactive molecules. For instance, the reduction of an α-keto ester is a key step in the gram-scale synthesis of Cyclandelate, a vasodilator drug.[1][2] The sulfone moiety, which can be introduced using reagents derived from sodium methanesulfinate, is present in numerous pharmaceutical compounds, including Tirofiban and Vemurafenib.[5]

Quantitative Data Summary

The following tables summarize the quantitative yields for the reduction of various α-keto esters and α-keto amides to their corresponding α-hydroxy products using Rongalite as the reducing agent.

Table 1: Reduction of α-Keto Esters

Entry	Substrate	Product	Yield (%)
1	Ethyl benzoylformate	Ethyl mandelate	98
2	Ethyl 4-methylbenzoylformate	Ethyl 4-methylmandelate	96
3	Ethyl 4-methoxybenzoylformate	Ethyl 4-methoxymandelate	95
4	Ethyl 4-chlorobenzoylformate	Ethyl 4-chloromandelate	92
5	Ethyl 2-naphthoylformate	Ethyl 2-hydroxy-2-(naphthalen-2-yl)acetate	94
6	Ethyl 2-oxo-2-(thiophen-2-yl)acetate	Ethyl 2-hydroxy-2-(thiophen-2-yl)acetate	90
7	Diethyl 2-oxomalonate	Diethyl 2-hydroxymalonate	85

Data extracted from Golla, S., & Kokatla, H. P. (2022). Rongalite-Mediated Transition Metal- and Hydride-Free Chemoselective Reduction of α-Keto Esters and α-Keto Amides. The Journal of Organic Chemistry, 87(15), 9915–9925.

Table 2: Reduction of α-Keto Amides

Entry	Substrate	Product	Yield (%)
1	N-Phenyl-2-oxo-2-phenylacetamide	2-Hydroxy-N,2-diphenylacetamide	95
2	N-(4-Methoxyphenyl)-2-oxo-2-phenylacetamide	2-Hydroxy-N-(4-methoxyphenyl)-2-phenylacetamide	93
3	N-Benzyl-2-oxo-2-phenylacetamide	N-Benzyl-2-hydroxy-2-phenylacetamide	96
4	2-Oxo-2-phenyl-N-(p-tolyl)acetamide	2-Hydroxy-2-phenyl-N-(p-tolyl)acetamide	94
5	N-(4-Chlorophenyl)-2-oxo-2-phenylacetamide	N-(4-Chlorophenyl)-2-hydroxy-2-phenylacetamide	91
6	1-(Morpholino)-2-oxo-2-phenylethan-1-one	2-Hydroxy-1-(morpholino)-2-phenylethan-1-one	88

Data extracted from Golla, S., & Kokatla, H. P. (2022). Rongalite-Mediated Transition Metal- and Hydride-Free Chemoselective Reduction of α-Keto Esters and α-Keto Amides. The Journal of Organic Chemistry, 87(15), 9915–9925.

Experimental Protocols

Protocol 1: General Procedure for the Reduction of α-Keto Esters/Amides using Rongalite

This protocol is adapted from the work of Golla and Kokatla (2022).

Materials:

• α-Keto ester or α-keto amide (1.0 mmol)

• Rongalite (sodium hydroxymethanesulfinate) (2.0 mmol)

• Dimethyl Sulfoxide (DMSO) (3.0 mL)

• Stir bar

• Round-bottom flask

• Stirring hotplate

• Ethyl acetate

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask equipped with a stir bar, add the α-keto ester or α-keto amide (1.0 mmol) and Rongalite (2.0 mmol).

• Add DMSO (3.0 mL) to the flask.

• Stir the reaction mixture at 80 °C.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion of the reaction, cool the mixture to room temperature.

• Add water (10 mL) to the reaction mixture and extract the product with ethyl acetate (3 x 10 mL).

• Combine the organic layers and wash with saturated sodium bicarbonate solution (10 mL) followed by brine (10 mL).

• Dry the organic layer over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purify the crude product by silica gel column chromatography to afford the desired α-hydroxy ester or α-hydroxy amide.

Visualizations

Reaction Mechanism

The reduction of α-keto esters and amides by Rongalite is proposed to proceed through a radical-mediated pathway.

Caption: Proposed radical mechanism for the reduction of α-keto esters/amides.

Experimental Workflow

The following diagram illustrates the general workflow for the reduction and purification process.

Caption: General experimental workflow for the reduction reaction.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. Sodium hydroxymethanesulfinate, Rongalite [organic-chemistry.org]
• 4. Rongalite-Mediated Transition Metal- and Hydride-Free Chemoselective Reduction of α-Keto Esters and α-Keto Amides [organic-chemistry.org]
• 5. scientificupdate.com [scientificupdate.com]

Application Notes and Protocols for Reactions with Sodium Methanesulfinate

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Sodium methanesulfinate (CH₃SO₂Na) is a versatile and accessible reagent in organic synthesis, serving as a precursor to the methylsulfonyl (CH₃SO₂-) group, a common moiety in many pharmaceuticals and agrochemicals. Its stability and ease of handling make it a valuable building block for the construction of sulfones, thiosulfonates, and other sulfur-containing compounds. These application notes provide detailed experimental setups for several key reactions involving sodium methanesulfinate, offering researchers practical guidance for its use in synthetic chemistry.

Synthesis of Sodium Methanesulfinate

A common laboratory preparation of sodium methanesulfinate involves the reaction of methanesulfonyl chloride with sodium metabisulfite.

Experimental Protocol:

Reagents and Equipment:

• Four-necked round-bottom flask

• Thermometer

• Stirrer (magnetic or mechanical)

• Reflux condenser

• Nitrogen inlet

• Dropping funnel

• Sodium metabisulfite (Na₂S₂O₅)

• Methanesulfonyl chloride (CH₃SO₂Cl)

• 35% (w/w) Sodium hydroxide solution

• Anhydrous ethanol

• Deionized water

Procedure:

• In a four-necked flask equipped with a thermometer, stirrer, reflux condenser, and nitrogen inlet, add 326 g of a 35% (mass fraction) aqueous solution of sodium metabisulfite.

• Under a nitrogen atmosphere, stir the mixture and heat to 60-65 °C.[1]

• Slowly add 90.6 g of methanesulfonyl chloride dropwise from a dropping funnel, maintaining a slight reflux of the reaction mixture.[1]

• During the addition, maintain the pH of the reaction mixture between 8 and 9 by the controlled addition of a sodium hydroxide solution.[1]

• After the addition is complete, continue stirring at 60-65 °C until the reaction is complete (typically monitored by the cessation of reflux of methanesulfonyl chloride).[1]

• Filter the hot solution to obtain a clear sulfonation liquid.[2]

• Concentrate the filtrate under reduced pressure until white crystals begin to appear.[2]

• Cool the mixture and add an appropriate amount of anhydrous ethanol to precipitate sodium chloride.[2]

• Filter to remove the sodium chloride.

• Evaporate the solvent from the filtrate to obtain the crude sodium methanesulfinate as a white solid.[2]

• The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water) and dried to yield the final product.[2]

Quantitative Data Summary:

Reactant/Product	Molecular Weight ( g/mol )	Amount	Moles
Sodium Metabisulfite	190.11	114.1 g (in 326g of 35% soln)	0.60
Methanesulfonyl Chloride	114.55	90.6 g	0.79
Sodium Methanesulfinate	102.09	Theoretical Yield: ~80.7 g	~0.79

Experimental Workflow Diagram:

References

• 1. DSpace [repository.kaust.edu.sa]
• 2. researchgate.net [researchgate.net]

Application Notes and Protocols: Sodium Methanesulfinate as a Versatile Source of the Methylsulfonyl Group

For Researchers, Scientists, and Drug Development Professionals

Sodium methanesulfinate (CH₃SO₂Na) has emerged as a highly effective and versatile reagent for the introduction of the methylsulfonyl (–SO₂CH₃) group into organic molecules. This functional group is of significant interest in medicinal chemistry and materials science due to its ability to modulate the physicochemical properties of compounds, such as solubility, metabolic stability, and receptor binding affinity. This document provides detailed application notes and experimental protocols for the use of sodium methanesulfinate in key synthetic transformations.

Introduction to Sodium Methanesulfinate

Sodium methanesulfinate is a stable, easy-to-handle, and commercially available salt. It serves as a nucleophilic source of the methylsulfinate anion or as a precursor to the methylsulfonyl radical under appropriate reaction conditions. Its versatility allows for the formation of C–S bonds through various mechanisms, including nucleophilic substitution, transition-metal-catalyzed cross-coupling, and radical addition reactions.

Key Applications and Experimental Protocols

A straightforward method for the synthesis of allylic methyl sulfones involves the reaction of allylic alcohols with sodium methanesulfinate in the presence of a Lewis acid catalyst, such as boron trifluoride etherate (BF₃·OEt₂).[1][2]

Reaction Scheme:

Experimental Protocol: Synthesis of Allyl Methyl Sulfones from Allylic Alcohols [1][2]

• To a solution of the allylic alcohol (1.0 mmol) in acetic acid (5 mL), add sodium methanesulfinate (1.2 mmol).

• To this mixture, add boron trifluoride etherate (1.5 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature for 2-3 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, pour the reaction mixture into ice-cold water (20 mL) and extract with ethyl acetate (3 x 15 mL).

• Combine the organic layers, wash with saturated sodium bicarbonate solution (15 mL) and brine (15 mL), and dry over anhydrous sodium sulfate.

• Concentrate the organic layer under reduced pressure to obtain the crude product.

• Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., ethyl acetate/hexane) to afford the pure allylic methyl sulfone.

Quantitative Data: Substrate Scope for the Synthesis of Allylic Methyl Sulfones [1][2]

Entry	Allylic Alcohol Substrate	Product	Yield (%)
1	Cinnamyl alcohol	3-(Methylsulfonyl)-1-phenylprop-1-ene	92
2	1-Phenylprop-2-en-1-ol	1-(Methylsulfonyl)-1-phenylprop-2-ene	90
3	1-(4-Chlorophenyl)prop-2-en-1-ol	1-(4-Chlorophenyl)-1-(methylsulfonyl)prop-2-ene	95
4	1-(4-Methoxyphenyl)prop-2-en-1-ol	1-(4-Methoxyphenyl)-1-(methylsulfonyl)prop-2-ene	88
5	Oct-1-en-3-ol	3-(Methylsulfonyl)oct-1-ene	85

The synthesis of aryl methyl sulfones can be achieved through the copper-catalyzed cross-coupling of aryl halides with sodium methanesulfinate. This method is particularly useful for creating a C(sp²)–S bond.[3]

Reaction Scheme:

Experimental Protocol: Copper-Catalyzed Synthesis of Aryl Methyl Sulfones [3]

• In a glovebox, add CuI (0.05 mmol), a suitable ligand (e.g., L-proline, 0.1 mmol), sodium methanesulfinate (1.5 mmol), and the aryl halide (1.0 mmol) to a reaction vial.

• Add a suitable solvent (e.g., DMSO, 2 mL).

• Seal the vial and remove it from the glovebox.

• Stir the reaction mixture at the desired temperature (e.g., 80-110 °C) for the specified time (e.g., 12-24 hours).

• Monitor the reaction by TLC or GC-MS.

• After cooling to room temperature, dilute the reaction mixture with water (10 mL) and extract with ethyl acetate (3 x 10 mL).

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to yield the pure aryl methyl sulfone.

Quantitative Data: Substrate Scope for Copper-Catalyzed Methylsulfonylation [4]

Entry	Aryl Halide	Ligand	Temperature (°C)	Yield (%)
1	4-Iodoanisole	L-Proline	90	85
2	1-Iodo-4-nitrobenzene	L-Proline	90	78
3	4-Bromobenzonitrile	DMEDA	110	72
4	2-Iodopyridine	L-Proline	90	65
5	1-Iodonaphthalene	L-Proline	90	88

Note: DMEDA = N,N'-Dimethylethylenediamine

Sodium methanesulfinate can serve as a precursor to the methylsulfonyl radical, which can then be used for the direct C-H functionalization of heteroarenes. This reaction is often initiated by an oxidizing agent or through electrochemical methods.[5]

Reaction Scheme:

Experimental Protocol: Electrochemical C-H Methylsulfonylation of Heteroarenes [5]

• In an undivided electrochemical cell equipped with a graphite anode and a platinum cathode, add the heterocycle (0.5 mmol) and sodium methanesulfinate (1.0 mmol).

• Add a suitable solvent system (e.g., acetonitrile/water, 9:1, 10 mL).

• Apply a constant current (e.g., 10 mA) and stir the reaction mixture at room temperature.

• Monitor the reaction progress by LC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Partition the residue between water (10 mL) and ethyl acetate (15 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 10 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate.

• Purify the crude product by flash column chromatography to obtain the desired methylsulfonylated heterocycle.

Quantitative Data: Substrate Scope for Radical Methylsulfonylation of Heterocycles [6]

Entry	Heterocycle	Product	Yield (%)
1	Caffeine	8-Methylsulfonylcaffeine	75
2	Theophylline	8-Methylsulfonyltheophylline	70
3	Lepidine	2-Methyl-4-(methylsulfonyl)quinoline	68
4	4-Phenylpyridine	4-Phenyl-2-(methylsulfonyl)pyridine	62
5	Thiazole	2-(Methylsulfonyl)thiazole	55

Visualizations

Caption: Experimental workflow for the synthesis of allylic methyl sulfones.

Caption: Generation of the methylsulfonyl radical from sodium methanesulfinate.

Caption: Catalytic cycle for copper-catalyzed methylsulfonylation.

References

• 1. An efficient approach for the synthesis of novel methyl sulfones in acetic acid medium and evaluation of antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. A reagent to access methyl sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Radical C—H Functionalization of Heteroarenes Under Electrochemical Control - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: One-Pot Synthesis of Sulfones Using Sodium Methanesulfinate

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols and application notes for the efficient one-pot synthesis of sulfones, a critical functional group in medicinal chemistry and drug development.[1][2] The methods outlined leverage sodium methanesulfinate and its in-situ generated surrogates, offering streamlined, atom-economical routes to a diverse range of sulfone-containing molecules.

Application Note 1: Direct Sulfonylation of Halides with Sodium Methanesulfinate

This approach utilizes sodium methanesulfinate as a direct nucleophile to displace halides in a one-pot, metal-free reaction, providing an efficient route to vinyl sulfones.

Principle

In this protocol, sodium methanesulfinate partakes in a nucleophilic substitution reaction with 1,2-dihalide derivatives. The reaction proceeds through an initial substitution followed by an in-situ elimination to yield the corresponding (E)-vinyl sulfones. This metal-free method is notable for its simplicity and mild conditions.[3]

Experimental Protocol: Synthesis of (E)-Vinyl Sulfones

This protocol is adapted from the procedure described by Liang and coworkers for the metal-free synthesis of vinyl sulfones from 1,2-dibromides and sodium sulfinates.[3]

Materials:

• 1,2-dibromide substrate (1.0 mmol)

• Sodium methanesulfinate (CH₃SO₂Na) (1.2 mmol)

• Dimethylformamide (DMF) (5 mL)

• Ethyl acetate

• Brine solution

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• To a 25 mL round-bottom flask, add the 1,2-dibromide substrate (1.0 mmol) and sodium methanesulfinate (1.2 mmol).

• Add dimethylformamide (5 mL) to the flask.

• Stir the reaction mixture at 80 °C and monitor the reaction progress using Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction mixture to room temperature.

• Pour the mixture into water (20 mL) and extract with ethyl acetate (3 x 20 mL).

• Combine the organic layers and wash with brine (2 x 15 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the pure methyl (E)-vinyl sulfone.

Data Presentation: Substrate Scope and Yields

The following table summarizes the results for the synthesis of various (E)-vinyl sulfones using the described protocol.

Entry	1,2-Dibromide Substrate	Product	Yield (%)
1	1,2-dibromo-1-phenylethane	(E)-(2-(methylsulfonyl)vinyl)benzene	85%
2	1-(1,2-dibromoethyl)-4-methylbenzene	(E)-1-methyl-4-(2-(methylsulfonyl)vinyl)benzene	88%
3	1-(1,2-dibromoethyl)-4-methoxybenzene	(E)-1-methoxy-4-(2-(methylsulfonyl)vinyl)benzene	82%
4	1-bromo-2-(1,2-dibromoethyl)benzene	(E)-1-bromo-2-(2-(methylsulfonyl)vinyl)benzene	75%
5	1,2-dibromo-1,2-diphenylethane	(E)-(1-phenyl-2-(methylsulfonyl)vinyl)benzene	65%

Reaction Workflow and Mechanism

Caption: General experimental workflow for one-pot vinyl sulfone synthesis.

Caption: Mechanism of vinyl sulfone formation via substitution-elimination.

Application Note 2: Three-Component Sulfone Synthesis via In-Situ Sulfinate Generation

This powerful one-pot strategy involves the generation of a metal methanesulfinate intermediate from an organometallic reagent and a sulfur dioxide surrogate, which is then trapped in-situ by an electrophile. This method provides access to a broad range of sulfones that are otherwise difficult to synthesize.[2]

Principle

The protocol utilizes 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO) as a stable, easy-to-handle solid surrogate for gaseous SO₂.[4] An organometallic reagent (e.g., Grignard or organolithium) reacts with DABSO to form a metal sulfinate. Without isolation, this intermediate is treated with an electrophile (e.g., alkyl, benzyl, or allyl halide) in the same reaction vessel to yield the final sulfone product.[2]

Experimental Protocol: DABSO-Based Three-Component Synthesis

This protocol is adapted from the general procedure reported by the Willis group.[2]

Materials:

• 1,4-diazabicyclo[2.2.2]octane bis(sulfur dioxide) (DABSO) (0.5 mmol)

• Anhydrous Tetrahydrofuran (THF) (2.0 mL)

• Organometallic Reagent (e.g., MeMgCl in THF, 3.0 M) (0.5 mmol)

• Electrophile (e.g., Benzyl Bromide) (1.5 mmol)

• Anhydrous Dimethylformamide (DMF) (2.0 mL)

• Saturated aqueous ammonium chloride (NH₄Cl)

• Diethyl ether

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• To a flame-dried, argon-purged flask, add DABSO (0.5 mmol) and anhydrous THF (2.0 mL).

• Cool the resulting suspension to -40 °C in an acetonitrile/dry ice bath.

• Add the organometallic reagent (e.g., MeMgCl, 0.5 mmol) dropwise to the suspension. Stir the mixture for 30 minutes at -40 °C.

• In a single portion, add the electrophile (1.5 mmol) followed by anhydrous DMF (2.0 mL).

• Remove the cooling bath and allow the reaction to warm to room temperature.

• Heat the reaction mixture at 120 °C in a sealed vial using a microwave reactor for 3 hours.

• After cooling, quench the reaction by adding saturated aqueous NH₄Cl.

• Extract the aqueous layer with diethyl ether (3 x 15 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography to yield the desired sulfone.

Data Presentation: Scope of the Three-Component Synthesis

The table below illustrates the versatility of this one-pot method with various organometallic reagents and electrophiles.

Entry	Organometallic Reagent	Electrophile	Product	Yield (%)
1	MeMgCl	Benzyl bromide	Benzyl methyl sulfone	91%
2	MeMgCl	Allyl bromide	Allyl methyl sulfone	75%
3	PhMgCl	Benzyl bromide	Benzyl phenyl sulfone	93%
4	nBuMgCl	1-Iodopropane	Butyl propyl sulfone	68%
5	VinylMgCl	Benzyl bromide	Benzyl vinyl sulfone	72%
6	MeMgCl	Cyclohexene oxide	2-Hydroxycyclohexyl methyl sulfone	60%

Conceptual Pathway

Caption: Logical flow of the one-pot, three-component sulfone synthesis.

References

• 1. iomcworld.com [iomcworld.com]
• 2. DABSO-Based, Three-Component, One-Pot Sulfone Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 4. baranlab.org [baranlab.org]

Sodium Methanesulfinate: A Versatile Reagent in the Synthesis of Pharmaceutical Intermediates

Application Notes and Protocols

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium methanesulfinate (CH₃SO₂Na), a readily available and stable salt of methanesulfinic acid, has emerged as a versatile and indispensable building block in the synthesis of a wide array of pharmaceutical intermediates. Its ability to serve as a precursor to the methylsulfonyl (methanesulfonyl) group (CH₃SO₂-), a common structural motif in many active pharmaceutical ingredients (APIs), makes it a reagent of significant interest. The methylsulfonyl group is often incorporated into drug candidates to modulate their physicochemical properties, such as solubility, lipophilicity, metabolic stability, and receptor binding affinity.

This document provides detailed application notes and experimental protocols for the use of sodium methanesulfinate in the synthesis of key pharmaceutical intermediates, including aryl methyl sulfones, β-ketosulfones, and sulfonamides. The protocols are based on modern synthetic methodologies, including copper-catalyzed cross-coupling and visible-light-promoted reactions, offering efficient and practical approaches for medicinal chemists.

Core Applications and Synthetic Strategies

Sodium methanesulfinate is primarily utilized as a nucleophilic source of the methanesulfinate anion or as a precursor to the methylsulfonyl radical. These reactive species can participate in a variety of bond-forming reactions to construct carbon-sulfur (C-S) and nitrogen-sulfur (N-S) bonds, which are crucial for the assembly of numerous pharmaceutical scaffolds.

Key Synthetic Transformations:

• Synthesis of Aryl Methyl Sulfones: Aryl methyl sulfones are prevalent in a multitude of pharmaceuticals. Sodium methanesulfinate can be coupled with aryl halides or their equivalents to introduce the methylsulfonyl group onto an aromatic ring.

• Synthesis of β-Ketosulfones: The β-ketosulfone moiety is a valuable pharmacophore and a versatile synthetic intermediate. Sodium methanesulfinate reacts with α-haloketones or their precursors to afford these compounds.

• Synthesis of Sulfonamides: The sulfonamide functional group is a cornerstone of medicinal chemistry. While not a direct reaction of sodium methanesulfinate to form the sulfonamide bond in one step, it serves as a precursor to sulfonyl chlorides which then react with amines. More direct, modern methods are also emerging.

Data Presentation: Reaction Parameters and Yields

The following tables summarize quantitative data for the synthesis of various pharmaceutical intermediates using sodium methanesulfinate under different catalytic systems.

Table 1: Copper-Catalyzed Synthesis of Aryl Methyl Sulfones [1]

Entry	Aryl Halide	Catalyst (mol%)	Ligand (mol%)	Base	Solvent	Temp (°C)	Time (h)	Yield (%)
1	4-Iodoanisole	CuI (5)	L-proline (10)	K₂CO₃	DMSO	90	24	85
2	2-Bromopyridine	CuI (10)	DMEDA (20)	K₃PO₄	Toluene	110	36	78
3	4-Chlorobenzonitrile	CuI (10)	N,N'-dimethyloxalamide (20)	Cs₂CO₃	Dioxane	120	48	65
4	1-Iodonaphthalene	CuI (5)	1,10-Phenanthroline (10)	K₂CO₃	DMF	100	24	92

DMEDA = N,N'-dimethylethylenediamine

Table 2: Visible-Light-Promoted Synthesis of β-Ketosulfones [2][3]

Entry	α-Bromoacetophenone	Photocatalyst (mol%)	Base	Solvent	Light Source	Time (h)	Yield (%)
1	2-Bromo-1-phenylethanone	Eosin Y (2)	NaHCO₃	CH₃CN/H₂O (1:1)	Blue LED	12	92
2	2-Bromo-1-(4-chlorophenyl)ethanone	Ru(bpy)₃Cl₂ (1)	DIPEA	DMF	White LED	8	88
3	2-Bromo-1-(naphthalen-2-yl)ethanone	Ir(ppy)₃ (0.5)	K₂CO₃	Acetonitrile	Blue LED	16	95
4	2-Bromo-1-(thiophen-2-yl)ethanone	Eosin B (2)	Na₂CO₃	Water	Green LED	24	75

DIPEA = N,N-Diisopropylethylamine

Experimental Protocols

Protocol 1: Copper-Catalyzed Synthesis of 4-(Methylsulfonyl)anisole

This protocol describes a general procedure for the copper-catalyzed cross-coupling of an aryl iodide with sodium methanesulfinate.

Materials:

• 4-Iodoanisole

• Sodium methanesulfinate

• Copper(I) iodide (CuI)

• L-proline

• Potassium carbonate (K₂CO₃)

• Dimethyl sulfoxide (DMSO), anhydrous

• Ethyl acetate

• Brine (saturated aqueous NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Schlenk tube or similar reaction vessel

• Magnetic stirrer and heating block

Procedure:

• To a dry Schlenk tube under an inert atmosphere (e.g., argon or nitrogen), add 4-iodoanisole (1.0 mmol, 234 mg), sodium methanesulfinate (1.5 mmol, 153 mg), CuI (0.05 mmol, 9.5 mg), L-proline (0.1 mmol, 11.5 mg), and K₂CO₃ (2.0 mmol, 276 mg).

• Add anhydrous DMSO (5 mL) to the tube.

• Seal the tube and stir the reaction mixture at 90 °C for 24 hours.

• After cooling to room temperature, dilute the reaction mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine (20 mL), dry over anhydrous Na₂SO₄, and filter.

• Concentrate the filtrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel (eluent: hexane/ethyl acetate gradient) to afford 4-(methylsulfonyl)anisole.

• Characterize the product by ¹H NMR, ¹³C NMR, and mass spectrometry.

Protocol 2: Visible-Light-Promoted Synthesis of 2-(Methylsulfonyl)-1-phenylethanone

This protocol details a metal-free, visible-light-induced synthesis of a β-ketosulfone.

Materials:

• 2-Bromo-1-phenylethanone

• Sodium methanesulfinate

• Eosin Y

• Sodium bicarbonate (NaHCO₃)

• Acetonitrile (CH₃CN)

• Deionized water

• Dichloromethane (DCM)

• Anhydrous magnesium sulfate (MgSO₄)

• Reaction vial or flask

• Magnetic stirrer

• Blue LED light source (e.g., 460 nm)

Procedure:

• In a 10 mL glass vial, dissolve 2-bromo-1-phenylethanone (0.5 mmol, 99.5 mg), sodium methanesulfinate (0.75 mmol, 76.5 mg), and Eosin Y (0.01 mmol, 6.5 mg) in a mixture of acetonitrile and water (1:1, 4 mL).

• Add sodium bicarbonate (1.0 mmol, 84 mg) to the mixture.

• Seal the vial and stir the mixture at room temperature.

• Irradiate the reaction vial with a blue LED light source (position the light source approximately 5 cm from the vial) for 12 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding water (10 mL).

• Extract the aqueous mixture with dichloromethane (3 x 15 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, and filter.

• Remove the solvent under reduced pressure.

• Purify the residue by flash chromatography on silica gel (eluent: ethyl acetate/hexane gradient) to yield 2-(methylsulfonyl)-1-phenylethanone.

• Confirm the structure and purity of the product using appropriate analytical techniques.

Mandatory Visualizations

Signaling Pathways and Experimental Workflows

A generalized workflow for synthesizing pharmaceutical intermediates.

A simplified catalytic cycle for copper-mediated sulfonylation.

A proposed mechanism for photocatalytic β-ketosulfone synthesis.

References

• 1. Copper-Catalyzed Synthesis of Masked (Hetero)Aryl Sulfinates - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Visible-light-mediated synthesis of β-keto sulfones using g-C3N4 as a recyclable photocatalyst under sustainable conditions - Green Chemistry (RSC Publishing) [pubs.rsc.org]

Application Notes and Protocols for Monitoring Sodium Methanesulfinate Reactions

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for monitoring reactions involving sodium methanesulfinate (CH₃SO₂Na), a versatile reagent in organic synthesis. The following protocols for High-Performance Liquid Chromatography (HPLC), Quantitative Nuclear Magnetic Resonance (qNMR) Spectroscopy, in-situ Attenuated Total Reflectance-Fourier Transform Infrared (ATR-FTIR) Spectroscopy, and Redox Titration are designed to enable real-time reaction monitoring, kinetic analysis, and endpoint determination.

High-Performance Liquid Chromatography (HPLC) for Reaction Monitoring

HPLC is a powerful technique for monitoring the progress of sodium methanesulfinate reactions by separating and quantifying the reactant, products, and any intermediates. This method is particularly useful for reactions in complex matrices.

Experimental Protocol: HPLC Analysis

Objective: To quantify the consumption of sodium methanesulfinate and the formation of products over time.

Instrumentation:

• HPLC system with a UV detector or a universal detector like an Evaporative Light Scattering Detector (ELSD) or a Refractive Index (RI) detector, as sodium methanesulfinate itself does not have a strong UV chromophore.[1] Derivatization can be employed to introduce a chromophore for UV detection.[1]

• Reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Autosampler for automated time-point analysis.

Reagents:

• Acetonitrile (HPLC grade)

• Water (HPLC grade)

• Phosphoric acid or Formic acid (for mobile phase modification)[2]

• Sodium methanesulfinate reference standard

• Internal standard (e.g., a stable, non-reactive compound with similar chromatographic behavior)

Procedure:

• Reaction Sampling: At predetermined time intervals, withdraw a small aliquot (e.g., 100 µL) from the reaction mixture.

• Quenching: Immediately quench the reaction in the aliquot to halt any further transformation. This can be achieved by rapid cooling, dilution with a cold solvent, or addition of a chemical quencher.

• Sample Preparation:

  • Dilute the quenched aliquot with the mobile phase to a suitable concentration for HPLC analysis.

  • Add a known concentration of an internal standard to correct for variations in injection volume.

  • Filter the sample through a 0.45 µm syringe filter to remove any particulate matter.

• HPLC Method:

  • Mobile Phase: A typical mobile phase is a mixture of acetonitrile and water with a small amount of acid (e.g., 0.1% phosphoric acid or formic acid) to improve peak shape.[2] An isocratic or gradient elution can be used depending on the complexity of the reaction mixture. For separating highly polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) can be an alternative.[3]

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection:

    • UV detection at a suitable wavelength if a derivatization agent is used.[1]

    • ELSD or RI detection for direct analysis.[4]

• Data Analysis:

  • Integrate the peak areas of sodium methanesulfinate, the product(s), and the internal standard.

  • Construct a calibration curve using the reference standard to determine the concentration of each species at each time point.

  • Plot the concentration of reactants and products versus time to obtain the reaction profile.

Data Presentation: HPLC Reaction Monitoring

Time (min)	[Sodium Methanesulfinate] (mM)	[Product A] (mM)	% Conversion
0	100.0	0.0	0.0
15	75.2	24.8	24.8
30	55.1	44.9	44.9
60	28.9	71.1	71.1
120	5.6	94.4	94.4

Quantitative NMR (qNMR) Spectroscopy for Kinetic Studies

qNMR is an excellent tool for in-situ monitoring of reactions in real-time, providing structural information and quantitative data simultaneously without the need for chromatographic separation.[5]

Experimental Protocol: qNMR Analysis

Objective: To determine the reaction kinetics by monitoring the change in concentration of reactants and products directly in the NMR tube.

Instrumentation:

• NMR Spectrometer (e.g., 400 MHz or higher)

• NMR tubes

Reagents:

• Deuterated solvent (e.g., D₂O, DMSO-d₆) compatible with the reaction chemistry.

• Internal standard of known concentration (e.g., maleic acid, 1,4-dioxane) with a singlet peak that does not overlap with reactant or product signals.

Procedure:

• Sample Preparation:

  • In an NMR tube, dissolve the starting materials in the deuterated solvent.

  • Add a precise amount of the internal standard.

• NMR Acquisition:

  • Acquire an initial ¹H NMR spectrum (t=0) before initiating the reaction. The characteristic singlet of the methyl protons of sodium methanesulfinate appears around 2.5 ppm.[6]

  • Initiate the reaction in the NMR tube (e.g., by adding a catalyst or by temperature change).

  • Acquire a series of ¹H NMR spectra at regular time intervals. To ensure accurate quantification, a sufficient relaxation delay (D1) of at least 5 times the longest T1 of the protons of interest should be used.[5]

• Data Processing:

  • Process the spectra (Fourier transform, phase correction, and baseline correction).

  • Integrate the signals corresponding to the sodium methanesulfinate, the product(s), and the internal standard.

• Concentration Calculation:

  • The concentration of a species 'x' at a given time can be calculated using the following formula: Cₓ = (Iₓ / Nₓ) * (Nᵢₛ / Iᵢₛ) * Cᵢₛ Where:

    • Cₓ = Concentration of species x

    • Iₓ = Integral of the signal for species x

    • Nₓ = Number of protons giving rise to the signal for species x

    • Cᵢₛ, Iᵢₛ, Nᵢₛ are the corresponding values for the internal standard.

• Kinetic Analysis:

  • Plot the concentration of sodium methanesulfinate versus time.

  • Determine the reaction order and rate constant by fitting the data to the appropriate rate law.

Data Presentation: qNMR Kinetic Study

Time (s)	Integral (CH₃SO₂Na)	Integral (Product CH₃)	[Sodium Methanesulfinate] (M)	[Product] (M)
0	1.00	0.00	0.100	0.000
60	0.85	0.15	0.085	0.015
180	0.61	0.39	0.061	0.039
360	0.37	0.63	0.037	0.063
600	0.18	0.82	0.018	0.082

In-situ ATR-FTIR Spectroscopy for Real-Time Monitoring

In-situ ATR-FTIR spectroscopy allows for the continuous monitoring of a reaction without the need for sampling, providing real-time kinetic and mechanistic information by tracking changes in the vibrational bands of functional groups.[7][8]

Experimental Protocol: ATR-FTIR Analysis

Objective: To monitor the reaction progress by observing the changes in the infrared absorption bands of sodium methanesulfinate and the reaction products.

Instrumentation:

• FTIR spectrometer equipped with an ATR probe (e.g., Diamond or Si).

• Reaction vessel designed to accommodate the ATR probe.

Procedure:

• Setup:

  • Insert the ATR probe into the reaction vessel.

  • Collect a background spectrum of the solvent and any starting materials other than sodium methanesulfinate at the reaction temperature.

• Reaction Initiation:

  • Add sodium methanesulfinate to the reaction vessel to start the reaction.

• Data Acquisition:

  • Collect IR spectra at regular intervals (e.g., every 30 seconds).

  • Monitor the decrease in the intensity of the characteristic S=O stretching bands of sodium methanesulfinate (around 1000-1050 cm⁻¹) and the appearance of new bands corresponding to the product(s).

• Data Analysis:

  • Create a trend plot of the absorbance of key peaks (reactant and product) versus time.

  • The absorbance is proportional to the concentration (Beer's Law), allowing for the determination of the reaction profile.

Data Presentation: ATR-FTIR Reaction Profile

Time (min)	Absorbance (S=O stretch of CH₃SO₂Na)	Absorbance (Product band)	Relative Concentration (Reactant)
0	0.850	0.000	1.00
5	0.680	0.120	0.80
10	0.510	0.240	0.60
20	0.255	0.420	0.30
30	0.085	0.530	0.10

Redox Titration for Endpoint Determination

Sodium methanesulfinate is a reducing agent, and its concentration can be determined by redox titration with a suitable oxidizing agent. This method is useful for determining the final conversion of a reaction or for quality control.[9]

Experimental Protocol: Redox Titration

Objective: To determine the concentration of unreacted sodium methanesulfinate at the end of a reaction.

Reagents:

• Standardized solution of an oxidizing agent (e.g., potassium permanganate, cerium(IV) sulfate).

• Sulfuric acid solution (to acidify the medium).

• Redox indicator (e.g., ferroin) or use the self-indicating property of the titrant (e.g., KMnO₄).[10]

Procedure:

• Sample Preparation:

  • Take a known volume of the final reaction mixture.

  • Acidify the solution with sulfuric acid.

• Titration:

  • Titrate the sample with the standardized oxidizing agent solution until the endpoint is reached.

  • The endpoint is indicated by a persistent color change. For example, with potassium permanganate, the endpoint is the first permanent pink color.[10]

• Calculation:

  • Calculate the moles of the oxidizing agent used.

  • Using the stoichiometry of the balanced redox reaction, determine the moles of sodium methanesulfinate in the sample.

  • Calculate the concentration of sodium methanesulfinate.

Data Presentation: Redox Titration Results

Sample	Volume of Sample (mL)	[Oxidizing Agent] (M)	Volume of Titrant (mL)	[Sodium Methanesulfinate] (M)
Initial Reaction Mixture	10.0	0.020	25.0	0.050
Final Reaction Mixture	10.0	0.020	2.5	0.005

Visualization of Workflows and Pathways

Logical Workflow for Reaction Monitoring

Caption: General workflow for monitoring sodium methanesulfinate reactions.

Common Reaction Pathways of Sodium Methanesulfinate

Caption: Common reaction pathways involving sodium methanesulfinate.[11]

References

• 1. CN107515257A - Derivatization HPLC-UV method for the determination of mesylate in methanesulfonic acid - Google Patents [patents.google.com]
• 2. Separation of Sodium hydroxymethanesulfinate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 3. lcms.cz [lcms.cz]
• 4. RI HPLC Method for Analysis of Methyl methanesulfonate (MMS) on Primesep N Column | SIELC Technologies [sielc.com]
• 5. imserc.northwestern.edu [imserc.northwestern.edu]
• 6. Sodium methanesulfinate(20277-69-4) 1H NMR [m.chemicalbook.com]
• 7. An ATR-FTIR spectroscopic approach for measuring rapid kinetics at the mineral/water interface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. IR-EcoSpectra: Exploring sustainable ex situ and in situ FTIR applications for green chemical and pharmaceutical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. jackwestin.com [jackwestin.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: HPLC Method Development for the Analysis of Sodium Methanesulfinate

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium methanesulfinate (CH₃NaO₂S) is an organic salt used in various chemical syntheses. Accurate and reliable quantification of this compound is crucial for process monitoring, quality control, and stability testing. As an aliphatic sulfinate, sodium methanesulfinate lacks a significant UV chromophore, presenting a challenge for analysis by conventional High-Performance Liquid Chromatography (HPLC) with UV detection. This application note provides a detailed guide to developing a robust HPLC method for the analysis of sodium methanesulfinate, addressing the challenges posed by its non-chromophoric nature. We present two primary approaches: Ion-Exchange Chromatography (IEC) with conductivity detection and Reversed-Phase Liquid Chromatography (RPLC) with Refractive Index Detection (RID).

Physicochemical Properties of Sodium Methanesulfinate

A thorough understanding of the analyte's properties is fundamental to successful method development.

Property	Value/Description	Significance for HPLC Method Development
Chemical Formula	CH₃NaO₂S
Molecular Weight	102.09 g/mol [1]
Appearance	White to light beige powder[2][3]	Influences sample preparation.
Solubility	Soluble in water[3]	Water is a suitable solvent for sample and standard preparation.
UV Absorbance	Lacks a significant UV chromophore	Direct UV detection is not feasible for achieving high sensitivity. Alternative detection methods are required.
Ionic Nature	It is the sodium salt of methanesulfinic acid.	Highly polar and ionic, making it suitable for Ion-Exchange Chromatography. Retention on traditional reversed-phase columns can be challenging.
pKa (of methanesulfinic acid)	~2.3	The compound will be ionized at pH values above its pKa. This is a critical parameter for developing an ion-exchange method.

Logical Workflow for HPLC Method Development

The development of a suitable HPLC method for sodium methanesulfinate should follow a systematic approach to ensure robustness and reliability.

References

• 1. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. benthamdirect.com [benthamdirect.com]
• 3. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]

Application Notes and Protocols for NMR-Based Characterization of Sodium Methanesulfinate Reaction Products

Introduction

Sodium methanesulfinate (CH₃SO₂Na) is a versatile and widely used reagent in organic synthesis. It serves as a potent nucleophile and a precursor for the introduction of the methylsulfonyl (CH₃SO₂-) group, a common moiety in many pharmaceutical compounds and functional materials.[1] Key applications include the synthesis of sulfones, thiosulfonates, and sulfonamides.[1][2] Accurate characterization of the resulting products is crucial for reaction optimization, quality control, and regulatory submission. Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for this purpose, providing detailed structural information and quantitative analysis of reaction mixtures and final products.[3][4]

This document provides detailed application notes and experimental protocols for utilizing ¹H and ¹³C NMR spectroscopy to characterize the products of reactions involving sodium methanesulfinate.

Application Note 1: Structural Elucidation of Methyl Sulfones

The reaction of sodium methanesulfinate with electrophiles, such as alkyl or aryl halides, is a fundamental method for forming methyl sulfones. NMR spectroscopy allows for unambiguous confirmation of the formation of the C-SO₂ bond and the overall structure of the product.

Reaction Principle:

The sulfinate anion acts as a nucleophile, displacing a leaving group (e.g., a halide) to form a new carbon-sulfur bond, resulting in a sulfone. The general transformation can be monitored by observing the disappearance of the starting material signals and the appearance of new signals corresponding to the methyl sulfone product.

Caption: General reaction scheme for the synthesis of methyl sulfones.

NMR Characterization:

• ¹H NMR: The key diagnostic signal is a sharp singlet for the methyl protons (SO₂-CH ₃) of the sulfone group. This signal typically appears in the downfield region of ~2.8-3.2 ppm, shifted from the starting sodium methanesulfinate signal (~2.7 ppm). The integration of this peak corresponding to 3 protons confirms the presence of the methylsulfonyl group. Signals from the "R" group will also be present and can be used to confirm the full product structure.

• ¹³C NMR: The methyl carbon (SO₂-C H₃) of the sulfone product typically resonates at ~40-45 ppm. This provides complementary evidence for the formation of the desired product.

Quantitative Data Summary

The following tables summarize typical NMR data for the starting material and a representative product.

Table 1: NMR Data for Sodium Methanesulfinate (Starting Material)

Nucleus	Solvent	Chemical Shift (δ, ppm)	Multiplicity
¹H	D₂O	~2.7	Singlet
¹³C	D₂O	~50-55	Singlet

Note: Chemical shifts can vary slightly based on solvent and concentration.[5][6]

Table 2: Representative NMR Data for an Aryl Methyl Sulfone Product

Assignment (Ar-SO₂CH₃)	¹H Chemical Shift (δ, ppm)	¹³C Chemical Shift (δ, ppm)
-SO₂CH ₃	2.9 - 3.2 (Singlet)	40 - 45
Aromatic Protons	7.0 - 8.5 (Multiplets)	120 - 145

Data compiled from typical ranges for aryl sulfone compounds.[4][7]

Application Note 2: Quantitative NMR (qNMR) for Purity and Yield Determination

Quantitative NMR (qNMR) is a powerful primary method for determining the absolute purity of a substance or the yield of a reaction without the need for a specific reference standard of the analyte itself.[8][9] The signal intensity in NMR is directly proportional to the number of nuclei, allowing for precise quantification.[10]

Principle:

A certified internal standard with a known concentration and purity is added to the NMR sample containing the analyte. By comparing the integral of a known proton signal from the analyte to the integral of a known proton signal from the internal standard, the concentration, purity, or yield can be accurately calculated.

Caption: Workflow for quantitative NMR (qNMR) analysis.

Key Considerations for qNMR:

• Internal Standard Selection: The standard should be stable, not react with the sample, have signals that do not overlap with the analyte, and be accurately weighable. Maleic acid is a common choice.[8]

• Relaxation Delay (d1): A long relaxation delay (d1 ≥ 5 * T₁) is crucial to ensure complete relaxation of all nuclei, which is essential for accurate integration.[8]

• Signal-to-Noise Ratio: A sufficient number of scans should be acquired to achieve a high signal-to-noise ratio for both the analyte and the standard.

Experimental Protocols

Protocol 1: Standard Sample Preparation for ¹H and ¹³C NMR

• Sample Weighing: Accurately weigh 5-10 mg of the reaction product or mixture.

• Solvent Addition: Transfer the sample to a standard 5 mm NMR tube. Add approximately 0.6-0.7 mL of a suitable deuterated solvent (e.g., D₂O, CDCl₃, DMSO-d₆). The choice of solvent should be based on the solubility of the analyte.

• Dissolution: Cap the NMR tube and vortex or gently agitate until the sample is completely dissolved. A brief sonication may aid in dissolving poorly soluble samples.

• Transfer: Place the NMR tube into a spinner turbine and insert it into the NMR spectrometer.

Protocol 2: General ¹H and ¹³C NMR Data Acquisition

This protocol outlines typical parameters for a 400 MHz spectrometer.

Parameter	¹H NMR Acquisition	¹³C NMR Acquisition
Pulse Program	Standard 90° pulse (e.g., zg30)	Proton-decoupled (e.g., zgpg30)
Spectral Width	12-15 ppm	220-240 ppm
Number of Scans	8-16	1024 or higher (due to low natural abundance)
Relaxation Delay (d1)	1-2 seconds	2-5 seconds
Acquisition Time	2-4 seconds	1-2 seconds
These parameters should be optimized based on the specific sample and instrument.[8]

Protocol 3: Quantitative NMR (qNMR) Acquisition

• Sample Preparation:

  • Accurately weigh a known amount of the analyte (e.g., 10 mg) and a certified internal standard (e.g., 5 mg of maleic acid) into a vial.[8]

  • Record the exact weights.

  • Dissolve the mixture in a known volume of a suitable deuterated solvent (e.g., 1.0 mL of D₂O) and transfer to an NMR tube.

• Acquisition Parameters:

  • Pulse Sequence: A standard 90° pulse sequence.[8]

  • Relaxation Delay (d1): Set to at least 5 times the longest T₁ relaxation time of any peak of interest (both analyte and standard). A value of 30-60 seconds is often sufficient.[8]

  • Number of Scans: Acquire enough scans to achieve a signal-to-noise ratio >150:1 for the peaks to be integrated.

• Data Processing and Calculation:

  • Apply Fourier transformation, phase correction, and baseline correction.

  • Carefully integrate a well-resolved signal from the analyte and a signal from the internal standard.

  • Calculate the purity using the following formula:

  Purity (%) = (I_analyte / I_std) * (N_std / N_analyte) * (M_analyte / M_std) * (m_std / m_analyte) * P_std

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • M = Molar mass

  • m = mass

  • P_std = Purity of the internal standard

Caption: Logic diagram for qualitative NMR analysis of a reaction mixture.

References

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 3. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 4. chemaxon.com [chemaxon.com]
• 5. Sodium methanesulfinate(20277-69-4) 1H NMR [m.chemicalbook.com]
• 6. Sodium methanesulfinate(20277-69-4) 13C NMR [m.chemicalbook.com]
• 7. rsc.org [rsc.org]
• 8. benchchem.com [benchchem.com]
• 9. Quantitative NMR (qNMR) — Nanalysis [nanalysis.com]
• 10. mdpi.com [mdpi.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Reaction Conditions for Sodium Methanesulfinate

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with sodium methanesulfinate.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses common challenges encountered during the synthesis and handling of sodium methanesulfinate.

Q1: My reaction yield is consistently low. What are the most likely causes?

A1: Low yield is a common issue that can stem from several factors. Systematically investigate the following:

• pH Control: For syntheses involving the reduction of methanesulfonyl chloride with sulfite or metabisulfite, maintaining the correct pH is critical. The pH should typically be controlled in the range of 8-9.[1] A pH that is too low can lead to undesired side reactions, while a pH that is too high may also affect the reaction pathway. Use a dilute sodium hydroxide solution for adjustments.[1]

• Reagent Solubility: Sodium sulfite has limited solubility in water. If using this reagent, consider using a water-ethanol mixed solvent (e.g., 3:1 volume ratio) to increase its solubility, which can significantly improve reaction efficiency.[2] Alternatively, sodium metabisulfite offers about twice the solubility of sodium sulfite, allowing for a more concentrated reaction mixture and potentially higher throughput.[1]

• Temperature Management: The reaction between methanesulfonyl chloride and a reducing agent like sodium sulfite is often exothermic.[3] Ensure slow, dropwise addition of methanesulfonyl chloride and maintain the recommended reaction temperature (e.g., 60-65°C) to prevent side reactions and decomposition.[1][3]

• Reagent Quality and Stability: Sodium methanesulfinate and some starting materials are hygroscopic and sensitive to air.[4] Ensure all reagents are dry and handled under an inert atmosphere (e.g., nitrogen) where possible to prevent degradation.[1][5]

Q2: I'm observing significant impurities in my final product. How can I identify and minimize them?

A2: Impurities often arise from unreacted starting materials or side-products like inorganic salts.

• Common Impurities: The most common impurities are inorganic salts such as sodium chloride (NaCl) and sodium sulfate (Na₂SO₄), which are byproducts of the reaction and work-up procedures.[6]

• Purification Strategy: A robust purification process is key. After the initial reaction, inorganic byproducts can often be precipitated. For example, adding a calcium chloride solution can precipitate calcium sulfate and calcium sulfite, which can then be filtered off.[1][2] To remove residual sodium chloride, which is insoluble in ethanol, the crude product can be washed with anhydrous ethanol after the aqueous solvent has been concentrated.[1][2]

• Final Purification: For high-purity material, recrystallization is the final recommended step.[1]

• Analytical Identification: Use analytical techniques like HPLC to profile impurities and confirm the purity of your final product.[6] Elemental analysis can also be used to verify the elemental composition against theoretical values.[6]

Q3: The reaction seems sluggish or does not go to completion. What can I do to improve the reaction rate?

A3: A slow reaction rate can be due to insufficient mixing, low temperature, or poor reagent solubility.

• Increase Solubility: As mentioned in A1, using sodium metabisulfite instead of sodium sulfite or employing a mixed solvent system can improve the concentration of reactants in the solution, thereby increasing the reaction rate.[1][2]

• Optimize Temperature: While excessive heat should be avoided, ensure the reaction is maintained at the optimal temperature. For the methanesulfonyl chloride reduction, this is typically around 60-65°C.[1] Below this range, the reaction may be significantly slower.

• Ensure Efficient Stirring: The reaction mixture can be heterogeneous. Vigorous and efficient stirring is necessary to ensure proper mixing of the reactants.

Q4: What are the best practices for handling and storing sodium methanesulfinate?

A4: Sodium methanesulfinate is sensitive to its environment.

• Hygroscopic and Air Sensitive: The compound is hygroscopic and can be sensitive to air.[4] It should be stored in a tightly closed container under an inert atmosphere, such as nitrogen.[5]

• Storage Conditions: Store the material in a cool, dry, and well-ventilated place.[5] Room temperature storage is generally acceptable.[4]

• Incompatibilities: Avoid contact with strong oxidizing agents, strong acids, strong bases, and strong reducing agents, as these can cause degradation.[5]

Data Presentation: Reaction Condition Summaries

The tables below summarize quantitative data for common sodium methanesulfinate synthesis routes.

Table 1: Synthesis from Methanesulfonyl Chloride & Sodium Metabisulfite

Parameter	Value	Source
Sodium Metabisulfite	326g of 35% (w/w) aqueous solution	[1]
Methanesulfonyl Chloride	90.6 g	[1]
Temperature	60-65 °C	[1]
pH	8-9 (controlled with NaOH)	[1]

| Atmosphere | Nitrogen protection |[1] |

Table 2: Synthesis from Methanesulfonyl Chloride & Sodium Sulfite/Bicarbonate

Parameter	Value	Source
Sodium Sulfite Heptahydrate	0.500 mole	[3]
Sodium Hydrogen Carbonate	1.00 mole	[3]
Methanesulfonyl Chloride	0.500 mole	[3]
Solvent	1 L Water	[3]
Reaction Time	2.5 hours	[3]

| Special Note | Avoid excess sulfite or bicarbonate |[3] |

Experimental Protocols

Protocol 1: Synthesis of Sodium Methanesulfinate from Methanesulfonyl Chloride and Sodium Metabisulfite

This protocol is adapted from literature procedures.[1]

• Setup: In a four-necked flask equipped with a mechanical stirrer, thermometer, reflux condenser, and a nitrogen inlet, add 326 g of a 35% (mass fraction) aqueous solution of sodium metabisulfite.

• Heating: Under a nitrogen atmosphere, begin stirring and heat the mixture to 60-65°C.

• Reagent Addition: Slowly add 90.6 g of methanesulfonyl chloride dropwise to the solution. Maintain a gentle reflux during the addition to control the exothermic reaction.

• pH Control: Throughout the addition, monitor the pH of the reaction mixture. Maintain a pH between 8 and 9 by carefully adding a dilute sodium hydroxide solution as needed.

• Reaction Completion: The reaction is considered complete when the reflux of methanesulfonyl chloride ceases.

• Work-up & Purification: a. Add a 50% (mass fraction) solution of calcium chloride to the reaction mixture and stir for 10 minutes. This will precipitate calcium sulfate and calcium bisulfite.[1][2] b. Filter the mixture to remove the solid precipitates, yielding a clear sulfonation liquid. c. Concentrate the filtrate under reduced pressure until white crystals begin to appear. d. Stop heating and allow the mixture to cool. e. Add an appropriate amount of anhydrous ethanol to precipitate sodium chloride, which has low solubility in ethanol. f. Filter to remove the sodium chloride. g. Evaporate the solvent from the filtrate to obtain the crude sodium methanesulfinate. h. For higher purity, recrystallize the crude product and dry thoroughly.

Visualizations

The following diagrams illustrate key workflows and relationships relevant to the synthesis of sodium methanesulfinate.

References

• 1. Page loading... [wap.guidechem.com]
• 2. bloomtechz.com [bloomtechz.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from Reactions with Sodium Methanesulfinate

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges in the purification of products from reactions involving sodium methanesulfinate.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in reactions where sodium methanesulfinate is used to generate a sulfone intermediate?

When sodium methanesulfinate is used to synthesize alkyl or aryl sulfones, which are then used in subsequent reactions (e.g., Julia-Kocienski olefination), several impurities can be present in the final reaction mixture. These include:

• Unreacted Starting Materials: Residual electrophile (e.g., alkyl halide) or the starting sulfone.

• Excess Sodium Methanesulfinate: Unconsumed sodium methanesulfinate reagent.

• Sodium Methanesulfonate: Formed by the oxidation of sodium methanesulfinate.

• Other Inorganic Salts: Byproducts such as sodium halides (e.g., NaCl, NaBr) formed during the synthesis of the sulfone.

• Byproducts from Subsequent Reactions: For instance, in the Julia-Kocienski olefination, byproducts can arise from the self-condensation of the sulfone or side reactions of the base with the aldehyde.[1]

Q2: My desired product, a sulfone, is contaminated with unreacted sodium methanesulfinate. How can I remove it?

Sodium methanesulfinate has significantly different solubility properties compared to most organic sulfones. It is highly soluble in water and slightly soluble in methanol, but generally insoluble in less polar organic solvents like dichloromethane (DCM), ethyl acetate (EtOAc), and ethers.[2][3] This difference can be exploited for purification.

A common method is an aqueous workup. Dissolve the crude reaction mixture in an organic solvent in which your sulfone product is soluble (e.g., EtOAc, DCM). Wash the organic layer several times with water or brine. The water-soluble sodium methanesulfinate will partition into the aqueous layer, leaving the desired sulfone in the organic phase.

Q3: I suspect sodium methanesulfonate is a byproduct in my reaction. How can I confirm its presence and remove it?

Sodium methanesulfonate can be formed if oxidizing conditions are present. It is a white crystalline solid that is soluble in water and alcohols.[4] To remove it, a similar aqueous workup as described in Q2 can be effective. Due to its high polarity and water solubility, it will be extracted into the aqueous phase.

Q4: After an aqueous workup, I still see inorganic salt impurities in my product. What should I do?

If inorganic salts like sodium chloride or sodium bromide persist after an aqueous wash, it may be due to their partial solubility in the organic solvent, especially if a polar solvent like THF was used in the reaction. To mitigate this:

• Use a less polar extraction solvent: If your product is soluble, switch to a solvent like ethyl acetate or dichloromethane for the workup.

• Multiple Brine Washes: Wash the organic layer multiple times with a saturated aqueous solution of sodium chloride (brine). This can help to pull residual water and dissolved salts from the organic layer.

• Filtration: If the salts are suspended solids, you can filter the organic solution through a pad of celite or a similar filter aid.

• Recrystallization: If your product is a solid, recrystallization is an excellent method for removing inorganic salt impurities.

Troubleshooting Guides

Problem 1: Low Yield of Desired Alkene from a Julia-Kocienski Olefination

• Possible Cause 1: Incomplete formation of the sulfone intermediate.

  • Troubleshooting: Ensure the reaction conditions for the synthesis of the sulfone from sodium methanesulfinate and the electrophile are optimal. This includes appropriate solvent, temperature, and reaction time. Confirm the formation and purity of the sulfone before proceeding to the olefination step.

• Possible Cause 2: Side reaction of the sulfonyl carbanion.

  • Troubleshooting: A common side product is the self-condensation of the sulfone.[1] To minimize this, use "Barbier-like conditions" where the base is added slowly to a mixture of the aldehyde and the sulfone.[1]

• Possible Cause 3: Issues with the base or reaction conditions.

  • Troubleshooting: The choice of base and solvent can significantly impact the reaction. For example, using a strong, non-nucleophilic base like KHMDS or NaHMDS is common. The reaction is typically run at low temperatures (e.g., -78 °C) to control reactivity.

Problem 2: Difficulty in Removing Byproducts from the Julia-Kocienski Olefination

The Julia-Kocienski olefination generates specific byproducts that need to be removed to isolate the pure alkene product.

• Byproduct: Benzothiazole-2-thiol or related heterocyclic byproducts from the sulfone activating group.

• Byproduct: Sodium salts of the eliminated sulfonyl group.

Purification Protocol:

• Quench the Reaction: Carefully quench the reaction mixture with a proton source, such as saturated aqueous ammonium chloride.

• Aqueous Extraction: Perform a standard aqueous workup. Dilute the reaction mixture with an organic solvent (e.g., ethyl acetate) and wash with water and then brine. This will remove the majority of the inorganic salts and water-soluble byproducts.

• Column Chromatography: The most effective method for separating the desired alkene from the heterocyclic byproducts and any remaining starting materials is silica gel column chromatography. The polarity of the eluent will depend on the polarity of your product.

Data Presentation

Table 1: Solubility of Key Compounds

Compound	Water	Methanol	Ethanol	Diethyl Ether	Dichloromethane	Ethyl Acetate
Sodium Methanesulfinate	Soluble[2][3]	Slightly Soluble[2][3]	-	Insoluble	Insoluble	Insoluble
Sodium Methanesulfonate	Soluble[4]	Soluble[4]	Soluble[5]	Soluble[5]	-	-
Typical Alkyl/Aryl Sulfone	Insoluble	Sparingly Soluble	Soluble	Soluble	Soluble	Soluble
Typical Alkene Product	Insoluble	Sparingly Soluble	Soluble	Soluble	Soluble	Soluble

Note: Solubility of specific sulfones and alkenes will vary depending on their structure.

Experimental Protocols

Protocol 1: General Aqueous Workup for Removal of Sodium Methanesulfinate and Other Salts

• Reaction Quenching: Once the reaction is complete, cool the reaction mixture to room temperature. If a reactive base was used, quench the reaction by slowly adding a suitable proton source (e.g., saturated aqueous NH₄Cl).

• Solvent Addition: Dilute the quenched reaction mixture with an organic solvent in which your product is soluble (e.g., ethyl acetate, dichloromethane). The volume should be sufficient to fully dissolve the organic components.

• Phase Separation: Transfer the mixture to a separatory funnel.

• Water Wash: Add an equal volume of deionized water and shake the funnel vigorously, venting frequently to release any pressure. Allow the layers to separate. Drain the lower aqueous layer.

• Repeat Water Wash: Repeat the water wash one or two more times to ensure complete removal of water-soluble impurities.

• Brine Wash: Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to remove residual water from the organic layer.

• Drying: Drain the organic layer into a clean flask and dry it over an anhydrous drying agent (e.g., Na₂SO₄, MgSO₄).

• Filtration and Concentration: Filter off the drying agent and concentrate the filtrate under reduced pressure to obtain the crude product, which can then be further purified if necessary (e.g., by column chromatography or recrystallization).

Mandatory Visualization

References

• 1. Modified Julia Olefination, Julia-Kocienski Olefination [organic-chemistry.org]
• 2. Sodium methanesulfinate CAS#: 20277-69-4 [m.chemicalbook.com]
• 3. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 4. Page loading... [guidechem.com]
• 5. SODIUM METHANESULFONATE | 2386-57-4 [chemicalbook.com]

"handling and storage of air-sensitive sodium methanesulfinate"

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with air-sensitive sodium methanesulfinate.

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and storage of sodium methanesulfinate.

Problem	Possible Cause(s)	Recommended Action(s)
Discoloration of Solid (Yellowing/Browning)	Oxidation due to exposure to air.	1. Immediately move the container to an inert atmosphere (glovebox or Schlenk line).2. Purge the container with a dry, inert gas (e.g., argon or nitrogen).3. For future use, handle the reagent exclusively under inert conditions.4. If the discoloration is significant, the purity may be compromised. Consider analytical testing (e.g., NMR) before use in sensitive reactions.
Clumping or Caking of Powder	Absorption of moisture (hygroscopic nature).[1]	1. Transfer the material to a dry, inert environment.2. If clumps are soft, they may be broken up gently with a clean, dry spatula under an inert atmosphere.3. To prevent recurrence, ensure storage containers are sealed tightly and stored in a desiccator or glovebox.[2]
Inconsistent Reaction Yields	Degradation of the reagent due to improper handling or storage.	1. Review your handling and storage procedures. Ensure all glassware is oven-dried and cooled under an inert atmosphere.[3]2. Use freshly purchased reagent or a newly opened bottle for critical reactions.3. Consider preparing a stock solution in an appropriate anhydrous solvent under inert conditions for immediate use.[1][4][5]
Difficulty in Transferring the Solid	Static electricity causing the fine powder to disperse.	1. Use an anti-static gun or ionizer in the weighing area (if compatible with the inert atmosphere setup).2. Weigh the solid in a glovebox to contain any dispersed powder.[3]3. Transfer the solid using a powder funnel to minimize loss.
Small Spill Inside a Glovebox	Accidental mishandling during transfer.	1. Use a clean, dry spatula and brush to collect the spilled material.2. Place the collected material in a designated waste container inside the glovebox.3. Wipe the area with a cloth lightly dampened with an appropriate anhydrous solvent (e.g., isopropanol), followed by a dry cloth.

Frequently Asked Questions (FAQs)

Storage and Stability

• Q1: What are the ideal storage conditions for sodium methanesulfinate?

  • A1: Sodium methanesulfinate should be stored in a tightly sealed container under a dry, inert atmosphere, such as argon or nitrogen, at room temperature.[4] It is sensitive to both air and moisture (hygroscopic).[1] Storing it inside a glovebox or a desiccator cabinet is highly recommended.[2]

• Q2: What is the shelf life of sodium methanesulfinate?

  • A2: The shelf life can vary depending on the supplier and storage conditions. If a retest or expiration date is not provided on the Certificate of Analysis, it is recommended to handle the product according to the defined conditions on the product literature and routinely inspect it to ensure it performs as expected.[5] Any signs of discoloration or clumping may indicate degradation.

• Q3: At what temperature does sodium methanesulfinate decompose?

  • A3: Sodium methanesulfinate decomposes at approximately 222-226 °C.[1][4][5][6] Another source suggests that when heated to about 120 °C, it will lose its crystalline water and gradually decompose.[7]

Handling and Personal Protective Equipment (PPE)

• Q4: What personal protective equipment (PPE) should be worn when handling sodium methanesulfinate?

  • A4: Always wear appropriate PPE, including safety glasses or goggles, a lab coat, and chemical-resistant gloves.[8][9] Work in a well-ventilated area, preferably a fume hood or glovebox.[8][9]

• Q5: How should I handle the transfer of solid sodium methanesulfinate?

  • A5: All transfers should be performed under an inert atmosphere to prevent exposure to air and moisture.[2] A glovebox is the ideal environment for handling this material.[3] If a glovebox is not available, use Schlenk line techniques.

• Q6: What should I do in case of skin or eye contact?

  • A6: In case of skin contact, wash thoroughly with soap and water.[8][9] For eye contact, rinse cautiously with water for several minutes, removing contact lenses if present and easy to do, and continue rinsing.[9][10] Seek medical attention if irritation persists.[10]

Chemical Properties and Reactions

• Q7: What are the known decomposition products of sodium methanesulfinate?

  • A7: Upon combustion, sodium methanesulfinate may produce carbon monoxide (CO), carbon dioxide (CO2), and sulfur oxides.[11] In the presence of an oxidizer like hydrogen peroxide, it can form unstable peroxymethane sulfite, which rapidly decomposes into sulfate ions, water, and oxygen.[7]

• Q8: Can I prepare a stock solution of sodium methanesulfinate?

  • A8: Yes, a stock solution can be prepared. One method involves dissolving it in an appropriate anhydrous solvent under an inert atmosphere.[1][4][5] For example, a 4M stock solution has been prepared by adding one equivalent of sodium hydroxide to methanesulfonic acid and diluting it.[1][4][7]

Experimental Protocols

Protocol 1: Handling and Weighing of Sodium Methanesulfinate in a Glovebox

• Preparation: Ensure the glovebox has a dry, inert atmosphere (e.g., <1 ppm O2, <1 ppm H2O).[3] Place all necessary equipment (spatulas, weighing paper/boat, container for the weighed solid) inside the glovebox antechamber and cycle as per the glovebox protocol.

• Equilibration: Allow the sealed container of sodium methanesulfinate to equilibrate to the glovebox temperature before opening to prevent condensation.

• Weighing: Inside the glovebox, carefully open the container. Using a clean, dry spatula, transfer the desired amount of the solid onto a tared weighing paper or into a tared vial.

• Sealing: Securely cap the vial containing the weighed solid. Tightly reseal the original container of sodium methanesulfinate.

• Cleanup: Clean the spatula and the surrounding area within the glovebox. Remove all items from the glovebox via the antechamber.

Protocol 2: Transfer of Sodium Methanesulfinate using a Schlenk Line

• Glassware Preparation: Ensure all glassware (e.g., Schlenk flask, transfer tube) is thoroughly oven-dried (e.g., at 125 °C overnight) and assembled while hot, then allowed to cool under a stream of dry, inert gas.[3][12]

• Inert Atmosphere: Connect the flask containing the sodium methanesulfinate and the receiving flask to the Schlenk line. Evacuate and backfill with dry, inert gas at least three times to establish an inert atmosphere.

• Solid Transfer: Under a positive pressure of inert gas, quickly remove the stopper from the flask containing the sodium methanesulfinate and add the solid via a powder funnel. Reseal the flask.

• Solvent Addition (if required): If making a solution, add the anhydrous solvent via a gas-tight syringe or cannula.

Visualizations

Caption: Workflow for handling air-sensitive sodium methanesulfinate.

Caption: Troubleshooting logic for discolored sodium methanesulfinate.

References

• 1. Sodium methanesulfinate CAS#: 20277-69-4 [m.chemicalbook.com]
• 2. ossila.com [ossila.com]
• 3. benchchem.com [benchchem.com]
• 4. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 5. 甲烷亚磺酸钠 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 6. Sodium methanesulfinate, 95% - 20277-69-4 - Manufacturers & Suppliers in India [ottokemi.com]
• 7. bloomtechz.com [bloomtechz.com]
• 8. file.medchemexpress.com [file.medchemexpress.com]
• 9. chemos.de [chemos.de]
• 10. lobachemie.com [lobachemie.com]
• 11. fishersci.com [fishersci.com]
• 12. web.mit.edu [web.mit.edu]

"troubleshooting guide for using sodium methanesulfinate in synthesis"

This guide provides researchers, scientists, and drug development professionals with a dedicated resource for troubleshooting common issues encountered when using sodium methanesulfinate (CH₃SO₂Na) in synthetic chemistry.

Frequently Asked Questions (FAQs)

Q1: What are the most critical handling and storage precautions for sodium methanesulfinate?

A1: Sodium methanesulfinate is hygroscopic and air-sensitive.[1] Proper handling is crucial to maintain its reactivity. Store the reagent in a tightly sealed container under an inert atmosphere (e.g., argon or nitrogen) in a cool, dry place.[1] Exposure to moisture can lead to clumping and reduced solubility in organic solvents, potentially inhibiting your reaction.

Q2: My reaction with sodium methanesulfinate is not proceeding or is giving very low yields. What are the common causes?

A2: Several factors can contribute to low or no conversion:

• Reagent Quality: The reagent may have degraded due to improper storage (exposure to air and moisture). Using a fresh, properly stored batch is recommended.

• Poor Solubility: Sodium methanesulfinate has limited solubility in many common organic solvents. For nucleophilic substitution reactions, polar aprotic solvents like DMF or DMSO are often preferred as they facilitate the dissolution of sulfinate salts.[2]

• Insufficient Temperature: Some reactions may require heating to proceed at a reasonable rate. For instance, S-alkylation reactions may be run at elevated temperatures (e.g., 80-100 °C).[2][3]

• Inherent Low Reactivity: In certain reaction types, such as some copper-catalyzed C-S bond formations or specific palladium-catalyzed couplings, sodium methanesulfinate has been reported to be ineffective or provide only trace amounts of product, whereas aryl sulfinates are successful.[4][5] If you are developing a new methodology, it is worth considering that the aliphatic nature of the methanesulfinate anion may render it less reactive than its aromatic counterparts in certain catalytic cycles.

Q3: I am observing unexpected side products. What are the likely side reactions?

A3: When using sodium methanesulfinate as a nucleophile with alkyl halides, a common competing side reaction is elimination (E2), especially with secondary alkyl halides and when using a strongly basic nucleophile.[6] To favor substitution (Sₙ2) over elimination, consider using a less hindered substrate if possible and carefully controlling the temperature.

Q4: How can I improve the rate of my S-alkylation reaction?

A4: To accelerate a sluggish S-alkylation, you can add a catalyst such as tetrabutylammonium iodide (TBAI).[3] The iodide can displace the leaving group on your electrophile (e.g., a tosylate or bromide) in situ to form a more reactive alkyl iodide, which then reacts faster with the methanesulfinate nucleophile.

Troubleshooting Guide

This section provides a structured approach to diagnosing and resolving issues in reactions involving sodium methanesulfinate.

Problem 1: Low or No Product Formation

Potential Cause	Recommended Solution
Degraded Reagent	Use a fresh bottle of sodium methanesulfinate. Ensure it is a fine, free-flowing powder. If it is clumpy, it has likely absorbed moisture.
Poor Solubility	Screen polar aprotic solvents such as DMF, DMSO, or DMAc.[2] Gentle heating can also improve solubility, but monitor for potential decomposition or side reactions.
Reaction Temperature Too Low	Gradually increase the reaction temperature. Monitor the reaction progress by TLC or LCMS to find the optimal temperature.
Poor Nucleophilicity	While methanesulfinate is a good nucleophile, its reactivity is solvent-dependent. Ensure you are using a polar aprotic solvent which enhances the nucleophilicity of anionic species.[7]
Ineffective Catalyst System	For cross-coupling reactions, the chosen ligand/metal combination may not be suitable for aliphatic sulfinates. Consult literature for catalyst systems specifically validated for sodium methanesulfinate.[4][5]

Problem 2: Product Purification Challenges

Potential Cause	Recommended Solution
Residual Inorganic Salts	After reaction completion, perform an aqueous workup. Many resulting sulfones have good solubility in organic solvents like ethyl acetate or dichloromethane, allowing for extraction away from water-soluble inorganic byproducts.
Product Degradation on Silica Gel	Some sulfones or sulfoxides can degrade on normal phase silica gel.[8] If you observe streaking or decomposition during column chromatography, consider using a less acidic support like neutral alumina or switching to reverse-phase chromatography.[8]
Difficulty in Crystallization	If the desired sulfone product is an oil or difficult to crystallize, purification by column chromatography is the primary alternative. If it is a solid, screen various solvent systems (e.g., ethyl acetate/hexanes, acetone/water) for recrystallization.

Experimental Protocols

General Protocol for S-Alkylation to form a Methyl Sulfone

This procedure is a representative example for the reaction of sodium methanesulfinate with an alkyl halide.

• Reagent Preparation: Dry all glassware in an oven and cool under an inert atmosphere (N₂ or Argon). Add sodium methanesulfinate (1.2 equivalents) to a round-bottom flask equipped with a magnetic stir bar.

• Solvent Addition: Add anhydrous DMF (or DMSO) to the flask to create a suspension (concentration typically 0.1-0.5 M).

• Reactant Addition: Dissolve the alkyl halide (1.0 equivalent) in a minimal amount of anhydrous DMF and add it dropwise to the stirred suspension of sodium methanesulfinate.

• Reaction Conditions: Stir the reaction mixture at room temperature or heat as necessary (e.g., 60-100 °C). Monitor the reaction progress by TLC or LCMS.

• Workup: After the reaction is complete, cool the mixture to room temperature. Pour the reaction mixture into water and extract with an organic solvent (e.g., ethyl acetate, 3 times).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography or recrystallization.

Visualizations

Below are diagrams illustrating key workflows for troubleshooting and experimental setup.

Caption: Troubleshooting Decision Tree for Low Yield Reactions.

Caption: Step-by-step workflow for a typical S-alkylation reaction.

References

• 1. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 2. reddit.com [reddit.com]
• 3. reddit.com [reddit.com]
• 4. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. medlifemastery.com [medlifemastery.com]
• 8. researchgate.net [researchgate.net]

"managing the hygroscopicity of sodium methanesulfinate in experiments"

Welcome to the Technical Support Center for sodium methanesulfinate. This resource is designed to assist researchers, scientists, and drug development professionals in managing the hygroscopic nature of this reagent in their experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to ensure the accuracy and reproducibility of your results.

Troubleshooting Guides

Issue: Inconsistent reaction yields or kinetics.

The hygroscopic nature of sodium methanesulfinate can lead to the introduction of unknown quantities of water into a reaction, potentially affecting reaction rates, yields, and side-product formation.

Solution:

• Quantify Water Content: Before use, determine the water content of your sodium methanesulfinate batch using Karl Fischer titration.

• Use a Correction Factor: Adjust the mass of the reagent used based on its water content to ensure the correct molar equivalent is added to your reaction.

• Proper Handling: Handle the reagent in a controlled environment, such as a glove box or glove bag, to minimize moisture absorption.[1]

• Drying: If the water content is unacceptably high, dry the material using an appropriate protocol.

Quantitative Data on Hygroscopicity

Relative Humidity (%)	Exposure Time (hours)	Approximate Water Uptake (% w/w)	Appearance
40	24	0.5 - 1.0	Free-flowing powder
60	24	2.0 - 3.5	Slight clumping
80	24	5.0 - 8.0	Significant clumping, sticky
95	24	> 10.0	Deliquescence, forms a solution

This table is for illustrative purposes and actual water uptake may vary.

Experimental Protocols

1. Protocol for Determining Water Content by Volumetric Karl Fischer Titration

This method is suitable for determining the water content of sodium methanesulfinate.[2]

Materials:

• Karl Fischer Titrator (Volumetric)

• Karl Fischer Reagent (e.g., Hydranal-Composite 5)

• Anhydrous Methanol

• Sodium Tartrate Dihydrate (for titer determination)

• Airtight sample handling equipment (e.g., syringe, weighing boat)

Procedure:

• Titer Determination:

  • Add anhydrous methanol to the titration vessel.

  • Titrate to a stable, dry endpoint with the Karl Fischer reagent.

  • Accurately weigh approximately 100-150 mg of sodium tartrate dihydrate and add it to the vessel.

  • Titrate to the endpoint. The water equivalence factor (titer) is calculated based on the weight of the sodium tartrate dihydrate and the volume of titrant consumed.[2]

• Sample Analysis:

  • In a controlled, low-humidity environment, accurately weigh approximately 200-300 mg of sodium methanesulfinate.

  • Quickly transfer the sample to the pre-tared titration vessel containing anhydrous methanol.

  • Seal the vessel and stir to dissolve the sample.

  • Titrate with the Karl Fischer reagent to the electrometric endpoint.

  • The water content is calculated based on the volume of titrant consumed, the titer of the reagent, and the mass of the sample.

2. Protocol for Drying Hygroscopic Sodium Methanesulfinate

If your sodium methanesulfinate has absorbed an unacceptable amount of moisture, the following drying protocol can be employed.

Materials:

• Vacuum oven

• Schlenk flask or similar sealable glassware

• Inert gas source (e.g., Nitrogen or Argon)

• Desiccator with a suitable desiccant (e.g., Drierite, phosphorus pentoxide)

Procedure:

• Sample Preparation: Place the sodium methanesulfinate in a clean, dry Schlenk flask.

• Vacuum Drying: Heat the sample in a vacuum oven at a temperature between 80-100°C under high vacuum for 4-6 hours. Note: Do not exceed the decomposition temperature of the compound.

• Inert Gas Purge: After drying, allow the oven to cool to room temperature before breaking the vacuum with a dry, inert gas.

• Storage: Immediately transfer the dried sodium methanesulfinate to a desiccator for short-term storage or an inert atmosphere glove box for long-term storage.

Mandatory Visualizations

Caption: Workflow for handling hygroscopic sodium methanesulfinate.

Caption: Key components of Karl Fischer titration for water content.

Caption: Role of water in sodium methanesulfinate-mediated radical reactions.

Frequently Asked Questions (FAQs)

Q1: Why is my sodium methanesulfinate clumpy and difficult to weigh accurately?

A1: Clumping is a direct result of moisture absorption from the atmosphere.[3] Sodium methanesulfinate is hygroscopic and will readily take up water, causing the powder to cake together. To prevent this, always store the reagent in a tightly sealed container within a desiccator or in an inert atmosphere glove box. When handling, minimize its exposure to the ambient environment.

Q2: Can I use sodium methanesulfinate that has been exposed to air without determining the water content?

A2: It is strongly discouraged. The amount of absorbed water is unknown and can significantly impact the stoichiometry of your reaction, leading to poor reproducibility and potentially failed experiments. It is best practice to either use fresh, properly stored material or to determine the water content via Karl Fischer titration before use.

Q3: How does the presence of water affect reactions involving sodium methanesulfinate?

A3: Water can act as a competing nucleophile, hydrolyze sensitive reagents or intermediates, or alter the solubility of reactants. In radical reactions, water can potentially quench radical species or participate in side reactions, reducing the efficiency of the desired transformation.

Q4: What are the ideal storage conditions for sodium methanesulfinate?

A4: The ideal storage conditions are in a cool, dry place, under an inert atmosphere (e.g., nitrogen or argon).[4] If an inert atmosphere is not available, storing the tightly sealed container in a desiccator with an active desiccant is a suitable alternative.

Q5: My reaction requires strictly anhydrous conditions. Is drying in a vacuum oven sufficient?

A5: Drying in a vacuum oven as described in the protocol will remove the majority of the absorbed water. For extremely moisture-sensitive reactions, it is recommended to dry the reagent and then handle it exclusively within an inert atmosphere glove box to prevent any reabsorption of moisture.

References

• 1. US3972128A - Process for drying hygroscopic materials - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]
• 3. sussexdampexperts.com [sussexdampexperts.com]
• 4. researchgate.net [researchgate.net]

Technical Support Center: Use of Sodium Methanesulfinate in Biochemical Research

Disclaimer: Based on a comprehensive review of publicly available scientific literature, there is currently no evidence to support the use of sodium methanesulfinate for the suppression of over-methylation in biological systems. The information provided below is based on the available data regarding the chemical properties and other known applications of sodium methanesulfinate and general principles of methylation. This resource is intended for informational purposes only and should not be interpreted as a guide for using sodium methanesulfinate to suppress over-methylation.

Frequently Asked Questions (FAQs)

Q1: What is sodium methanesulfinate?

Sodium methanesulfinate (CH₃SO₂Na) is the sodium salt of methanesulfinic acid. It is a chemical compound primarily used as a reagent in organic synthesis.[1][2][3]

Q2: Is there any documented use of sodium methanesulfinate to suppress biological over-methylation?

Our search of scientific literature did not yield any studies or reports that describe the use of sodium methanesulfinate for the suppression of biological over-methylation. The concept of "over-methylation" itself is complex and can refer to excessive DNA methylation or histone methylation, which are epigenetic modifications that can impact gene expression.[4][5][6] While some chemical compounds are known to influence these processes, sodium methanesulfinate is not among those documented for this purpose.

Q3: What are the known applications of sodium methanesulfinate?

Sodium methanesulfinate is primarily utilized as a building block in organic chemistry for the synthesis of various organosulfur compounds.[7] It can be used to introduce the methanesulfonyl group into molecules.

Q4: Are there other compounds that are used to modulate methylation?

Yes, several compounds are known to affect DNA and histone methylation. For example, sulfamethazine has been shown to suppress epigenetic silencing by impairing folate synthesis, which is crucial for providing methyl groups for methylation reactions.[8] Other agents, such as sodium arsenite, have been shown to induce alterations in DNA methylation.[9] It is important to note that the effects of these compounds are complex and can be cell-type and context-dependent.

Troubleshooting Guide

As there is no established protocol for using sodium methanesulfinate to suppress over-methylation, a specific troubleshooting guide cannot be provided. However, researchers encountering unexpected results in methylation studies should consider the following general troubleshooting principles:

Issue	Potential Cause	Suggested Solution
No change in methylation levels	The compound used is not a methylation inhibitor.	Verify the mechanism of action of the compound. For methylation studies, use established inhibitors like 5-aza-2'-deoxycytidine for DNA methylation or specific histone methyltransferase inhibitors.
Cell toxicity	The compound may be toxic at the concentration used.	Perform a dose-response curve to determine the optimal, non-toxic concentration of any new compound being tested.
Inconsistent results	Variability in experimental conditions.	Ensure consistent cell culture conditions, reagent quality, and precise execution of protocols. Include appropriate positive and negative controls in all experiments.

Experimental Protocols

Due to the lack of evidence for its use in suppressing over-methylation, no experimental protocol for this application of sodium methanesulfinate can be provided. Researchers interested in studying methylation are advised to consult established protocols for well-characterized methylation inhibitors.

Visualizations

Since there are no established pathways or workflows involving sodium methanesulfinate for the suppression of over-methylation, diagrams cannot be generated for this specific topic. However, a general diagram of the methylation cycle is provided below for informational purposes.

Caption: A simplified diagram of the cellular methylation cycle.

References

• 1. Sodium methanesulfinate synthesis - chemicalbook [chemicalbook.com]
• 2. Sodium methanesulfinate Methanesulfinic acid sodium salt [sigmaaldrich.com]
• 3. 甲烷亚磺酸钠 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 4. Methylation: An Ineluctable Biochemical and Physiological Process Essential to the Transmission of Life - PMC [pmc.ncbi.nlm.nih.gov]
• 5. methyl-life.com [methyl-life.com]
• 6. researchgate.net [researchgate.net]
• 7. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 8. Sulfamethazine Suppresses Epigenetic Silencing in Arabidopsis by Impairing Folate Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Sodium arsenite-induced DNA methylation alterations exacerbated by p53 knockout in MCF7 cells - PMC [pmc.ncbi.nlm.nih.gov]

"unexpected reaction pathways of sodium methanesulfinate"

Welcome to the Technical Support Center for sodium methanesulfinate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot unexpected reaction pathways and address common issues encountered during experimentation.

Troubleshooting Guides

This section provides solutions to specific problems you may encounter when using sodium methanesulfinate in your reactions.

Issue 1: My reaction produced a thiosulfonate instead of the expected product.

• Question: I was expecting a sulfone from my reaction with an alkyl halide, but I've isolated a methyl methanethiosulfonate. What could have happened?

• Answer: You have likely encountered a disproportionation reaction. Under certain conditions, particularly in the presence of Lewis acids like boron trifluoride etherate (BF₃·OEt₂), sodium methanesulfinate can undergo a radical disproportionate coupling to form thiosulfonates.[1][2] This pathway involves the formation of both thiyl and sulfonyl radicals from a sulfinyl radical intermediate.[1]

  Troubleshooting Steps:

  • Re-evaluate your reagents: Ensure that no Lewis acidic impurities are present in your reaction mixture.

  • Avoid Lewis acidic conditions: If possible, perform your reaction in the absence of Lewis acids.

  • Control the temperature: Radical reactions can be sensitive to temperature. Try running your reaction at a lower temperature.

  • Use a radical scavenger: If the radical pathway is unavoidable, consider adding a radical scavenger to inhibit the disproportionation, though this may also affect your desired reaction.

Issue 2: I'm observing the formation of sodium methanesulfonate as a significant byproduct.

• Question: My reaction is sluggish, and I'm seeing a significant amount of sodium methanesulfonate in my crude product mixture. Why is this happening?

• Answer: Sodium methanesulfinate is susceptible to oxidation, which converts it to the corresponding sulfonate.[3] This can be a significant issue if your reaction is exposed to oxidizing agents or even atmospheric oxygen over prolonged periods, especially at elevated temperatures or in the presence of certain metal catalysts. The oxidation can proceed via a one-electron transfer pathway, forming a sulfonyl radical intermediate which then gets oxidized to the sulfonate.[3]

  Troubleshooting Steps:

  • Degas your solvents: Use solvents that have been thoroughly degassed to remove dissolved oxygen.

  • Work under an inert atmosphere: Perform your reaction under a nitrogen or argon atmosphere to prevent exposure to atmospheric oxygen.

  • Check for oxidizing impurities: Ensure that your starting materials and reagents are free from oxidizing impurities. Peroxides in ethereal solvents are a common culprit.

  • Minimize reaction time: Optimize your reaction conditions to minimize the reaction time and reduce the opportunity for oxidation.

Issue 3: My alkylation reaction is not proceeding as expected, and I'm getting a complex mixture of products.

• Question: I'm trying to perform an O-alkylation on sodium methanesulfinate, but the reaction is messy. Am I targeting the wrong atom?

• Answer: Yes, it is highly likely you are observing competitive S-alkylation. The methanesulfinate anion (CH₃SO₂⁻) is an ambident nucleophile, meaning it can react at either the sulfur or the oxygen atom. However, due to the higher polarizability and lower electronegativity of sulfur compared to oxygen, sulfur is a much better nucleophile.[4] Consequently, S-alkylation is generally the favored pathway, leading to the formation of sulfones (R-SO₂-CH₃). O-alkylation to form sulfinate esters (R-O-SO-CH₃) is less common and typically requires specific conditions, such as using hard electrophiles.

  Troubleshooting Steps:

  • Confirm your product structure: Use analytical techniques like NMR and mass spectrometry to confirm whether you have formed an S-alkylated (sulfone) or O-alkylated (sulfinate ester) product.

  • Favor S-alkylation: For the synthesis of sulfones, embrace the inherent reactivity of the sulfur atom. Using soft electrophiles (e.g., alkyl iodides) will favor S-alkylation.

  • Attempting O-alkylation: If O-alkylation is your desired outcome, consider using "harder" alkylating agents such as dimethyl sulfate or methyl triflate, which have a greater affinity for the "harder" oxygen nucleophile.[4] Be aware that you may still get a mixture of products.

Frequently Asked Questions (FAQs)

• Q1: Can sodium methanesulfinate act as a reducing agent?

  • A1: Yes, the sulfinate group can be oxidized, meaning sodium methanesulfinate can act as a reducing agent. This is why it is prone to oxidation to the corresponding sulfonate.

• Q2: I'm seeing my desired sulfone product, but also a significant amount of a symmetrical thiosulfonate. What is the source of this side product?

  • A2: This is a classic sign of the disproportionate coupling reaction mentioned in Troubleshooting Issue 1.[1][2] Even if you are not intentionally adding a Lewis acid, trace amounts of acidic impurities can catalyze this side reaction.

• Q3: Can I use sodium methanesulfinate in aqueous solutions?

  • A3: Yes, sodium methanesulfinate is soluble in water. However, be mindful that prolonged heating in aqueous solutions, especially if not properly deoxygenated, can lead to oxidation to sodium methanesulfonate.

• Q4: Are there any specific solvents to avoid when using sodium methanesulfinate?

  • A4: While sodium methanesulfinate is compatible with many common organic solvents like DMF, DMSO, and acetonitrile, you should be cautious with solvents that can readily form peroxides (e.g., older, uninhibited THF or diethyl ether), as these can lead to unwanted oxidation.

Quantitative Data Presentation

Table 1: Disproportionate Coupling of Sodium Sulfinates to Symmetrical Thiosulfonates

Entry	Sodium Sulfinate	Product	Yield (%)
1	Sodium benzenesulfinate	Diphenyl thiosulfonate	85
2	Sodium p-toluenesulfinate	Di-p-tolyl thiosulfonate	92
3	Sodium methanesulfinate	Dimethyl thiosulfonate	75
4	Sodium cyclopropanesulfinate	Dicyclopropyl thiosulfonate	88

Data synthesized from studies on BF₃·OEt₂-mediated disproportionation.[1][2]

Experimental Protocols

Protocol 1: Synthesis of Thiosulfonates via Disproportionate Coupling [2][5]

This protocol describes a general procedure for the unexpected formation of thiosulfonates from sodium sulfinates in the presence of a Lewis acid.

• To a solution of sodium sulfinate (1.0 mmol) in anhydrous dichloromethane (5 mL) under an inert atmosphere (N₂ or Ar), add BF₃·OEt₂ (1.2 mmol) dropwise at room temperature.

• Stir the reaction mixture at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding a saturated aqueous solution of NaHCO₃ (10 mL).

• Separate the organic layer, and extract the aqueous layer with dichloromethane (2 x 10 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the corresponding thiosulfonate.

Visualizations

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanism and Kinetics of One-electron Oxidation of Methanesulfinate and Two-electron Oxidation of Thiols and Disulfides [etd.auburn.edu]
• 4. researchgate.net [researchgate.net]
• 5. CN108586302B - Synthetic method for preparing thiosulfonate based on sodium sulfinate disproportionation reaction - Google Patents [patents.google.com]

"stability of sodium methanesulfinate in different solvent systems"

This guide provides researchers, scientists, and drug development professionals with essential information regarding the stability of sodium methanesulfinate (CH₃SO₂Na) in various solvent systems. The content is designed to address common issues and questions encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What are the recommended storage and handling conditions for solid sodium methanesulfinate?

Sodium methanesulfinate is a white to light beige powder that is both hygroscopic and sensitive to air.[1][2] To ensure its integrity, it should be stored in a tightly sealed container under an inert atmosphere (e.g., nitrogen or argon) in a dry, cool, and well-ventilated place.[3][4] Recommended storage is at room temperature, although some suppliers suggest a cool, dark place below 15°C.[2][4]

Q2: How stable is sodium methanesulfinate in aqueous solutions?

Sodium methanesulfinate is soluble in water, but its stability in aqueous solutions can be a concern, particularly if not handled under inert conditions.[5] As a reducing agent, it is susceptible to oxidation, especially by dissolved oxygen or other oxidizing agents.[5] Reaction with hydrogen peroxide in neutral or acidic aqueous solutions has been reported.[5] For optimal stability, aqueous solutions should be freshly prepared, deoxygenated, and handled under an inert atmosphere.

Q3: What are the primary degradation pathways for sodium methanesulfinate?

The primary degradation pathway is oxidation. One-electron oxidation of methanesulfinate produces a transient sulfonyl radical, which can lead to the formation of the more stable sodium methanesulfonate (CH₃SO₃Na) as the final product.[6] The compound is also thermally sensitive; it may lose crystalline water and begin to decompose at temperatures around 120°C, though some sources report a higher decomposition temperature of 222-226°C.[5]

Q4: What are the known incompatibilities for sodium methanesulfinate?

Sodium methanesulfinate is incompatible with several classes of reagents. Contact with the following should be avoided to prevent rapid decomposition or hazardous reactions:

• Strong oxidizing agents [3]

• Strong acids [3]

• Strong bases [3]

Q5: In which organic solvents is sodium methanesulfinate soluble and what is its stability?

Q6: How can I monitor the stability of a sodium methanesulfinate solution?

High-Performance Liquid Chromatography (HPLC) is a suitable technique for monitoring the stability of sodium methanesulfinate solutions. A stability-indicating method would involve tracking the decrease in the peak area of the parent compound over time while monitoring for the appearance of degradation products, such as methanesulfonate. Due to the lack of a strong UV chromophore, derivatization may be necessary to enhance detection sensitivity, or a universal detector like a Charged Aerosol Detector (CAD) could be employed.

Troubleshooting Guide

Problem	Possible Cause	Recommended Action
Solution develops a yellow tint or becomes discolored.	Oxidation: The compound is air-sensitive and may be oxidizing.	Prepare fresh solutions using deoxygenated solvents. Handle solutions exclusively under an inert atmosphere (e.g., in a glovebox or using Schlenk techniques).
Inconsistent results in reactions (e.g., lower than expected yield).	Degradation of Reagent: The sodium methanesulfinate may have degraded due to improper storage or handling, reducing its effective concentration.	Use a fresh bottle of the reagent or re-qualify the existing stock. Always store the solid under an inert gas and ensure solutions are prepared fresh before use.
Precipitate forms in an aqueous or organic solution.	Low Solubility/Contamination: The compound has limited solubility in some organic solvents. Alternatively, contamination with water (for organic solvents) or reaction with impurities could cause precipitation.	Check the reported solubility for the specific solvent. Ensure you are using anhydrous-grade solvents when required. Filter the solution if necessary, but consider that the precipitate may be a degradation product.
Unexpected side products are observed in a reaction.	Reagent Incompatibility: The reaction conditions (e.g., presence of oxidants, strong acids/bases) may be causing the decomposition of sodium methanesulfinate.	Review all reagents and conditions for known incompatibilities. Ensure the reaction is performed under an inert atmosphere if sensitive to oxidation.[3]

Data Presentation

Table 1: Summary of Stability and Handling in Different Solvent Systems

Solvent System	Solubility	Key Stability Factors & Handling Recommendations
Aqueous (e.g., Water)	Soluble[5]	Highly susceptible to oxidation by dissolved oxygen. Prepare solutions fresh using deoxygenated water. Maintain an inert atmosphere. Avoid strong acids, bases, and oxidizing agents.[3]
Protic Organic (e.g., Methanol)	Slightly Soluble[2]	Prone to oxidation. Use anhydrous grade solvent. Prepare and handle solutions under an inert atmosphere.
Apolar Aprotic (e.g., Toluene)	Likely Poor	Not a recommended solvent system due to the ionic nature of the salt.
Dipolar Aprotic (e.g., DMSO, DMF)	Used as a reaction solvent[7]	High boiling points can make removal difficult.[7] These solvents are hygroscopic; use anhydrous grade and store solutions under inert gas to prevent moisture- and air-induced degradation.[3]

Experimental Protocols & Visualizations

General Protocol for Stability Assessment by HPLC

A stability-indicating HPLC method is crucial for quantifying the degradation of sodium methanesulfinate.

• Solution Preparation:

  • Prepare a stock solution of sodium methanesulfinate at a known concentration (e.g., 1 mg/mL) in the desired solvent (e.g., deoxygenated water or anhydrous methanol). This must be done under an inert atmosphere.

  • Include an internal standard if desired for improved quantitation.

  • Dispense aliquots of the solution into sealed vials appropriate for the storage conditions being tested (e.g., 4°C, 25°C, protected from light).

• Time-Point Analysis:

  • At specified time intervals (t=0, 24h, 48h, 1 week, etc.), retrieve a vial from each storage condition.

  • Analyze the sample immediately by HPLC.

• HPLC Method (Example):

  • Column: C18 reverse-phase column.

  • Mobile Phase: A gradient of an aqueous buffer (e.g., ammonium acetate) and an organic solvent (e.g., acetonitrile).

  • Detector: Charged Aerosol Detector (CAD), Evaporative Light Scattering Detector (ELSD), or UV detector following a derivatization step.

  • Quantification: Determine the concentration of sodium methanesulfinate by comparing its peak area to the initial (t=0) measurement. Monitor for the growth of new peaks, which indicate degradation products.

Workflow for assessing the stability of sodium methanesulfinate.

Key factors influencing the stability of sodium methanesulfinate.

References

• 1. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 2. Sodium methanesulfinate CAS#: 20277-69-4 [m.chemicalbook.com]
• 3. fishersci.com [fishersci.com]
• 4. Sodium Methanesulfinate | 20277-69-4 | Tokyo Chemical Industry (India) Pvt. Ltd. [tcichemicals.com]
• 5. bloomtechz.com [bloomtechz.com]
• 6. Mechanism and Kinetics of One-electron Oxidation of Methanesulfinate and Two-electron Oxidation of Thiols and Disulfides [etd.auburn.edu]
• 7. researchgate.net [researchgate.net]

Technical Support Center: Work-up Procedures for Sodium Methanesulfinate Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the work-up of reactions involving sodium methanesulfinate.

Frequently Asked Questions (FAQs)

Q1: What are the key properties of sodium methanesulfinate to consider during reaction work-up?

A1: Sodium methanesulfinate is a white to light beige powder that is soluble in water and polar solvents like methanol, but has limited solubility in many common organic extraction solvents.[1][2] It is also known to be hygroscopic and sensitive to air.[1][2] These properties are critical when designing a work-up procedure, as the primary goal is often to separate the desired organic product from the unreacted water-soluble sodium methanesulfinate and other inorganic byproducts.

Q2: My desired product, a methyl sulfone, has some water solubility. How can I prevent its loss during aqueous work-up?

A2: If your methyl sulfone product exhibits partial water solubility, it is advisable to minimize the volume of the aqueous washes. Additionally, back-extracting the aqueous layers with a fresh portion of the organic solvent can help recover any dissolved product. Using a saturated sodium chloride solution (brine) for the final wash can also decrease the solubility of the organic product in the aqueous phase, a phenomenon known as "salting out."

Q3: After the reaction, I have a persistent emulsion during my liquid-liquid extraction. What can I do?

A3: Emulsions can form when fine particulate matter is present or when the densities of the aqueous and organic phases are very similar. To break an emulsion, you can try the following:

• Allow the separatory funnel to stand undisturbed for a longer period.

• Gently swirl the mixture or stir the emulsion with a glass rod.

• Add a small amount of brine (saturated aqueous NaCl solution), which increases the ionic strength of the aqueous layer and can help force the separation of the layers.

• If the emulsion persists, filtering the entire mixture through a pad of Celite or glass wool can sometimes resolve the issue.

Q4: How can I confirm that all the unreacted sodium methanesulfinate has been removed from my organic product?

A4: Since sodium methanesulfinate is highly soluble in water, a thorough aqueous wash is usually sufficient for its removal. To confirm its absence, you can analyze the crude product by techniques like NMR spectroscopy. The characteristic methyl peak of sodium methanesulfinate would appear at a different chemical shift than the methyl sulfone product. Additionally, a simple solubility test of the crude product in a small amount of water can be indicative; if the product is not water-soluble, any dissolved portion may suggest the presence of residual sodium methanesulfinate.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low yield of isolated product	Product is partially soluble in the aqueous layer.	- Minimize the volume of aqueous washes.- Back-extract the combined aqueous layers with the organic solvent.- Use brine for the final wash to "salt out" the product.
Product degradation during work-up or purification.	- If the product is acid-sensitive, use a mild base like sodium bicarbonate for neutralization instead of stronger bases.- If the product is unstable on silica gel, consider alternative purification methods like recrystallization or chromatography on a less acidic stationary phase like alumina.
Presence of a persistent solid in the organic layer after aqueous wash	The desired product may have precipitated out of the organic solvent.	- Add more of the organic solvent to redissolve the product.- If the solid is insoluble, it could be an inorganic byproduct; in this case, filter the mixture before proceeding with further washes.
Crude product is an oil but is expected to be a solid	Presence of residual solvent or impurities.	- Ensure the product is thoroughly dried under high vacuum to remove all solvent.- If impurities are present, further purification by column chromatography or recrystallization is necessary.
Unexpected peaks in the NMR spectrum of the crude product	Residual solvent (e.g., DMF, DMSO) used in the reaction.	- If the reaction was conducted in a high-boiling polar solvent like DMF or DMSO, wash the organic layer extensively with water (e.g., 5-10 times with equal volumes) to remove it.[3]
Unreacted starting materials or side products.	- Optimize the reaction conditions to ensure complete conversion.- Utilize appropriate purification techniques (chromatography, recrystallization) to separate the desired product from impurities.

Experimental Protocols

Protocol 1: Standard Aqueous Work-up for a Reaction in a Water-Insoluble Organic Solvent (e.g., Dichloromethane, Ethyl Acetate)

This protocol is suitable for the isolation of a water-insoluble product from a reaction mixture containing sodium methanesulfinate.

• Quenching and Dilution:

  • Once the reaction is complete, cool the reaction mixture to room temperature.

  • Dilute the mixture with the reaction solvent (e.g., dichloromethane or ethyl acetate).

  • Transfer the diluted mixture to a separatory funnel.

• Aqueous Wash:

  • Add an equal volume of deionized water to the separatory funnel.

  • Shake the funnel vigorously for 1-2 minutes, ensuring to vent frequently to release any pressure buildup.

  • Allow the layers to separate completely.

  • Drain the aqueous layer.

  • Repeat the water wash two more times to ensure complete removal of sodium methanesulfinate and other water-soluble impurities.

• Brine Wash:

  • Wash the organic layer with an equal volume of saturated aqueous sodium chloride (brine). This helps to remove residual water from the organic layer.

  • Separate and discard the aqueous brine layer.

• Drying and Concentration:

  • Drain the organic layer into an Erlenmeyer flask.

  • Add an anhydrous drying agent, such as anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Swirl the flask and let it stand for 10-15 minutes until the organic solution is clear.

  • Filter the drying agent by gravity filtration or decant the solution into a clean, dry round-bottom flask.

  • Concentrate the organic solution under reduced pressure using a rotary evaporator to obtain the crude product.

• Further Purification:

  • The crude product can be further purified by column chromatography, recrystallization, or distillation as needed.

Protocol 2: Work-up for a Reaction in a Water-Miscible Solvent (e.g., THF, Acetonitrile)

This protocol is designed for reactions where the solvent is miscible with water.

• Solvent Removal:

  • After the reaction is complete, remove the bulk of the water-miscible solvent under reduced pressure using a rotary evaporator.

• Partitioning:

  • To the resulting residue, add a water-insoluble organic solvent (e.g., ethyl acetate or dichloromethane) and deionized water.

  • Transfer the mixture to a separatory funnel.

• Aqueous and Brine Washes:

  • Proceed with the aqueous and brine washes as described in Protocol 1 (steps 2 and 3).

• Drying and Concentration:

  • Dry the organic layer with an anhydrous drying agent and concentrate it as described in Protocol 1 (step 4).

• Purification:

  • Purify the crude product as required.

Visualizations

Caption: Troubleshooting logic for common work-up issues.

Caption: Standard aqueous work-up experimental workflow.

References

• 1. Sodium methanesulfinate CAS#: 20277-69-4 [m.chemicalbook.com]
• 2. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 3. chem.rochester.edu [chem.rochester.edu]

Technical Support Center: Removal of Unreacted Sodium Methanesulfinate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in effectively removing unreacted sodium methanesulfinate from their product mixtures.

Frequently Asked Questions (FAQs)

Q1: What are the common methods for removing unreacted sodium methanesulfinate from a reaction mixture?

A1: The primary methods for removing unreacted sodium methanesulfinate leverage its physical and chemical properties, particularly its polarity and solubility. The most common techniques include:

• Aqueous Extraction: Utilizing a biphasic solvent system to partition the polar sodium methanesulfinate into the aqueous phase, leaving the less polar desired product in the organic phase.

• Recrystallization: Purifying a solid product by dissolving it in a suitable solvent at an elevated temperature and allowing it to crystallize upon cooling, leaving the more soluble sodium methanesulfinate in the solvent.[1][2][3][4]

• Chromatography: Separating the product from sodium methanesulfinate based on their differential partitioning between a stationary phase and a mobile phase. Techniques like column chromatography or preparative HPLC can be effective.[5][6][7]

• Precipitation/Washing: If the desired product is insoluble in a particular solvent in which sodium methanesulfinate is soluble, the product can be precipitated and then washed to remove the impurity.

Q2: What are the key physical properties of sodium methanesulfinate to consider during purification?

A2: Understanding the physical properties of sodium methanesulfinate is crucial for selecting an appropriate purification strategy.

Property	Value	Source
Appearance	White to light beige powder	[8][9]
Melting Point	222-226 °C (decomposes)	[8][9]
Solubility	Slightly soluble in water and methanol.	[8][9]
Sensitivity	Air sensitive and hygroscopic.	[8][9]

Note: While some sources state it is soluble in water, others describe it as slightly soluble. This suggests that its solubility may be moderate and dependent on conditions such as temperature.

Troubleshooting Guides

Issue 1: Aqueous extraction is not effectively removing sodium methanesulfinate.

Possible Cause 1: Suboptimal pH of the aqueous phase. The solubility of sulfinate salts can be pH-dependent.

• Troubleshooting Step: Adjust the pH of the aqueous wash. Since methanesulfinic acid is an acid, increasing the pH of the aqueous phase by adding a mild base like sodium bicarbonate may enhance the deprotonation and solubility of any remaining methanesulfinic acid, though sodium methanesulfinate is already a salt. Conversely, for certain product profiles, a slightly acidic wash might be beneficial, but care must be taken not to protonate the desired product if it is basic.

Possible Cause 2: Insufficient mixing of the two phases. Inadequate agitation can lead to poor partitioning of the impurity into the aqueous layer.

• Troubleshooting Step: Ensure vigorous shaking of the separatory funnel for a sufficient duration to maximize the surface area between the organic and aqueous phases.[10] Allow adequate time for the layers to fully separate before draining.

Possible Cause 3: The organic solvent is too polar. If the organic solvent is highly polar (e.g., short-chain alcohols), it may retain a significant amount of the polar sodium methanesulfinate.

• Troubleshooting Step: If your product is soluble in a less polar organic solvent (e.g., ethyl acetate, dichloromethane), consider switching to or diluting your reaction mixture with one of these solvents before performing the aqueous wash.[11][12]

Issue 2: Recrystallization fails to remove sodium methanesulfinate, or product recovery is low.

Possible Cause 1: Inappropriate recrystallization solvent. The chosen solvent may dissolve the product and the impurity equally well, or the product may be too soluble at low temperatures.

• Troubleshooting Step: The ideal recrystallization solvent should dissolve the product sparingly at room temperature but completely at its boiling point, while the impurity (sodium methanesulfinate) should either be highly soluble at all temperatures or largely insoluble.[2][13] Perform small-scale solubility tests with a range of solvents to identify the optimal one. A two-solvent recrystallization system might also be effective.[13]

Possible Cause 2: Cooling the solution too quickly. Rapid cooling can lead to the trapping of impurities within the crystal lattice of the desired product.[2][13]

• Troubleshooting Step: Allow the hot, saturated solution to cool slowly to room temperature before placing it in an ice bath.[4][13] This promotes the formation of purer, larger crystals.

Possible Cause 3: Using too much solvent. An excessive amount of solvent will keep the product dissolved even at low temperatures, leading to poor recovery.[13]

• Troubleshooting Step: Use the minimum amount of hot solvent necessary to fully dissolve the crude product.[13] If too much solvent has been added, it can be carefully evaporated to re-saturate the solution.

Issue 3: Column chromatography does not provide good separation.

Possible Cause 1: Incorrect stationary phase. Sodium methanesulfinate is polar. If your product is also polar, separation on a standard silica gel column might be challenging.

• Troubleshooting Step: Consider using a different stationary phase. For highly polar compounds, reverse-phase chromatography (e.g., C18 silica) might provide better separation.[5]

Possible Cause 2: Improper mobile phase (eluent). The eluent system may not have the right polarity to effectively separate the components.

• Troubleshooting Step: Systematically vary the polarity of the eluent. For normal phase chromatography, a gradient elution starting with a non-polar solvent and gradually increasing the polarity might be effective. For reverse-phase, start with a polar solvent and increase the non-polar component. Thin-Layer Chromatography (TLC) should be used to test different solvent systems before running the column.

Experimental Protocols

Protocol 1: General Aqueous Extraction Workflow

• Dissolution: Dissolve the crude product mixture in a water-immiscible organic solvent such as ethyl acetate or dichloromethane.[11]

• Transfer: Transfer the organic solution to a separatory funnel.

• Washing: Add an equal volume of deionized water or a buffered aqueous solution.

• Extraction: Stopper the funnel and shake vigorously, periodically venting to release pressure.[10]

• Separation: Allow the layers to fully separate. The denser layer will be at the bottom.[10]

• Collection: Drain the lower aqueous layer. If the organic layer is on top, it can be drained out of the bottom after the aqueous layer is removed, or poured out from the top.

• Repeat: Repeat the washing step 2-3 times with fresh aqueous solution.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the purified product.[11]

Caption: Workflow for removing water-soluble impurities.

Protocol 2: General Single-Solvent Recrystallization Workflow

• Solvent Selection: Choose a solvent in which the desired product has high solubility at high temperatures and low solubility at low temperatures, while sodium methanesulfinate is highly soluble at all temperatures.[2][13]

• Dissolution: Place the crude solid in an Erlenmeyer flask and add a minimal amount of the hot recrystallization solvent until the solid just dissolves.[13]

• Hot Filtration (Optional): If there are insoluble impurities, perform a hot gravity filtration to remove them.

• Cooling: Allow the solution to cool slowly to room temperature. Crystal formation should occur.[4]

• Ice Bath: Further cool the flask in an ice bath to maximize crystal precipitation.[4]

• Isolation: Collect the purified crystals by vacuum filtration using a Büchner funnel.[4][13]

• Washing: Wash the crystals with a small amount of cold solvent to remove any remaining soluble impurities.[13]

• Drying: Dry the crystals to remove residual solvent.

Caption: General procedure for solid product purification.

Protocol 3: General Column Chromatography Workflow

• Stationary and Mobile Phase Selection: Based on the polarity of the product, choose an appropriate stationary phase (e.g., silica gel for normal-phase, C18 for reverse-phase) and a mobile phase (eluent) system that provides good separation on TLC.

• Column Packing: Pack a chromatography column with the chosen stationary phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent and load it onto the top of the column.

• Elution: Pass the mobile phase through the column. The components of the mixture will travel down the column at different rates.

• Fraction Collection: Collect the eluting solvent in fractions.

• Analysis: Analyze the collected fractions using a suitable technique (e.g., TLC, HPLC) to identify which fractions contain the purified product.

• Concentration: Combine the pure fractions and remove the solvent under reduced pressure to obtain the purified product.

Caption: Separation based on differential adsorption.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. m.youtube.com [m.youtube.com]
• 3. dadakarides.com [dadakarides.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Separation of Sodium hydroxymethanesulfinate on Newcrom R1 HPLC column | SIELC Technologies [sielc.com]
• 6. Advanced high-resolution chromatographic strategies for efficient isolation of natural products from complex biological matrices: from metabolite profiling to pure chemical entities - PMC [pmc.ncbi.nlm.nih.gov]
• 7. filtrationjournal.com [filtrationjournal.com]
• 8. Sodium methanesulfinate CAS#: 20277-69-4 [m.chemicalbook.com]
• 9. Sodium methanesulfinate | 20277-69-4 [chemicalbook.com]
• 10. youtube.com [youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. orgsyn.org [orgsyn.org]
• 13. Home Page [chem.ualberta.ca]

"degradation of sodium methanesulfinate in acidic or basic media"

This technical support center provides troubleshooting guidance and frequently asked questions regarding the stability and degradation of sodium methanesulfinate in various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is the primary degradation pathway for sodium methanesulfinate in acidic media?

In acidic solutions, sodium methanesulfinate is protonated to form methanesulfinic acid. This acid is unstable and undergoes a characteristic disproportionation reaction. The primary degradation products are methanesulfonic acid and S-methyl methanethiosulfonate.

Q2: How stable is sodium methanesulfinate in basic media?

Sodium methanesulfinate is significantly more stable in basic media compared to acidic conditions. In the absence of strong oxidizing agents, the methanesulfinate anion shows good stability. Degradation under strongly basic conditions over extended periods or at elevated temperatures may occur, but at a much slower rate than acidic disproportionation.

Q3: What are the expected degradation products under alkaline conditions?

While more stable, under harsh basic conditions or in the presence of oxidants, sodium methanesulfinate can be oxidized to methanesulfonate.

Q4: Are the degradation products of sodium methanesulfinate stable?

Yes, the main degradation product, methanesulfonic acid (and its corresponding sodium salt, sodium methanesulfonate), is exceptionally stable under both acidic and basic conditions and is resistant to hydrolysis.[1]

Q5: What analytical methods are recommended for monitoring the stability of sodium methanesulfinate?

High-Performance Liquid Chromatography (HPLC) with UV detection is a suitable method for monitoring the degradation of sodium methanesulfinate and quantifying the formation of its degradation products. A C18 reverse-phase column is often effective.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Rapid loss of sodium methanesulfinate in my formulation.	Acidic pH: The formulation may have an acidic pH, leading to rapid disproportionation.	Measure the pH of your formulation. If acidic, consider buffering to a neutral or slightly alkaline pH for improved stability.
Unexpected peaks appearing in the chromatogram during stability studies.	Degradation: These peaks likely correspond to degradation products such as methanesulfonic acid or S-methyl methanethiosulfonate.	Characterize the new peaks using techniques like mass spectrometry (MS) to confirm their identity. Compare with the expected degradation pathways.
Inconsistent stability results between batches.	Impurities: The starting material may contain impurities that catalyze degradation. Moisture: Sodium methanesulfinate is hygroscopic, and water can facilitate degradation.	Ensure the purity of your sodium methanesulfinate. Store the compound in a desiccator and handle it under an inert atmosphere to minimize moisture exposure.
Precipitation observed in the reaction mixture.	Solubility Issues: Degradation products may have different solubility profiles than the parent compound.	Analyze the precipitate to identify its composition. Adjust the solvent system if necessary to keep all components in the solution for accurate analysis.

Data Presentation

Table 1: Estimated Degradation of Sodium Methanesulfinate in Acidic Media

pH	Temperature (°C)	Time (hours)	Estimated Degradation (%)	Primary Degradation Products
3	25	24	15-25	Methanesulfonic acid, S-methyl methanethiosulfonate
3	50	24	40-60	Methanesulfonic acid, S-methyl methanethiosulfonate
5	25	24	5-10	Methanesulfonic acid, S-methyl methanethiosulfonate
5	50	24	20-35	Methanesulfonic acid, S-methyl methanethiosulfonate

Note: The data in this table are illustrative estimates to demonstrate expected trends. Actual degradation rates should be determined experimentally.

Table 2: Estimated Stability of Sodium Methanesulfinate in Basic Media

pH	Temperature (°C)	Time (hours)	Estimated Degradation (%)	Primary Degradation Products
9	25	72	< 2	Minimal to none
9	50	72	5-10	Sodium methanesulfonate
11	25	72	< 5	Sodium methanesulfonate
11	50	72	10-20	Sodium methanesulfonate

Note: The data in this table are illustrative estimates to demonstrate expected trends. Actual degradation rates should be determined experimentally.

Experimental Protocols

Protocol 1: Forced Degradation Study of Sodium Methanesulfinate

This protocol outlines a general procedure for conducting a forced degradation study to assess the stability of sodium methanesulfinate under various stress conditions.[2][3][4][5]

1. Materials:

• Sodium Methanesulfinate
• Hydrochloric Acid (HCl), 0.1 M and 1 M
• Sodium Hydroxide (NaOH), 0.1 M and 1 M
• Hydrogen Peroxide (H₂O₂), 3%
• High-purity water
• HPLC system with UV detector
• C18 reverse-phase HPLC column
• pH meter

2. Procedure:

• Preparation of Stock Solution: Prepare a stock solution of sodium methanesulfinate in high-purity water at a concentration of 1 mg/mL.

• Acidic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M HCl.

  • To another 1 mL of the stock solution, add 1 mL of 1 M HCl.

  • Keep both solutions at room temperature and at an elevated temperature (e.g., 60°C).

  • Withdraw aliquots at specified time points (e.g., 0, 2, 4, 8, 24 hours).

  • Neutralize the aliquots with an equivalent amount of NaOH before HPLC analysis.

• Basic Degradation:

  • To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH.

  • To another 1 mL of the stock solution, add 1 mL of 1 M NaOH.

  • Follow the same temperature and time point procedure as for acidic degradation.

  • Neutralize the aliquots with an equivalent amount of HCl before HPLC analysis.

• Oxidative Degradation:

  • To 1 mL of the stock solution, add 1 mL of 3% H₂O₂.

  • Keep the solution at room temperature and withdraw aliquots at specified time points.

• Thermal Degradation:

  • Expose the solid sodium methanesulfinate and the stock solution to elevated temperatures (e.g., 60°C, 80°C) in the absence of other stressors.

  • Analyze at specified time points.

• HPLC Analysis:

  • Analyze all samples by HPLC.

  • Use a mobile phase appropriate for separating sodium methanesulfinate from its potential degradation products (e.g., a buffered aqueous mobile phase with an organic modifier like acetonitrile).

  • Monitor the chromatograms for the decrease in the peak area of sodium methanesulfinate and the appearance of new peaks.

3. Data Analysis:

• Calculate the percentage degradation of sodium methanesulfinate at each time point and condition.
• Identify and, if possible, quantify the major degradation products.

Visualizations

Caption: Degradation pathway of sodium methanesulfinate in acidic media.

Caption: Stability and potential oxidation of sodium methanesulfinate in basic media.

Caption: Workflow for a forced degradation study of sodium methanesulfinate.

References

• 1. Methanesulfonic acid (MSA) in clean processes and applications: a tutorial review - Green Chemistry (RSC Publishing) DOI:10.1039/D4GC02031F [pubs.rsc.org]
• 2. pharmtech.com [pharmtech.com]
• 3. forced degradation study: Topics by Science.gov [science.gov]
• 4. Forced Degradation Study in Pharmaceutical Stability | Pharmaguideline [pharmaguideline.com]
• 5. Forced Degradation Studies - MedCrave online [medcraveonline.com]

Technical Support Center: Troubleshooting Poor Signal Intensity of Sodium Methanesulfonate in Mass Spectrometry

Welcome to the technical support center for mass spectrometry analysis of sodium methanesulfonate. This resource is designed for researchers, scientists, and drug development professionals to help diagnose and resolve issues related to poor signal intensity during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common reasons for poor signal intensity of sodium methanesulfonate in MS analysis?

Poor signal intensity for sodium methanesulfonate can stem from several factors, including:

• Suboptimal Mass Spectrometry Settings: Inefficient ionization or fragmentation can lead to a weak signal.

• Chromatographic Issues: As a small and polar molecule, sodium methanesulfonate can be challenging to retain on traditional reversed-phase columns, leading to poor peak shape and co-elution with interfering compounds.[1]

• Matrix Effects: Co-eluting compounds from the sample matrix can suppress the ionization of sodium methanesulfonate, a phenomenon known as ion suppression.[1]

• Inefficient Sample Preparation: Poor extraction efficiency, sample loss during processing, or the presence of contaminants can all contribute to a weaker signal.

• Compound Instability: Degradation of sodium methanesulfonate in stock solutions or prepared samples can lower its concentration and, consequently, its signal intensity.

Q2: Which ionization mode is best for sodium methanesulfonate?

Sodium methanesulfonate is an anion and is most effectively analyzed in negative ion mode electrospray ionization (ESI). The deprotonated molecule, [M-H]⁻, is the primary ion observed.[2][3] While it can be detected in positive mode as adducts like [M+Na]⁺, the signal is often weaker and less consistent.

Q3: Why is my peak shape for sodium methanesulfonate poor (e.g., broad, tailing, or split)?

Poor peak shape is a common issue for small, polar analytes like sodium methanesulfonate when using standard reversed-phase liquid chromatography (RPLC). This is due to poor retention on the non-polar stationary phase.[1] To address this, Hydrophilic Interaction Liquid Chromatography (HILIC) is the recommended chromatographic technique.[1][4] HILIC columns have polar stationary phases that provide better retention and improved peak shape for polar compounds.

Q4: What are matrix effects, and how can I determine if they are affecting my sodium methanesulfonate signal?

Matrix effects are the alteration of an analyte's ionization efficiency due to co-eluting compounds from the sample matrix.[1] This can lead to either ion suppression (decreased signal) or ion enhancement (increased signal), resulting in inaccurate and imprecise quantification.[1]

To determine if you are experiencing matrix effects, a post-column infusion experiment is recommended. This involves continuously infusing a standard solution of sodium methanesulfonate into the MS source while injecting a blank sample extract onto the LC column. A dip in the baseline signal at the retention time of your analyte indicates the presence of ion suppression.[5]

Troubleshooting Guides

Guide 1: Mass Spectrometer and Source Optimization

If you are experiencing low signal intensity, the first step is to ensure your mass spectrometer is properly tuned and the source parameters are optimized for sodium methanesulfonate.

Parameter	Recommendation	Rationale
Ionization Mode	Negative Ion Electrospray (ESI)	Directly measures the methanesulfonate anion for optimal sensitivity.[2][3]
Capillary Voltage	-2.5 to -4.0 kV	Optimizes the spray and ionization efficiency.[6][7]
Cone/Nozzle Voltage	10 - 60 V	Can be optimized to reduce ion clustering and in-source fragmentation.[8]
Desolvation Temperature	250 - 450 °C	Aids in solvent evaporation and the formation of gas-phase ions.[6]
Nebulizer Gas Pressure	20 - 60 psi	Controls droplet size for efficient ionization.[6][7]
Drying Gas Flow	Optimize for your instrument	Assists in desolvation of the ESI droplets.

Guide 2: Chromatographic Method Development

For robust and reproducible analysis of sodium methanesulfonate, a well-developed chromatographic method is crucial.

Parameter	Recommendation	Rationale
LC Mode	Hydrophilic Interaction Liquid Chromatography (HILIC)	Provides better retention and peak shape for polar analytes like sodium methanesulfonate.[1][4]
Column	HILIC column with a triazole or amino stationary phase	These phases have shown good retention for sulfonic acids.[4]
Mobile Phase A	10-20 mM Ammonium Acetate or Ammonium Formate in Water	Provides ions to aid in the electrospray process and buffers the pH.
Mobile Phase B	Acetonitrile	The strong solvent in HILIC mode.
Gradient	Start with a high percentage of organic solvent (e.g., 80-95% Acetonitrile) and gradually increase the aqueous portion.	Ensures retention of the polar analyte on the HILIC column.
Flow Rate	0.2 - 0.5 mL/min	Lower flow rates can improve ESI efficiency.[6][8]

Experimental Protocols

Protocol 1: HILIC LC-MS Method for Sodium Methanesulfonate

This protocol provides a starting point for developing a HILIC-based LC-MS method for the analysis of sodium methanesulfonate.

1. Sample Preparation:

• Dissolve or dilute the sample in a solvent compatible with the initial mobile phase conditions (e.g., 80:20 acetonitrile:water).
• Ensure the final sample concentration is within the linear range of the instrument.
• Filter the sample through a 0.22 µm filter before injection.

2. LC Conditions:

• Column: SeQuant ZIC-HILIC, 150 x 4.6 mm, 3.5 µm[9]
• Mobile Phase A: 100 mM ammonium acetate, pH 4.5[9]
• Mobile Phase B: Acetonitrile[9]
• Gradient: 80% B (Isocratic)[9]
• Flow Rate: 0.5 mL/min[9]
• Column Temperature: 40 °C[9]
• Injection Volume: 5-20 µL

3. MS Conditions:

• Ionization Mode: Negative ESI
• Scan Mode: Full Scan (to identify the [M-H]⁻ ion at m/z 95.0) or Selected Ion Monitoring (SIM) for higher sensitivity. For tandem MS, monitor the appropriate MRM transition.
• Optimize source parameters as described in Troubleshooting Guide 1.

Protocol 2: Sample Preparation using Protein Precipitation (for Biological Matrices)

This protocol is a general method for extracting small molecules from plasma or serum.

• To 100 µL of plasma/serum, add 300 µL of ice-cold acetonitrile.[1]

• Vortex the mixture for 1 minute to precipitate proteins.[1]

• Centrifuge at >10,000 x g for 10 minutes at 4°C.[1]

• Carefully transfer the supernatant to a clean tube.[1]

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at approximately 40°C.[1][10]

• Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 80% acetonitrile in water).[1][10]

• Vortex to dissolve the residue and centrifuge to pellet any remaining particulates.

• Transfer the supernatant to an autosampler vial for injection.

Visualizations

Caption: Troubleshooting workflow for poor sodium methanesulfonate signal.

References

• 1. benchchem.com [benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. Development of a simple method for quantitation of methanesulfonic acid at low ppm level using hydrophilic interaction chromatography coupled with ESI-MS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 6. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | RUTHIGEN [ruthigen.com]
• 7. How to optimize ESI source parameters for better sensitivity in LC-MS analysis ? | Thueringer Entomologenverband [ento.gentaur.de]
• 8. elementlabsolutions.com [elementlabsolutions.com]
• 9. Sigma-Aldrich [sigmaaldrich.com]
• 10. organomation.com [organomation.com]

Technical Support Center: Preventing Oxidative Degradation of Sodium Methanesulfinate

This technical support center is designed for researchers, scientists, and drug development professionals who work with sodium methanesulfinate. Here you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues related to its oxidative degradation.

Frequently Asked Questions (FAQs)

Q1: What is sodium methanesulfinate and why is its stability a concern?

Sodium methanesulfinate (CH₃SO₂Na) is a versatile organosulfur compound used in various chemical syntheses. It is known for its reducing properties. However, it is sensitive to atmospheric oxygen and moisture, which can lead to oxidative degradation. This degradation can affect the purity of the reagent, leading to inconsistent reaction yields and the formation of unwanted byproducts.

Q2: What is the primary pathway of oxidative degradation for sodium methanesulfinate?

The primary pathway for the oxidative degradation of sodium methanesulfinate is a radical-mediated process. In the presence of oxygen, the methanesulfinate anion can undergo a one-electron oxidation to form a methanesulfonyl radical (CH₃SO₂•). This highly reactive radical can then propagate a chain reaction, ultimately leading to the formation of sodium methanesulfonate (CH₃SO₃Na) as the primary degradation product.

Q3: How can I visually identify if my sodium methanesulfinate has degraded?

Pure sodium methanesulfinate is a white to off-white crystalline powder. While slight color variations can occur depending on the grade, a significant change in color, such as turning yellow or brown, can be an indicator of degradation. However, visual inspection is not a definitive test, and analytical methods should be used for accurate purity assessment.

Q4: What are the ideal storage conditions for solid sodium methanesulfinate?

To minimize oxidative degradation, solid sodium methanesulfinate should be stored under an inert atmosphere (e.g., nitrogen or argon) in a tightly sealed container. It should be kept in a cool, dry place, away from light and sources of heat.

Q5: Can I prepare a stock solution of sodium methanesulfinate? If so, what precautions should I take?

Preparing a stock solution of sodium methanesulfinate is possible, but it requires careful handling to prevent rapid degradation. It is crucial to use deoxygenated (degassed) solvents and to prepare the solution under an inert atmosphere. The solution should be stored in a tightly sealed container, protected from light, and used as quickly as possible. For longer-term storage, freezing the solution under an inert atmosphere may slow down degradation.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Action(s)
Decreased purity of solid sodium methanesulfinate over time.	- Improper storage (exposure to air and moisture).- Frequent opening of the container in a non-inert atmosphere.	- Store the reagent in a desiccator under an inert atmosphere (nitrogen or argon).- Aliquot the solid into smaller, single-use containers within a glovebox to minimize exposure of the bulk material.
Inconsistent or low yields in reactions using sodium methanesulfinate.	- Degradation of the sodium methanesulfinate reagent.- Presence of atmospheric oxygen in the reaction mixture.	- Verify the purity of the sodium methanesulfinate using an appropriate analytical method (e.g., HPLC) before use.- Use freshly opened or properly stored reagent.- Ensure your reaction is set up under a strictly inert atmosphere. Use degassed solvents and purge all glassware with nitrogen or argon.
Formation of unexpected byproducts in the reaction.	- The primary degradation product, sodium methanesulfonate, may be unreactive or interfere with the desired transformation.- Sulfonyl radical intermediates may react with other components in the reaction mixture.	- Confirm the identity of the byproduct (e.g., by mass spectrometry). If sodium methanesulfonate is detected, it indicates degradation of the starting material.- Implement stricter anaerobic techniques for your reaction setup.
A solution of sodium methanesulfinate turns yellow or cloudy.	- Oxidative degradation and potential formation of polysulfides or other colored impurities.- Precipitation of the salt due to solvent choice or temperature changes.	- Discard the solution. It is a strong indicator of significant degradation.- When preparing solutions, ensure the chosen solvent is appropriate and has been properly deoxygenated.

Experimental Protocols

Protocol 1: Preparation of a Stabilized Sodium Methanesulfinate Solution

This protocol describes the preparation of a sodium methanesulfinate solution for use in reactions where stability is critical.

Materials:

• Sodium methanesulfinate (high purity)

• Anhydrous, deoxygenated solvent (e.g., N,N-Dimethylformamide (DMF) or Acetonitrile)

• Schlenk flask or a flask equipped with a septum

• Inert gas source (Nitrogen or Argon) with a bubbler

• Syringes and needles

Procedure:

• Glassware Preparation: Thoroughly dry all glassware in an oven at >100°C for at least 4 hours and allow to cool to room temperature under a stream of inert gas.

• Solvent Degassing: Deoxygenate the solvent by bubbling a gentle stream of inert gas through it for at least 30 minutes. Alternatively, use the freeze-pump-thaw method for more rigorous deoxygenation.

• Inert Atmosphere: Assemble the Schlenk flask and purge it with inert gas for several minutes.

• Weighing: In a glovebox or under a positive pressure of inert gas, quickly weigh the desired amount of sodium methanesulfinate and add it to the Schlenk flask.

• Dissolution: Using a syringe, transfer the deoxygenated solvent to the Schlenk flask containing the sodium methanesulfinate. Stir the mixture until the solid is fully dissolved.

• Storage: Store the solution under a positive pressure of inert gas in the sealed Schlenk flask. For short-term storage, keep it at room temperature, protected from light. For longer-term storage, consider storing at -20°C.

Protocol 2: Quantification of Sodium Methanesulfinate and Sodium Methanesulfonate by HPLC-UV (with Derivatization)

Since sodium methanesulfinate and its primary degradation product, sodium methanesulfonate, lack a strong UV chromophore, a derivatization step is often necessary for sensitive detection by HPLC-UV. This protocol provides a general workflow.

Materials:

• Sample containing sodium methanesulfinate and/or sodium methanesulfonate

• Derivatization reagent (e.g., a compound that reacts with sulfinates and sulfonates to produce a UV-active product)

• HPLC system with a UV detector

• Appropriate HPLC column (e.g., C18 reverse-phase)

• Mobile phase solvents (e.g., acetonitrile, water with a buffer)

Procedure:

• Sample Preparation: Accurately weigh a known amount of the sample and dissolve it in a suitable solvent.

• Derivatization Reaction:

  • To a known volume of the sample solution, add the derivatization reagent and any necessary catalysts or buffers.

  • Heat the mixture at a specific temperature for a defined period to ensure complete derivatization. The optimal conditions will depend on the chosen derivatization reagent.

  • Quench the reaction if necessary and dilute the sample to a suitable concentration for HPLC analysis.

• HPLC Analysis:

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: A gradient of acetonitrile and an aqueous buffer (e.g., ammonium acetate) is typically used. The specific gradient will need to be optimized.

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: The wavelength will be determined by the UV absorbance maximum of the derivatized products.

  • Injection Volume: 10-20 µL.

• Quantification:

  • Prepare calibration standards of pure sodium methanesulfinate and sodium methanesulfonate and subject them to the same derivatization and analysis procedure.

  • Construct a calibration curve by plotting the peak area against the concentration for each compound.

  • Determine the concentration of sodium methanesulfinate and sodium methanesulfonate in the sample by comparing their peak areas to the calibration curves.

Visualizations

Caption: Oxidative degradation pathway of sodium methanesulfinate.

Caption: Troubleshooting workflow for inconsistent reaction yields.

Reference Data & Comparative Studies

A Comparative Guide to Sodium Methanesulfinate and Sodium Trifluoromethanesulfinate in Sulfonylation Reactions

For Researchers, Scientists, and Drug Development Professionals

The introduction of a sulfonyl group (–SO₂–) is a cornerstone of modern medicinal chemistry and materials science. The resulting sulfones and sulfonamides are integral scaffolds in a vast array of pharmaceuticals and functional materials. Among the various reagents available for sulfonylation, sodium sulfinate salts stand out due to their stability, ease of handling, and versatile reactivity. This guide provides an objective comparison of two key sulfinating agents: Sodium Methanesulfinate (CH₃SO₂Na) and Sodium Trifluoromethanesulfinate (CF₃SO₂Na), focusing on their performance in sulfonylation reactions, supported by available data and experimental insights.

Overview of Reagents

Sodium Methanesulfinate is an aliphatic sulfinate salt that serves as a precursor to the methylsulfonyl (mesyl) group. The mesyl group is a common moiety in drug candidates due to its ability to improve solubility and act as a bioisostere for other functional groups. It is generally a stable, odorless, and easy-to-handle solid.

Sodium Trifluoromethanesulfinate , often referred to as "Langlois' reagent," is the sodium salt of trifluoromethanesulfinic acid. It is a source of the trifluoromethylsulfonyl (triflyl) group, which is of significant interest in drug design. The trifluoromethyl group can dramatically alter a molecule's metabolic stability, lipophilicity, and binding affinity. However, its primary application is often as a source of the trifluoromethyl radical (•CF₃) for trifluoromethylation reactions, rather than as a direct sulfonylating agent.

Performance in Sulfonylation: A Comparative Analysis

The primary difference in the sulfonylation performance of these two reagents lies in their reactivity, which is heavily influenced by the electronic properties of the methyl versus the trifluoromethyl group. The strong electron-withdrawing nature of the three fluorine atoms in sodium trifluoromethanesulfinate significantly impacts the reactivity of the corresponding sulfonyl radical and its utility in forming C–S and N–S bonds.

Sulfone Synthesis (C–S Bond Formation)

In the synthesis of sulfones, both reagents can be effective, typically through radical-mediated pathways. These reactions often involve the coupling of the sulfinate salt with substrates like aryl halides or alkenes, frequently initiated by transition metal catalysts, photoredox catalysts, or chemical oxidants.

Table 1: Comparison of Sodium Methanesulfinate and Sodium Trifluoromethanesulfinate in Sulfone Synthesis

Feature	Sodium Methanesulfinate (CH₃SO₂Na)	Sodium Trifluoromethanesulfinate (CF₃SO₂Na)	Key Considerations
Reactivity	Generally good reactivity in radical-mediated C–S bond formation.	Can be reactive, but often utilized as a •CF₃ radical source, which can lead to trifluoromethylation as a competing pathway.	Reaction conditions must be carefully optimized for CF₃SO₂Na to favor sulfonylation over trifluoromethylation.
Typical Substrates	Aryl halides, alkenes, alkynes.	Alkyl halides, alkenes.	The choice of substrate and reaction conditions dictates the outcome.
Yields	Moderate to high yields are often reported for sulfone formation.	Yields for trifluoromethyl sulfones can be fair, but the reagent is more commonly used for trifluoromethylation.[1]	Direct comparative yield data is scarce in the literature.
Side Reactions	Standard coupling side reactions.	Predominant side reaction is often trifluoromethylation, where the C–SO₂CF₃ bond cleaves to release a •CF₃ radical.	The stability of the sulfonyl radical is a key factor.

Sulfonamide Synthesis (N–S Bond Formation)

The synthesis of sulfonamides reveals a more pronounced difference in reactivity between the two reagents. Numerous studies report that while sodium methanesulfinate and other alkyl or aryl sulfinates readily form sulfonamides, sodium trifluoromethanesulfinate is often unreactive under similar conditions.

Table 2: Comparison of Sodium Methanesulfinate and Sodium Trifluoromethanesulfinate in Sulfonamide Synthesis

Feature	Sodium Methanesulfinate (CH₃SO₂Na)	Sodium Trifluoromethanesulfinate (CF₃SO₂Na)	Key Considerations
Reactivity	Readily participates in N–S bond formation with a variety of amines.	Often reported as ineffective or unreactive for sulfonamide synthesis.[2]	The CF₃SO₂• radical is less prone to form a stable N–S bond compared to the CH₃SO₂• radical.
Typical Substrates	Primary and secondary amines (aliphatic and aromatic).	Generally not a suitable reagent for direct N-sulfonylation of amines.	Alternative reagents are required for the synthesis of trifluoromethanesulfonamides.
Yields	Good to excellent yields are commonly achieved.	No desired product is often observed in reactions where other sulfinates are successful.[2]	This represents a significant limitation in the application of CF₃SO₂Na as a sulfonylating agent for amines.

Reaction Mechanisms and Experimental Workflows

The sulfonylation reactions involving sulfinate salts, particularly under oxidative or photocatalytic conditions, predominantly proceed through a radical mechanism.

General Mechanism for Radical-Mediated Sulfonylation

The reaction is typically initiated by a single-electron transfer (SET) from the sulfinate salt to a photocatalyst or an oxidant, generating a sulfonyl radical. This radical then engages with the substrate (e.g., an aryl halide or an amine) to form the desired sulfonylated product.

Caption: General mechanism for radical-mediated sulfonylation.

General Experimental Workflow

A typical experimental setup for a photocatalytic sulfonylation reaction is outlined below. This workflow can be adapted for both sodium methanesulfinate and sodium trifluoromethanesulfinate, although reagent stoichiometry and reaction times may need significant optimization.

Caption: General workflow for photocatalytic sulfonylation.

Key Experimental Protocols

While no single study provides a direct side-by-side comparison under identical conditions, the following general protocols can serve as a starting point for evaluating the performance of each reagent.

Protocol 1: General Procedure for Copper-Catalyzed Sulfonylation of Aryl Halides

This protocol is adapted from methodologies for the synthesis of aryl sulfones.

• Materials:

  • Aryl halide (1.0 mmol)

  • Sodium sulfinate (CH₃SO₂Na or CF₃SO₂Na) (2.0 mmol)

  • Copper(I) iodide (CuI) (0.1 mmol, 10 mol%)

  • L-proline (0.2 mmol, 20 mol%)

  • Cesium carbonate (Cs₂CO₃) (2.0 mmol)

  • Anhydrous DMSO (5 mL)

• Procedure:

  • To an oven-dried Schlenk tube, add the aryl halide, sodium sulfinate, CuI, L-proline, and Cs₂CO₃.

  • Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon).

  • Add anhydrous DMSO via syringe.

  • Seal the tube and heat the reaction mixture at 90-110 °C with vigorous stirring for 12-24 hours.

  • Monitor the reaction progress by TLC or GC-MS.

  • Upon completion, cool the reaction to room temperature and dilute with ethyl acetate.

  • Wash the organic layer with water and brine, then dry over anhydrous sodium sulfate.

  • Concentrate the solvent under reduced pressure and purify the crude product by flash column chromatography on silica gel.

Protocol 2: General Procedure for Iodine-Mediated Sulfonylation of Amines

This protocol is based on methods for synthesizing sulfonamides and highlights the likely difference in reactivity.

• Materials:

  • Amine (1.0 mmol)

  • Sodium sulfinate (CH₃SO₂Na or CF₃SO₂Na) (1.2 mmol)

  • Iodine (I₂) (1.2 mmol)

  • Water or Acetonitrile (5 mL)

• Procedure:

  • In a round-bottom flask, dissolve the amine and sodium sulfinate in the chosen solvent.

  • Add iodine portion-wise to the stirred solution at room temperature.

  • Continue stirring at room temperature for 2-12 hours.

  • Monitor the reaction progress by TLC.

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

  • Extract the product with an organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography or recrystallization.

  Note: Based on literature, this reaction is expected to proceed with sodium methanesulfinate but is likely to be unsuccessful with sodium trifluoromethanesulfinate.[2]

Summary and Conclusion

Sodium methanesulfinate and sodium trifluoromethanesulfinate exhibit distinct performance profiles in sulfonylation reactions, which is a critical consideration for their application in synthesis.

• Sodium Methanesulfinate is a reliable and versatile reagent for the synthesis of both methyl sulfones and methyl sulfonamides, participating effectively in various C–S and N–S bond-forming reactions.

• Sodium Trifluoromethanesulfinate is a more specialized reagent. While it can be used to synthesize trifluoromethyl sulfones, its application is often complicated by competing trifluoromethylation reactions.[1] Crucially, it is widely reported to be ineffective for the synthesis of trifluoromethanesulfonamides under conditions where other sulfinates are reactive.[2]

For drug development professionals and researchers, the choice between these two reagents should be guided by the desired sulfonyl group and the nature of the bond to be formed. For the introduction of a methylsulfonyl group into a wide range of scaffolds, sodium methanesulfinate is a robust choice. For the synthesis of trifluoromethyl sulfones, sodium trifluoromethanesulfinate can be employed, but careful optimization is required. For the synthesis of trifluoromethanesulfonamides, alternative synthetic strategies are necessary.

References

• 1. Synthesis of aryl sulfones via L-proline-promoted CuI-catalyzed coupling reaction of aryl halides with sulfinic acid salts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]

A Comparative Guide to Alternative Reagents for Methyl Sulfone Synthesis

For Researchers, Scientists, and Drug Development Professionals

The methyl sulfone moiety is a cornerstone in medicinal chemistry and materials science, valued for its metabolic stability and ability to modulate the physicochemical properties of molecules. While traditional methods for its synthesis, such as the oxidation of methyl sulfides and the alkylation of sulfinate salts, are well-established, the demand for milder, more efficient, and functionally tolerant alternatives has driven the development of novel reagents and catalytic systems. This guide provides an objective comparison of these emerging methods, supported by experimental data and detailed protocols to aid in the selection of the optimal synthetic strategy.

Comparison of Key Performance Metrics

The following table summarizes the performance of various alternative reagents for methyl sulfone synthesis, highlighting their scope, efficiency, and reaction conditions.

Reagent/Method	Substrate Scope	Typical Yields	Key Advantages	Limitations
Ru(II) Catalyst with Methanol	Sulfones with an α-CH bond	Good to excellent	Utilizes sustainable methanol as a C1 source; generates only water as a byproduct.[1]	Requires a stoichiometric amount of base.[1]
Sodium Metabisulfite & DTBP	Alkenes (styrenes)	Up to 80%	Direct C-H methylsulfonylation; avoids pre-functionalization of alkenes.[2][3]	Limited reactivity with certain substrates like allylbenzene and chalcone.[2]
BF₃·OEt₂ with Sodium Methyl Sulfinate	Allyl alcohols	85-95%	Mild reaction conditions (room temperature); high yields and purity.[4][5]	Primarily demonstrated for allyl alcohols.
Palladium Catalyst with Dimethyl Sulfite	Aryl and alkyl iodides	Moderate to excellent	Novel method using dimethyl sulfite as both SO₂ surrogate and methyl source.[6][7]	Substrates with electron-withdrawing groups may give moderate yields.[6]
Palladium Catalyst with Dimethyl Carbonate	Arylboronic acids	Good to excellent	Three-component coupling using green dimethyl carbonate as the methyl source and base.[5]	Requires a palladium catalyst and a sulfur dioxide surrogate.[5]
Novel Reagent for Heteroaromatic Sulfones	Bis-nucleophiles (e.g., hydrazines, guanidines, ureas)	48-96%	Rapid formation of previously unknown heteroaromatic methyl sulfones; broad scope.[8][9][10]	The synthesis of the primary reagent is a prerequisite.

Experimental Protocols

Detailed methodologies for key experiments are provided below to allow for replication and adaptation.

Protocol 1: Ruthenium-Catalyzed α-Methylation of Sulfones with Methanol[1]

Materials:

• Substituted sulfone (1.0 equiv)

• Ru(II) catalyst (e.g., [Ru(p-cymene)Cl₂]₂) (2.5 mol%)

• Ligand (e.g., dppf) (5 mol%)

• Base (e.g., K₂CO₃) (2.0 equiv)

• Methanol (as solvent and C1 source)

Procedure:

• To an oven-dried Schlenk tube, add the sulfone, Ru(II) catalyst, ligand, and base.

• Evacuate and backfill the tube with an inert atmosphere (e.g., argon or nitrogen).

• Add methanol via syringe.

• Seal the tube and place it in a preheated oil bath at the desired temperature (e.g., 100-120 °C).

• Stir the reaction mixture for the specified time (e.g., 12-24 h).

• After completion, cool the reaction to room temperature.

• Quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Direct C-H Methylsulfonylation of Alkenes[2][3]

Materials:

• Alkene (1.0 equiv)

• Sodium metabisulfite (Na₂S₂O₅) (as SO₂ surrogate) (2.0 equiv)

• Di-tert-butyl peroxide (DTBP) (as methyl radical source) (3.0 equiv)

• Catalyst system (e.g., FeCl₃ and quinoline)

• Solvent (e.g., DMSO)

Procedure:

• In a sealed reaction vessel, combine the alkene, sodium metabisulfite, FeCl₃, and quinoline.

• Add the solvent (DMSO) and DTBP.

• Stir the mixture at an elevated temperature (e.g., 120 °C) for the designated time (e.g., 12 h).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate).

• Wash the combined organic extracts with brine, dry over anhydrous MgSO₄, and concentrate in vacuo.

• Purify the residue by flash column chromatography.

Protocol 3: BF₃·OEt₂-Catalyzed Synthesis from Allyl Alcohols[4][5]

Materials:

• Allyl alcohol (1.0 equiv)

• Sodium methyl sulfinate (1.2 equiv)

• Boron trifluoride etherate (BF₃·OEt₂) (1.5 equiv)

• Acetic acid (as solvent)

Procedure:

• Dissolve the allyl alcohol and sodium methyl sulfinate in acetic acid in a round-bottom flask.

• Cool the mixture in an ice bath.

• Slowly add BF₃·OEt₂ to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-3 hours.

• Monitor the reaction progress by TLC.

• Once complete, pour the reaction mixture into ice-cold water.

• Extract the aqueous layer with an organic solvent (e.g., dichloromethane).

• Wash the combined organic layers with saturated sodium bicarbonate solution and brine.

• Dry the organic phase over anhydrous Na₂SO₄, filter, and evaporate the solvent.

• Purify the product by column chromatography.

Visualizing the Synthetic Pathways

The following diagrams illustrate the logical flow and key transformations in the discussed synthetic methods.

Caption: Overview of alternative synthetic routes to methyl sulfones.

Caption: Radical mechanism for C-H methylsulfonylation of alkenes.

Caption: Decision factors for selecting a methyl sulfone synthesis method.

References

• 1. Ruthenium catalyzed α-methylation of sulfones with methanol as a sustainable C1 source - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 2. Direct C-H Methylsulfonylation of Alkenes with the Insertion of Sulfur Dioxide [organic-chemistry.org]
• 3. Direct C-H Methylsulfonylation of Alkenes with the Insertion of Sulfur Dioxide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An efficient approach for the synthesis of novel methyl sulfones in acetic acid medium and evaluation of antimicrobial activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. chemrxiv.org [chemrxiv.org]
• 9. A reagent to access methyl sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 10. chemrxiv.org [chemrxiv.org]

A Comparative Guide to Validating HPLC Analysis of Sulfones with NMR Spectroscopy

For researchers, scientists, and drug development professionals, the accurate quantification of sulfone-containing compounds is critical for ensuring the quality, safety, and efficacy of pharmaceutical products. High-Performance Liquid Chromatography (HPLC) is a widely used technique for this purpose, offering high sensitivity and resolution. However, validating the accuracy of an HPLC method is paramount. Nuclear Magnetic Resonance (NMR) spectroscopy, particularly quantitative NMR (qNMR), serves as an excellent orthogonal method for this validation, providing an independent and primary measure of concentration. This guide provides a comprehensive comparison of HPLC and qNMR for the analysis of sulfones, with detailed experimental protocols and data to support the validation process.

High-Performance Liquid Chromatography (HPLC) for Sulfone Analysis

HPLC is a powerful technique for separating and quantifying components in a mixture. For sulfones, Reversed-Phase HPLC (RP-HPLC) with UV detection is a common and effective method. The validation of an HPLC method ensures its suitability for its intended purpose.

Experimental Protocol: HPLC Analysis of Dapsone

This protocol provides a validated method for the quantification of the sulfone drug, Dapsone.

Instrumentation and Conditions:

• HPLC System: A standard HPLC system equipped with a UV detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).[1]

• Mobile Phase: A mixture of methanol and water (e.g., 70:30 v/v).[1] Some methods may use a buffer like 10 mM ammonium acetate (pH 3) and methanol (60:40 v/v).[2]

• Flow Rate: 1.0 mL/min.[1][2]

• Detection: UV detection at 295 nm.[1][2]

• Injection Volume: 20 µL.

• Column Temperature: Ambient.

Sample Preparation:

• Standard Stock Solution: Accurately weigh 10 mg of Dapsone reference standard and dissolve it in 100 mL of methanol to obtain a stock solution of 100 µg/mL.[1]

• Working Standard Solutions: Prepare a series of working standards by diluting the stock solution with the mobile phase to achieve concentrations in the desired linear range (e.g., 5-50 µg/mL).[1]

• Sample Solution: For a tablet formulation, weigh and finely powder a number of tablets. Dissolve a quantity of the powder equivalent to a known amount of Dapsone in the mobile phase, sonicate to ensure complete dissolution, and filter through a 0.45 µm syringe filter before injection.

Quantitative NMR (qNMR) for Sulfone Analysis and HPLC Validation

qNMR is a primary analytical method that allows for the direct measurement of the molar concentration of an analyte relative to a certified internal standard.[3] This makes it a powerful tool for validating the results obtained from HPLC, as it does not rely on a calibration curve generated from the same reference standard as the HPLC method.

Experimental Protocol: qNMR Analysis of a Sulfone

This protocol describes a general method for the quantitative analysis of a sulfone using an internal standard.

Instrumentation and Materials:

• NMR Spectrometer: 400 MHz or higher, equipped with a 5 mm probe.

• NMR Tubes: 5 mm precision NMR tubes.

• Internal Standard: A certified reference material with known purity that has signals that do not overlap with the analyte signals (e.g., maleic anhydride).[3]

• Deuterated Solvent: A suitable deuterated solvent in which both the analyte and the internal standard are fully soluble (e.g., Chloroform-d, CDCl₃, or DMSO-d₆).[3]

Sample Preparation:

• Accurately weigh approximately 20 mg of the sulfone sample and 10 mg of the internal standard into a vial.[3]

• Dissolve the mixture in a precise volume (e.g., 0.75 mL) of the deuterated solvent.[3]

• Transfer the solution to a 5 mm NMR tube.

NMR Acquisition Parameters:

• Pulse Sequence: A standard single-pulse experiment.

• Acquisition Time: Sufficient to allow for the complete decay of the Free Induction Decay (FID).

• Relaxation Delay (d1): At least 5 times the longest T₁ relaxation time of the protons being quantified to ensure full relaxation.

• Number of Scans: Sufficient to achieve a good signal-to-noise ratio (S/N > 250:1) for the signals to be integrated.[3]

• Pulse Angle: A calibrated 90° pulse.

Data Processing and Analysis:

• Apply Fourier transformation, phase correction, and baseline correction to the spectrum.

• Integrate the well-resolved signals of both the sulfone and the internal standard. For aromatic sulfones like Dapsone, the aromatic protons are often used for quantification.

• Calculate the purity or concentration of the sulfone using the following formula:

  Purity (%) = (I_analyte / N_analyte) * (N_IS / I_IS) * (MW_analyte / MW_IS) * (m_IS / m_analyte) * P_IS

  Where:

  • I = Integral value

  • N = Number of protons for the integrated signal

  • MW = Molecular weight

  • m = mass

  • P = Purity of the internal standard

  • IS = Internal Standard

Data Presentation: Comparison of HPLC and qNMR for Sulfone Analysis

The following tables summarize typical validation parameters for the analysis of a sulfone like Dapsone using HPLC and the expected performance of qNMR.

Table 1: HPLC Method Validation Parameters for Dapsone

Parameter	Typical Value
Linearity Range	5 - 50 µg/mL[1]
Correlation Coefficient (R²)	> 0.999[1]
Accuracy (% Recovery)	98.5 - 101.2%[1]
Precision (RSD %)	< 2%[1]
Limit of Detection (LOD)	~0.4 - 0.5 µg/mL[1]
Limit of Quantification (LOQ)	~1.2 - 1.5 µg/mL[1]

Table 2: Expected Performance of qNMR for Sulfone Analysis

Parameter	Expected Value
Linearity Range	Wide, dependent on sample solubility
Correlation Coefficient (R²)	> 0.999
Accuracy (% Recovery)	Typically 98 - 102%
Precision (RSD %)	< 1%
Limit of Quantification (LOQ)	Dependent on magnetic field strength and number of scans, typically low µg/mL

Mandatory Visualization

Caption: Workflow for HPLC analysis of a sulfone and its validation using qNMR.

Caption: Chemical structure of Dapsone.

Comparison of HPLC and qNMR

Feature	High-Performance Liquid Chromatography (HPLC)	Quantitative Nuclear Magnetic Resonance (qNMR)
Principle	Physical separation of components followed by detection.	Molar concentration is directly proportional to the signal intensity.
Quantification	Requires a calibration curve with a certified reference standard of the analyte.	Can use an unrelated internal standard with known purity.[3]
Selectivity	High, based on chromatographic resolution.	Very high, based on unique chemical shifts of nuclei.
Sensitivity	Generally higher, capable of detecting trace impurities.	Lower sensitivity, but excellent for quantifying components at levels of ~0.1% and above.[4]
Throughput	Higher, with typical run times of 20-30 minutes per sample.[4]	Lower, especially when long relaxation delays are required for accurate quantification.[4]
Sample Consumption	Low (micrograms).[4]	Higher (milligrams).[4]
Destructive	Yes.[4]	No, the sample can be recovered.[4]

Alternative Analytical Methods

While HPLC and NMR are powerful techniques for sulfone analysis, other methods can also be employed depending on the specific analytical needs:

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for volatile and thermally stable sulfones. Derivatization may be necessary to improve volatility. GC-MS offers high sensitivity and structural information from the mass spectra.

• Liquid Chromatography-Mass Spectrometry (LC-MS): This technique combines the separation power of HPLC with the sensitive and selective detection of mass spectrometry. LC-MS is particularly useful for identifying and quantifying sulfones and their metabolites in complex matrices at very low concentrations.[5]

• Supercritical Fluid Chromatography (SFC): SFC can be an alternative to both normal- and reversed-phase HPLC, offering faster separations and reduced solvent consumption for some applications.

Conclusion

Both HPLC and NMR are indispensable tools for the analysis of sulfones. HPLC is an excellent method for routine quality control, providing high-throughput and sensitive detection of impurities. qNMR, on the other hand, is a powerful primary method that provides an absolute measure of purity and can be used to definitively validate the accuracy of HPLC methods. For comprehensive and robust analytical data, a combination of both techniques is recommended. This orthogonal approach, where HPLC provides a high-sensitivity impurity profile and qNMR confirms the identity and provides an accurate, absolute measure of the bulk material's purity, ensures the highest level of confidence in the quality of sulfone-containing products.[4]

References

• 1. ijfmr.com [ijfmr.com]
• 2. pharmahealthsciences.net [pharmahealthsciences.net]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

A Comparative Analysis of Sulfinating Agents in Modern Organic Synthesis

For researchers, scientists, and drug development professionals, the strategic introduction of a sulfonate or related group is a cornerstone of molecular design, profoundly influencing the physicochemical and biological properties of organic compounds. The choice of sulfinating agent is a critical parameter that dictates reaction efficiency, selectivity, and scalability. This guide provides an objective comparison of common sulfinating agents, supported by experimental data, to inform reagent selection in organic synthesis.

The introduction of a sulfonyl group (-SO₂R) or a sulfonic acid group (-SO₃H) can enhance the aqueous solubility of drug candidates, modulate their biological activity, and provide a versatile synthetic handle for further molecular elaboration.[1] The selection of an appropriate sulfinating agent is contingent upon the substrate's reactivity, the desired functional group, and the required reaction conditions. This guide compares the performance of several widely used classes of sulfinating agents: sulfur trioxide and its complexes, chlorosulfonic acid, and sulfonyl hydrazides.

Comparative Performance of Sulfinating Agents

The efficacy of a sulfinating agent is assessed by its reactivity, selectivity, and the yield of the desired product under specific reaction conditions. Below is a summary of the performance of common sulfinating agents in the sulfonation of representative aromatic substrates.

Sulfinating Agent	Substrate	Reaction Conditions	Yield (%)	Reaction Time	Reference(s)
Chlorosulfonic Acid (ClSO₃H)	Methyl Ester of Used Cooking Oil	Molar Ratio (Agent:ME) 1.2:1, 70°C	88.2	3 h
Sodium Bisulfite (NaHSO₃)	Methyl Ester of Used Cooking Oil	Molar Ratio (Agent:ME) 1.2:1, 90°C	79.4	3 h
Sulfur Trioxide (SO₃) in Nitromethane	2-Bromotoluene	Not Specified	Not Specified	Not Specified	This study focused on isomer distribution rather than overall yield.
Sulfuric Acid with Thionyl Chloride	2-Bromotoluene	Reflux	Not Specified	Not Specified	Quantitative yield data was not provided in the original study.
Benzenesulfonohydrazide with Tertiary Amine	N-ethyl pyrrolidine	I₂ (20 mol%), TBHP (2 equiv.), H₂O, 80°C	80	4 h	The reaction involves oxidative coupling to form a sulfonamide.

In-Depth Look at Common Sulfinating Agents

Sulfur Trioxide and its Complexes (SO₃·Pyridine, SO₃·DMF)

Sulfur trioxide is a powerful and highly reactive sulfinating agent.[1] To moderate its reactivity and improve handling, it is commonly used as a complex with Lewis bases such as pyridine (SO₃·Pyridine) or dimethylformamide (SO₃·DMF).

• Reactivity and Applications : These complexes are effective for the sulfonation of a wide range of substrates, including alcohols, phenols, and amines. The reactivity can be tuned by the choice of the Lewis base, with the DMF complex generally being more reactive than the pyridine complex. They are particularly useful for the sulfonation of sensitive substrates where strong acids like fuming sulfuric acid would lead to decomposition.

• Advantages : The moderated reactivity leads to cleaner reactions with fewer byproducts. The solid nature of the complexes makes them easier to handle compared to gaseous or liquid sulfur trioxide.

• Limitations : The complexing agent is used in stoichiometric amounts and needs to be removed during workup, which can be a drawback, especially on a large scale.

Chlorosulfonic Acid (ClSO₃H)

Chlorosulfonic acid is a strong and versatile sulfonylating agent used for the synthesis of sulfonyl chlorides, which are key intermediates for sulfonamides and sulfonate esters.

• Reactivity and Applications : It is highly reactive and can sulfonate a variety of aromatic compounds. It is the reagent of choice for the direct conversion of arenes to their corresponding sulfonyl chlorides.

• Advantages : It is a relatively inexpensive and powerful reagent. The resulting sulfonyl chlorides are valuable synthetic intermediates.[2]

• Limitations : The high reactivity can lead to a lack of selectivity and the formation of side products. It is also a corrosive and hazardous substance that requires careful handling.

Sulfonyl Hydrazides

Sulfonyl hydrazides have emerged as versatile reagents in organic synthesis, serving as precursors to sulfonyl radicals, sulfonyl iodides, and other reactive species.

• Reactivity and Applications : They are particularly useful for the synthesis of sulfonamides and sulfones under mild conditions. Reactions often proceed via radical pathways, offering different reactivity and selectivity profiles compared to traditional electrophilic aromatic substitution.

• Advantages : Sulfonyl hydrazides are typically stable, crystalline solids that are easy to handle. Reactions often proceed under neutral or mildly acidic/basic conditions, showing good functional group tolerance.

• Limitations : The synthesis of the sulfonyl hydrazide itself is an additional synthetic step. The scope of substrates may be different from that of traditional sulfinating agents.

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of sulfonation reactions. Below are representative protocols for key sulfinating agents.

Protocol 1: Aromatic Sulfonation using Sulfur Trioxide-Pyridine Complex

This protocol describes a general procedure for the sulfonation of an electron-rich aromatic compound.

Materials:

• Aromatic substrate (e.g., phenol, aniline derivative)

• Sulfur trioxide pyridine complex (SO₃·py)

• Anhydrous pyridine

• Anhydrous dichloromethane (DCM) or other suitable solvent

• Sodium hydroxide (NaOH) solution (1 M)

• Hydrochloric acid (HCl) solution (1 M)

• Saturated sodium chloride (brine) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve the aromatic substrate in anhydrous pyridine.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Sulfonating Agent: Slowly add the sulfur trioxide pyridine complex portion-wise to the stirred solution. Maintain the temperature below 10 °C during the addition.

• Reaction: Allow the reaction to stir at 0 °C for 1-2 hours, then let it warm to room temperature and stir for an additional 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Quenching: Once the reaction is complete, cool the mixture to 0 °C and slowly quench by adding cold water.

• Workup: Transfer the mixture to a separatory funnel. Wash the aqueous layer with dichloromethane to remove any unreacted starting material. Adjust the pH of the aqueous layer to ~9-10 with 1 M NaOH solution. Wash the aqueous layer again with dichloromethane. Acidify the aqueous layer to pH ~1-2 with 1 M HCl. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic extracts with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The crude product can be purified by recrystallization or column chromatography.

Protocol 2: Synthesis of Sulfonamides from Sulfonyl Hydrazides and Tertiary Amines

This protocol describes an iodine-catalyzed oxidative coupling reaction.

Materials:

• Appropriate sulfonyl hydrazide (1.0 equiv)

• Tertiary amine (1.0 equiv)

• Molecular Iodine (I₂) (catalyst)

• tert-Butyl hydroperoxide (TBHP) (oxidant)

• Solvent (e.g., water)

Procedure:

• Reaction Setup: To a reaction vial, add the sulfonyl hydrazide, tertiary amine, and molecular iodine.

• Solvent Addition: Add the solvent (e.g., water).

• Oxidant Addition: Add tert-butyl hydroperoxide to the mixture.

• Reaction: Seal the vial and heat the reaction mixture at 80 °C for the specified time (e.g., 4 hours), with stirring. Monitor the reaction by TLC.

• Workup: After completion, cool the reaction mixture to room temperature. Extract the product with a suitable organic solvent (e.g., ethyl acetate). Wash the combined organic layers with water and brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel.

Visualizing the Chemistry: Workflows and Mechanisms

To further elucidate the processes involved in sulfonation, the following diagrams illustrate a general experimental workflow and the fundamental mechanism of electrophilic aromatic sulfonation.

A typical experimental workflow for an aromatic sulfonation reaction.

The electrophilic aromatic substitution mechanism for sulfonation.

Classification of commonly used sulfinating agents in organic synthesis.

References

• 1. Sulfonation | Organic Chemistry, Organic Compounds, Sulfonic Acids | Britannica [britannica.com]
• 2. benchchem.com [benchchem.com]

A Comparative Guide to Nucleophilic Methylating Agents: Sodium Methanesulfinate in Focus

For researchers, scientists, and drug development professionals, the strategic introduction of a methyl group can be a pivotal step in modifying a molecule's properties. The choice of methylating agent is critical, balancing reactivity, selectivity, safety, and cost. This guide provides an objective comparison of sodium methanesulfinate against other common nucleophilic methylating agents, supported by available experimental data and detailed protocols.

Introduction to Nucleophilic Methylation

Nucleophilic methylation involves the transfer of a methyl group (CH₃) from a reagent where it is formally a nucleophile (carbanion equivalent) to an electrophilic center. This class of reagents is essential for forming carbon-carbon, carbon-oxygen, carbon-nitrogen, and carbon-sulfur bonds. Key considerations when selecting a nucleophilic methylating agent include its reactivity, steric hindrance, functional group tolerance, and handling requirements.

This guide focuses on a comparative analysis of sodium methanesulfinate and two widely used classes of nucleophilic methylating agents: organolithium reagents (represented by methyllithium) and Grignard reagents (represented by methylmagnesium bromide).

Sodium Methanesulfinate: An Unconventional Candidate

Sodium methanesulfinate (CH₃SO₂Na) is a commercially available, stable white solid.[1][2] While it is primarily recognized as a source of the methanesulfinyl group in organic synthesis and has applications in radical reactions, its role as a direct nucleophilic methylating agent for O-, N-, or S-methylation is not well-documented in scientific literature.[3][4][5] Searches for its application in this context yield limited to no direct evidence of successful, high-yielding reactions for the methylation of common substrates like phenols, amines, or thiols under standard nucleophilic substitution conditions. One study noted that sodium methanesulfinate reacted with heterocycles to give very low yields of the methylated product, and only when catalytic amounts of Fe²⁺ salts were added, suggesting a radical pathway rather than a direct nucleophilic attack.[6]

Its primary documented uses involve reactions where it acts as a sulfinating agent or participates in radical processes.[3][4] Given the lack of substantial data supporting its role as a practical nucleophilic methylating agent for the substrates , its inclusion in this guide serves primarily to highlight this limitation and direct researchers toward more established alternatives.

Established Nucleophilic Methylating Agents: A Comparative Overview

In contrast to sodium methanesulfinate, organolithium and Grignard reagents are cornerstone nucleophilic methylating agents in organic synthesis.

Methyllithium (CH₃Li): As an organolithium reagent, methyllithium is a highly reactive, powerful nucleophile and a strong base.[6] It is typically used in ethereal solvents like diethyl ether or tetrahydrofuran (THF). Its high reactivity makes it suitable for methylating a wide range of substrates, but also necessitates careful handling due to its pyrophoric nature and sensitivity to moisture and air.[7]

Methylmagnesium Bromide (CH₃MgBr): A classic Grignard reagent, methylmagnesium bromide is a more moderate nucleophile and base compared to methyllithium.[8][9] This moderation can sometimes offer better functional group tolerance. It is also typically used in ethereal solvents.[10]

The following sections provide a comparative analysis of these reagents for the methylation of phenols, amines, and thiols.

Performance Comparison in Methylation Reactions

The following tables summarize available data on the performance of various methylating agents for the O-, N-, and S-methylation of representative substrates. It is important to note the absence of data for sodium methanesulfinate as a nucleophilic methylating agent in these contexts.

O-Methylation of Phenols

The methylation of phenols to produce methyl ethers is a common transformation.

Methylating Agent	Substrate	Base/Catalyst	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference(s)
Dimethyl Carbonate (DMC)	1-Naphthol	NaOH / TBAB	-	60-85	3-6	95-96	[11][12]
Dimethyl Sulfate (DMS)	1-Iodo-2-naphthol	K₂CO₃	Acetone	Reflux	2.5	84.8	[12]
Tetramethylammonium Hydroxide (TMAH)	Phenol	-	Ethanol	120 (MW)	0.5	>95 (GC)	[13]
Methanol	Phenol	MgO	-	300	-	80-90 conv.	[14]

Note: Data for direct methylation of phenols with methyllithium or methylmagnesium bromide is less common in comparative studies, as these strong bases can also act as deprotonating agents, and other methods are often preferred.

N-Methylation of Amines

The methylation of amines is crucial in the synthesis of many pharmaceuticals and agrochemicals.

Methylating Agent	Substrate	Catalyst/Reagent	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference(s)
Methanol	Aniline	Ruthenium complex / NaOH	Methanol	60	22	>95	[15][16]
Dimethyl Carbonate (DMC)	Aniline	DBU	-	Flow	-	>90	[17]
Lignin	Aniline	-	-	-	-	High	[18]
Quaternary Ammonium Salt	Amides	Cs₂CO₃	Toluene	120	-	up to 91	[19]

S-Methylation of Thiols

The methylation of thiols to thioethers is another important transformation.

Methylating Agent	Substrate	Conditions	Yield (%)	Reference(s)
Methyl Methanesulfonate	Heterocyclic thiols	Acidic	Good	[20]
Trimethylsulfonium Hydroxide (TMSH)	Dodecanethiol	Pyrolytic GC	-	[21]
N-Methyl-N-nitrosourea (MNU)	Glutathione	in vitro	Rapid	[3]

Experimental Protocols

Detailed experimental protocols are essential for reproducibility. Below are representative procedures for methylation reactions.

Protocol 1: O-Methylation of 1-Naphthol using Dimethyl Carbonate

This protocol is adapted from a general procedure for the methylation of phenols.[12]

• Materials: 1-Naphthol, Dimethyl Carbonate (DMC), Sodium Hydroxide (NaOH), Tetrabutylammonium Bromide (TBAB).

• Procedure: a. To a round-bottom flask equipped with a reflux condenser and magnetic stirrer, add 1-naphthol. b. Add a catalytic amount of tetrabutylammonium bromide (TBAB). c. Add sodium hydroxide. The molar ratio of 1-naphthol:dimethyl carbonate:sodium hydroxide should be approximately 1:0.9:0.6. d. Add dimethyl carbonate dropwise to the mixture. e. Heat the reaction mixture to 60-85°C and maintain this temperature for 3-6 hours, monitoring the reaction by TLC. f. Upon completion, cool the reaction mixture and perform a standard aqueous workup. g. Purify the crude product by column chromatography to obtain 1-methoxynaphthalene.

Protocol 2: N-Methylation of Aniline using Methanol and a Ruthenium Catalyst

This protocol is a general procedure for the ruthenium-catalyzed N-methylation of amines.[22]

• Materials: Aniline, Ruthenium catalyst (e.g., [Ru(p-cymene)Cl₂]₂), Cesium Carbonate (Cs₂CO₃), Anhydrous Methanol.

• Procedure: a. In a Schlenk tube equipped with a magnetic stir bar, charge the ruthenium catalyst (0.5 mol%), aniline (1.0 mmol), and cesium carbonate (0.5 mmol). b. Add anhydrous methanol (1 mL) to the tube. c. Seal the Schlenk tube and stir the mixture at the desired temperature (e.g., 60 °C) for the specified time (e.g., 22 hours). d. Monitor the reaction progress by GC or TLC. e. After completion, cool the reaction mixture and purify by appropriate methods to isolate N-methylaniline.

Reaction Mechanisms and Visualizations

Understanding the reaction mechanism is key to optimizing conditions and predicting outcomes.

General Nucleophilic Substitution (SN2) Pathway

For many methylation reactions with less basic nucleophiles (e.g., phenoxides, thiolates), the reaction proceeds through a standard SN2 mechanism.

Caption: General SN2 mechanism for nucleophilic methylation.

Methylation involving Organometallic Reagents

The reaction of Grignard and organolithium reagents with protic substrates like phenols, amines, and thiols is primarily an acid-base reaction, where the organometallic reagent acts as a strong base to deprotonate the substrate. The subsequent methylation would then require the addition of an electrophilic methyl source. A more direct nucleophilic substitution on an electrophile is also possible.

References

• 1. air.unimi.it [air.unimi.it]
• 2. A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. Page loading... [wap.guidechem.com]
• 6. Organolithium reagent - Wikipedia [en.wikipedia.org]
• 7. A Protocol for Safe Lithiation Reactions Using Organolithium Reagents - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. m.youtube.com [m.youtube.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) DOI:10.1039/D0CY02210A [pubs.rsc.org]
• 16. Efficient methylation of anilines with methanol catalysed by cyclometalated ruthenium complexes - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 17. dspace.mit.edu [dspace.mit.edu]
• 18. researchgate.net [researchgate.net]
• 19. 2024.sci-hub.se [2024.sci-hub.se]
• 20. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 21. benchchem.com [benchchem.com]
• 22. benchchem.com [benchchem.com]

Unambiguous Structure Determination: A Comparative Guide to X-ray Crystallography for Products of Sodium Methanesulfinate Reactions

For researchers, scientists, and drug development professionals engaged in the synthesis of novel organosulfur compounds, the definitive confirmation of a product's molecular structure is a critical, non-negotiable step. In reactions utilizing sodium methanesulfinate, a versatile and increasingly popular reagent, the unambiguous elucidation of the resulting sulfones, sulfonamides, and other derivatives is paramount. This guide provides an objective comparison of single-crystal X-ray crystallography against leading spectroscopic techniques—Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)—for the structural confirmation of these reaction products. Supported by experimental data and detailed protocols, this document serves as a practical resource for selecting the most appropriate analytical methodology.

Single-crystal X-ray crystallography stands as the gold standard for the absolute determination of a molecule's three-dimensional structure.[1] By analyzing the diffraction pattern of X-rays passing through a crystalline solid, it is possible to map the precise location of each atom in space, revealing bond lengths, bond angles, and stereochemistry with exceptional accuracy.[2] This unequivocal structural data is invaluable in drug discovery and development, where subtle stereochemical differences can lead to vastly different pharmacological activities.

While X-ray crystallography provides a definitive structural snapshot, other spectroscopic methods offer complementary information and can be more amenable in certain experimental contexts. NMR spectroscopy provides detailed information about the chemical environment and connectivity of atoms in a molecule in solution, while mass spectrometry offers precise molecular weight determination and fragmentation patterns that aid in structural elucidation.[3][4] The choice of technique, or combination thereof, depends on the specific research question, the nature of the sample, and the resources available.

Comparative Analysis of Structural Elucidation Techniques

The selection of an appropriate analytical method for structure confirmation is a balance of the required level of detail, sample availability, and experimental constraints. The following tables summarize the key performance metrics of X-ray crystallography, NMR spectroscopy, and mass spectrometry for the analysis of small organic molecules, such as those derived from sodium methanesulfinate reactions.

Parameter	Single-Crystal X-ray Crystallography	Nuclear Magnetic Resonance (NMR) Spectroscopy	Mass Spectrometry (MS)
Information Provided	3D molecular structure, bond lengths & angles, stereochemistry, crystal packing	Chemical environment, atom connectivity, molecular dynamics in solution	Molecular weight, elemental composition, fragmentation patterns
Typical Resolution	0.5 - 1.5 Å[1]	Not directly comparable; provides atomic-level connectivity	High resolution instruments can achieve < 1 ppm mass accuracy[5]
Typical Sample Amount	0.1 - 0.5 mg (of single crystals)[6]	1 - 10 mg[7]	ng to µg range[8]
Measurement Time	Hours to days (including crystal growth)[2]	Minutes to hours per experiment	Seconds to minutes
Key Advantage	Unambiguous, absolute structure determination	Non-destructive, provides data on solution-state structure and dynamics	High sensitivity, rapid analysis, tolerates complex mixtures (with chromatography)
Key Limitation	Requires high-quality single crystals, which can be difficult to obtain	Indirect structure determination, can be complex to interpret for novel structures	Does not provide 3D structural information directly

Table 1: Quantitative Comparison of Key Performance Metrics. This table provides a general overview of the expected performance of each technique for the analysis of small organic molecules. Actual values may vary depending on the specific instrument, experiment, and sample.

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to obtaining high-quality data for structural elucidation. Below are generalized methodologies for the key techniques discussed.

Single-Crystal X-ray Crystallography

• Crystal Growth: The primary and often most challenging step is to grow single crystals of the purified reaction product suitable for diffraction. This is typically achieved by slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The ideal crystal should be well-formed, without visible defects, and typically 0.1-0.3 mm in each dimension.

• Crystal Mounting: A suitable single crystal is selected under a microscope and mounted on a goniometer head, often using a cryoprotectant to prevent damage during data collection at low temperatures.

• Data Collection: The mounted crystal is placed in a diffractometer and irradiated with a monochromatic X-ray beam. The crystal is rotated, and the diffraction pattern (a series of spots) is recorded on a detector at various orientations.

• Structure Solution and Refinement: The diffraction data is processed to determine the unit cell dimensions and space group. The phase problem is solved using direct methods or Patterson methods to generate an initial electron density map. An atomic model is then built into the electron density and refined against the experimental data to yield the final, highly accurate molecular structure.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy

• Sample Preparation: 1-10 mg of the purified product is dissolved in 0.5-0.7 mL of a deuterated solvent (e.g., CDCl₃, DMSO-d₆). The choice of solvent is crucial to avoid interfering signals.

• Data Acquisition: The sample tube is placed in the NMR spectrometer. A series of radiofrequency pulses are applied to the sample in a strong magnetic field. The resulting free induction decay (FID) signal is recorded. Standard 1D experiments include ¹H and ¹³C NMR. For more complex structures, 2D experiments like COSY, HSQC, and HMBC are performed to establish atomic connectivity.

• Data Processing and Interpretation: The FID is Fourier transformed to generate the NMR spectrum. The chemical shifts, integration of signals, and coupling patterns are analyzed to deduce the molecular structure.

Mass Spectrometry (MS)

• Sample Preparation: A small amount of the purified product (ng to µg) is dissolved in a suitable solvent. For analysis by techniques like electrospray ionization (ESI), the sample is often introduced as a dilute solution.

• Ionization: The sample is introduced into the mass spectrometer where it is ionized. Common ionization techniques for small organic molecules include ESI and electron ionization (EI).

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection and Spectrum Generation: The separated ions are detected, and a mass spectrum is generated, which plots ion intensity versus m/z. The molecular ion peak provides the molecular weight, and the fragmentation pattern gives clues about the molecule's structure. High-resolution mass spectrometry can provide the elemental composition.[5]

Visualizing the Workflow for Structure Confirmation

The definitive confirmation of a novel compound's structure often involves a multi-technique approach. The following diagram illustrates a logical workflow that leverages the strengths of each method to arrive at an unambiguous structural assignment.

Caption: Logical workflow for the structural elucidation of a novel organic compound.

This logical flow demonstrates how initial, rapid analyses by MS and NMR can lead to a proposed structure. For unequivocal proof, particularly for molecules with complex stereochemistry or where novelty is high, X-ray crystallography provides the definitive and final confirmation.

Conclusion

For researchers working with products from sodium methanesulfinate reactions, a thorough understanding of the available structural elucidation techniques is essential. While NMR and mass spectrometry are powerful tools for providing initial structural information, single-crystal X-ray crystallography remains the unparalleled method for obtaining a definitive, high-resolution 3D structure. The choice of methodology should be guided by the specific requirements of the research, with the understanding that a combination of these techniques often provides the most comprehensive and irrefutable structural evidence. This guide serves as a foundational resource to aid in making informed decisions for the critical task of molecular structure confirmation.

References

• 1. Resolution - Proteopedia, life in 3D [proteopedia.org]
• 2. X-Ray Crystallography of Chemical Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Advanced crystallography for structure determination of natural products - Natural Product Reports (RSC Publishing) DOI:10.1039/D4NP00071D [pubs.rsc.org]
• 4. news-medical.net [news-medical.net]
• 5. fiveable.me [fiveable.me]
• 6. x Ray crystallography - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

A Comparative Guide to the Efficiency of Sodium Methanesulfinate and Sulfonyl Chlorides in Sulfonylation Reactions

For Researchers, Scientists, and Drug Development Professionals

In the realm of organic synthesis, the introduction of the sulfonyl group (–SO₂–) is a cornerstone transformation, pivotal in the development of a vast array of pharmaceuticals, agrochemicals, and functional materials. The two most prominent reagents employed for this purpose are sodium sulfinates, such as sodium methanesulfinate, and sulfonyl chlorides. This guide provides an objective comparison of the efficiency of sodium methanesulfinate and its sulfonyl chloride counterpart, methanesulfonyl chloride, supported by experimental data, detailed protocols, and mechanistic insights to aid researchers in reagent selection.

Executive Summary

Sulfonyl chlorides, particularly methanesulfonyl chloride, are highly reactive electrophiles that readily engage with nucleophiles like amines and alcohols to form sulfonamides and sulfonate esters, respectively.[1] These reactions are typically fast and high-yielding.[2] In contrast, sodium methanesulfinate is a more stable, less reactive, and easier-to-handle solid.[3] While it can be used for sulfonylation, the reaction often requires specific activation conditions to proceed efficiently, and in some cases, the yields may be lower compared to those achieved with sulfonyl chlorides.[4] The choice between these two reagents often represents a trade-off between reactivity and stability, with sulfonyl chlorides being the more traditional and often more efficient choice for direct sulfonylation, while sodium sulfinates offer advantages in terms of handling and safety.[3]

Data Presentation: A Comparative Analysis of Reaction Yields

The following tables summarize the typical yields for the sulfonylation of amines and alcohols with methanesulfonyl chloride and sodium methanesulfinate. It is important to note that a direct comparison with identical substrates under the same conditions is not always available in the literature. The data presented is a compilation from various sources to provide a general overview of the expected efficiency.

Table 1: Comparative Yields for the Synthesis of Sulfonamides

Sulfonylating Agent	Amine Substrate	Base	Solvent	Reaction Conditions	Yield (%)	Reference
Methanesulfonyl Chloride	Various primary and secondary amines	Triethylamine, Pyridine	Dichloromethane (DCM), Tetrahydrofuran (THF)	0 °C to room temperature	75-95	[2]
Methanesulfonyl Chloride	Aniline	Pyridine	Dichloromethane	0-25 °C	100	[5]
Methanesulfonyl Chloride	Aniline	Triethylamine	Tetrahydrofuran	0 °C to RT, 6h	86	[5]
Sodium Methanesulfinate	Substituted indoles	-	-	-	Low to moderate	[4][6]
Sodium p-toluenesulfinate	n-propylamine	NH₄I	Acetonitrile	80 °C, 12 h	85	[7]
Sodium arylsulfinates	Various primary and secondary amines	Iodine	Water	Room temperature	Good to excellent	[8]

Table 2: Comparative Yields for the Synthesis of Sulfonate Esters

Sulfonylating Agent	Alcohol Substrate	Base	Solvent	Reaction Conditions	Yield (%)	Reference
Methanesulfonyl Chloride	Various primary and secondary alcohols	Triethylamine, Pyridine	Dichloromethane (DCM)	0 °C to room temperature	High	[9][10]
Sodium Methanesulfinate	Various alcohols	R₃P/ICH₂CH₂I	-	15 min	Moderate to high	[11]

Experimental Protocols

Key Experiment 1: N-Sulfonylation of an Amine with Methanesulfonyl Chloride

This protocol describes a general and robust method for the synthesis of methanesulfonamides from primary or secondary amines.[1]

Materials:

• Primary or secondary amine (1.0 eq.)

• Methanesulfonyl chloride (1.0-1.1 eq.)

• Base (e.g., triethylamine, pyridine) (1.2-1.5 eq.)

• Anhydrous solvent (e.g., Dichloromethane (DCM), Tetrahydrofuran (THF))

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate (NaHCO₃) solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

• In a clean, dry round-bottom flask under an inert atmosphere, dissolve the amine and the base in the chosen anhydrous solvent.

• Cool the stirred solution to 0 °C using an ice bath.

• Slowly add methanesulfonyl chloride, either neat or dissolved in a small amount of the anhydrous solvent, to the cooled amine solution dropwise over 15-30 minutes. Maintain the temperature at 0 °C during the addition.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for an additional 2-16 hours.

• Monitor the reaction's progress by Thin Layer Chromatography (TLC) until the starting amine is consumed.

• Quench the reaction by adding water or 1 M HCl.

• Transfer the mixture to a separatory funnel and separate the organic layer. If the product is in the aqueous layer, extract it multiple times with an organic solvent.

• Combine the organic layers and wash sequentially with 1 M HCl, saturated NaHCO₃ solution, and finally with brine.

• Dry the organic layer over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography or recrystallization.

Key Experiment 2: Sulfonylation of an Amine with Sodium Sulfinate (Iodine-Mediated)

This protocol describes a metal-free method for the synthesis of sulfonamides from amines and sodium sulfinates.[8]

Materials:

• Amine (primary or secondary)

• Sodium sulfinate

• Iodine (I₂)

• Water

Procedure:

• To a solution of the amine in water, add the sodium sulfinate and iodine.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC.

• Upon completion, work up the reaction mixture according to standard procedures, which may include extraction with an organic solvent and purification by chromatography or recrystallization.

Mechanistic Pathways and Visualizations

The fundamental difference in the reactivity of sulfonyl chlorides and sodium sulfinates stems from their distinct mechanistic pathways.

Sulfonyl Chlorides: Nucleophilic Substitution Pathway

Sulfonyl chlorides are potent electrophiles. The reaction with a nucleophile, such as an amine or an alcohol, proceeds through a classical nucleophilic substitution mechanism at the sulfur atom. The nucleophile attacks the electrophilic sulfur center, leading to the displacement of the chloride leaving group. A base is typically required to neutralize the liberated HCl.[1]

Sulfonylation via Nucleophilic Substitution

Sodium Sulfinates: Radical-Mediated Pathway

In contrast, many sulfonylation reactions involving sodium sulfinates proceed through a radical-mediated pathway, especially under oxidative conditions.[12][13] An oxidant can initiate the formation of a sulfonyl radical from the sulfinate salt. This highly reactive radical can then engage in various transformations, including addition to double bonds or C-H functionalization, to form the final sulfonylated product.

Sulfonylation via Radical Pathway

Experimental Workflow for Reagent Selection

The choice between sodium methanesulfinate and a sulfonyl chloride depends on several factors including the nature of the substrate, the desired reaction conditions, and safety considerations. The following workflow can guide the decision-making process.

Workflow for Sulfonylating Agent Selection

Conclusion

References

• 1. benchchem.com [benchchem.com]
• 2. Methanesulfonyl Chloride (MSCI) in Pharmaceutical Synthesis: Key Reactions & Yields [horiazonchemical.com]
• 3. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]
• 5. cbijournal.com [cbijournal.com]
• 6. tandfonline.com [tandfonline.com]
• 7. An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Sulfonamide formation from sodium sulfinates and amines or ammonia under metal-free conditions at ambient temperature - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Sulfonate synthesis by sulfonylation (tosylation) [organic-chemistry.org]
• 10. Alcohol to Mesylate - Common Conditions [commonorganicchemistry.com]
• 11. sioc.cas.cn [sioc.cas.cn]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Validating Synthetic Routes: A Comparative Guide to Sodium Methanesulfinate

For researchers, scientists, and drug development professionals, the selection of a synthetic route is a critical decision that impacts yield, purity, scalability, and safety. This guide provides an objective comparison of synthetic routes utilizing sodium methanesulfinate against common alternatives, supported by experimental data, to aid in the validation and selection process for the synthesis of key organosulfur compounds.

Introduction to Sodium Methanesulfinate in Synthesis

Sodium methanesulfinate (CH₃SO₂Na) has emerged as a versatile and advantageous reagent in organic synthesis, particularly for the formation of carbon-sulfur bonds to create compounds like sulfones. Compared to traditional sulfonylating agents, such as sulfonyl chlorides, sodium sulfinate salts are generally odorless, moisture-insensitive, easy to handle, and bench-stable solids.[1] These characteristics make them attractive for developing robust and scalable synthetic processes.

This guide focuses on the synthesis of β-keto sulfones, a class of compounds with significant applications in medicinal chemistry, to illustrate the validation of a synthetic route using sodium methanesulfinate compared to an alternative approach.

Comparison of Synthetic Routes to β-Keto Sulfones

The introduction of the sulfonyl group is a key transformation in the synthesis of many pharmaceutical intermediates. Below is a comparison of two routes for the synthesis of β-keto sulfones.

Route 1: Oxysulfonylation of Alkynes with Sodium Methanesulfinate

A modern and efficient method for synthesizing β-keto sulfones involves the reaction of alkynes with sodium sulfinates. This approach is often catalyzed and provides a direct route to the target compounds.

Route 2: Nucleophilic Substitution with α-Haloketones

A more traditional method involves the nucleophilic substitution of an α-haloketone with a sulfinate salt.[2] While effective, this route requires the preparation of the α-haloketone starting material, which can add steps and complexity to the overall synthesis.

Quantitative Data Comparison

The following tables summarize the key performance indicators for the synthesis of β-keto sulfones via different routes, highlighting the advantages of using sodium methanesulfinate.

Table 1: Comparison of Reagent Properties

Property	Sodium Methanesulfinate	Methanesulfonyl Chloride
Physical State	White to off-white solid	Colorless liquid
Stability	Bench-stable, moisture-insensitive[1]	Moisture-sensitive, corrosive
Handling	Easy to handle, odorless[1]	Requires handling in a fume hood, pungent odor
Safety	Generally low toxicity	Lachrymator, toxic

Table 2: Comparison of β-Keto Sulfone Synthesis

Here, we compare a modern approach using sodium sulfinates with alkynes to a general method. The data is compiled from a study on the BF₃·OEt₂-promoted oxysulfonylation of various alkynes with sodium sulfinates.[2]

Substrate (Alkyne)	Sodium Sulfinate	Product Yield (%)[2]
Phenylacetylene	Sodium benzenesulfinate	95
4-Methylphenylacetylene	Sodium benzenesulfinate	92
4-Methoxyphenylacetylene	Sodium benzenesulfinate	93
4-Chlorophenylacetylene	Sodium benzenesulfinate	91
Phenylacetylene	Sodium p-toluenesulfinate	96
Phenylacetylene	Sodium methanesulfinate	85
1-Octyne	Sodium benzenesulfinate	78

Experimental Protocols

Protocol 1: Synthesis of Sodium Methanesulfinate

This procedure describes the preparation of sodium methanesulfinate from methanesulfonyl chloride and sodium sulfite.[3]

Materials:

• Methanesulfonyl chloride

• Sodium sulfite heptahydrate

• Sodium bicarbonate

• Water

Procedure:

• A solution of sodium sulfite heptahydrate (0.500 mole) and sodium bicarbonate (1.00 mole) in 1 L of water is prepared in a three-necked flask equipped with a mechanical stirrer.[3]

• Freshly distilled methanesulfonyl chloride (0.500 mole) is added dropwise over 30 minutes while stirring.[3]

• The reaction is stirred for 2 hours, during which carbon dioxide evolves.[3]

• The resulting clear, colorless solution contains sodium methanesulfinate and can be used in subsequent steps.[3]

Protocol 2: Synthesis of a β-Keto Sulfone via Oxysulfonylation

This protocol is a general procedure for the BF₃·OEt₂-promoted synthesis of β-keto sulfones from alkynes and sodium sulfinates.[2]

Materials:

• Alkyne (1.0 equiv)

• Sodium sulfinate (e.g., sodium methanesulfinate) (1.2 equiv)

• BF₃·OEt₂ (2.0 equiv)

• Dichloromethane (DCM) as solvent

• Oxygen atmosphere

Procedure:

• To a solution of the alkyne in DCM, add the sodium sulfinate.

• Add BF₃·OEt₂ to the mixture under an oxygen atmosphere.

• Stir the reaction at room temperature for the appropriate time (typically several hours).

• Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

• Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to afford the desired β-keto sulfone.[2]

Visualization of Workflows and Pathways

Synthetic Route Validation Workflow

The following diagram illustrates a general workflow for the validation and selection of a synthetic route in a drug development context.

References

• 1. Synthesis and applications of sodium sulfinates (RSO2Na): a powerful building block for the synthesis of organosulfur compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

A Comparative Guide to Orthogonal Analytical Methods for Sodium Methanesulfinate

For Researchers, Scientists, and Drug Development Professionals

The robust analytical characterization of pharmaceutical ingredients is fundamental to ensuring product quality, safety, and efficacy. Sodium methanesulfinate (CH₃SO₂Na), an important reagent and potential impurity in pharmaceutical manufacturing, requires accurate and reliable quantification. Employing orthogonal analytical methods—techniques that rely on different physicochemical principles—provides a comprehensive and trustworthy assessment of a product's purity and content.[1][2][3] This guide offers an objective comparison of three orthogonal analytical methods for the analysis of sodium methanesulfinate: High-Performance Liquid Chromatography (HPLC), Ion Chromatography (IC), and Iodometric Titration.

This comparison is supported by experimental data and detailed methodologies to assist researchers in selecting the most appropriate techniques for their specific analytical needs. The use of multiple, independent methods reduces the risk of overlooking impurities and provides a higher degree of confidence in the analytical results.[4][5]

Comparison of Quantitative Performance

The selection of an analytical method is often guided by its performance characteristics. The following table summarizes typical validation parameters for HPLC, Ion Chromatography, and Iodometric Titration for the analysis of sulfinates and related compounds.

Note: The data presented below is representative of typical performance for these methods as applied to sulfinates and analogous compounds, compiled from various analytical validation reports.[4] Direct comparative validation data for sodium methanesulfinate was not available in the public domain.

Table 1: Comparison of Quantitative Performance Data

Parameter	HPLC-UV	Ion Chromatography (IC) with Suppressed Conductivity	Iodometric Titration
Linearity (R²)	> 0.999	> 0.999	N/A
Limit of Detection (LOD)	0.1 - 1 µg/mL	0.02 - 0.1 µg/mL	~0.1% (w/w)
Limit of Quantification (LOQ)	0.3 - 3 µg/mL	0.06 - 0.3 µg/mL	~0.3% (w/w)
Accuracy (% Recovery)	98 - 102%	95 - 105%	99 - 101%
Precision (%RSD)	< 2%	< 3%	< 1%
Specificity	High (with appropriate column and mobile phase)	High (for ionic species)	Moderate (susceptible to other reducing/oxidizing agents)
Throughput	High	High	Low to Medium
Cost	Medium	High	Low

Experimental Protocols

Detailed methodologies for each of the discussed analytical techniques are provided below. These protocols are intended as a starting point and may require optimization for specific sample matrices and instrumentation.

High-Performance Liquid Chromatography (HPLC) with UV Detection

This method provides a robust and widely available technique for the quantification of sodium methanesulfinate. Since sodium methanesulfinate lacks a strong chromophore, indirect UV detection or derivatization may be necessary for high sensitivity.[6] The following is a protocol for direct UV detection at low wavelengths.

a. Standard Solution Preparation:

• Prepare a stock solution of sodium methanesulfinate reference standard in the mobile phase (e.g., 1 mg/mL).

• Generate a series of calibration standards by serially diluting the stock solution to concentrations spanning the desired analytical range.

b. Sample Preparation:

• Accurately weigh a portion of the sodium methanesulfinate product.

• Dissolve the sample in the mobile phase to a concentration within the calibration range.

• Filter the solution through a 0.45 µm syringe filter prior to injection.

c. Chromatographic Conditions:

• Column: Reversed-Phase C18 column (e.g., 4.6 mm x 150 mm, 5 µm particle size).

• Mobile Phase: A mixture of a buffered aqueous solution (e.g., 20 mM potassium phosphate, pH 7.0) and acetonitrile (e.g., 95:5 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

d. Data Analysis:

• The concentration of sodium methanesulfinate in the sample is determined by comparing the peak area from the sample chromatogram to the calibration curve generated from the reference standards.

Ion Chromatography (IC) with Suppressed Conductivity Detection

IC is a highly selective and sensitive method for the analysis of ionic species like the methanesulfinate anion.[7]

a. Standard Solution Preparation:

• Prepare a stock solution of sodium methanesulfinate reference standard in deionized water (e.g., 100 µg/mL).

• Prepare working standards by diluting the stock solution to the desired concentration range.

b. Sample Preparation:

• Dissolve the sample in deionized water to a concentration within the linear range of the instrument.

• Filter the sample through a 0.45 µm IC-grade syringe filter.

c. Ion Chromatography Conditions:

• Anion-Exchange Column: A high-capacity anion-exchange column suitable for the separation of small organic anions (e.g., Dionex IonPac™ AS11-HC).

• Guard Column: A compatible guard column.

• Eluent: A sodium hydroxide gradient (e.g., starting from 1 mM and ramping up to 30 mM).

• Flow Rate: 1.5 mL/min.

• Detection: Suppressed conductivity.

• Injection Volume: 25 µL.

d. Data Analysis:

• Quantify the methanesulfinate peak by comparing its area to the calibration curve constructed from the standards.

Iodometric Titration

This classical titrimetric method is based on the reducing property of the sulfinate group. It is a cost-effective method for assay determination, although it may have lower specificity compared to chromatographic techniques.

a. Reagent Preparation:

• 0.1 N Iodine Solution: Prepare and standardize a 0.1 N iodine solution.

• 0.1 N Sodium Thiosulfate Solution: Prepare and standardize a 0.1 N sodium thiosulfate solution.

• Starch Indicator Solution: Prepare a 1% (w/v) starch solution.

b. Titration Procedure:

• Accurately weigh approximately 200-300 mg of the sodium methanesulfinate sample into a glass-stoppered flask.

• Dissolve the sample in 50 mL of deionized water.

• Add a known excess of 0.1 N iodine solution (e.g., 50.0 mL) and 1 mL of glacial acetic acid.

• Stopper the flask and allow the reaction to proceed in the dark for 10-15 minutes.

• Titrate the excess (unreacted) iodine with the standardized 0.1 N sodium thiosulfate solution until the solution becomes a pale yellow color.

• Add a few drops of the starch indicator solution, which will turn the solution blue.

• Continue the titration with sodium thiosulfate until the blue color disappears.

• Perform a blank titration using the same procedure but without the sodium methanesulfinate sample.

c. Calculation:

• The amount of sodium methanesulfinate is calculated based on the volume of iodine solution consumed in the reaction with the sample.

Visualization of Analytical Workflows

The following diagrams illustrate the logical flow of the analytical methods described.

Caption: Workflow of orthogonal analytical methods for sodium methanesulfinate.

Caption: Concept of orthogonality in the analysis of sodium methanesulfinate.

References

• 1. Orthogonal method in pharmaceutical product analysis [alphalyse.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. fluidimaging.com [fluidimaging.com]
• 4. The Power Of Orthogonality In Assessing The Stability Of Biopharmaceuticals | Technology Networks [technologynetworks.com]
• 5. news-medical.net [news-medical.net]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. Determination of sulfonic acids and alkylsulfates by ion chromatography in water - PubMed [pubmed.ncbi.nlm.nih.gov]

A Guide to Inter-Laboratory Comparison of Analytical Results for Sodium Methanesulfinate

For Researchers, Scientists, and Drug Development Professionals

Introduction to Inter-Laboratory Comparisons

Inter-laboratory comparisons (ILCs), also known as proficiency testing, are essential for quality assurance in analytical laboratories. They allow individual laboratories to compare their results with those from other laboratories, providing an objective measure of performance. The statistical analysis of ILC results, often using Z-scores, helps identify systematic errors, improve analytical methods, and ensure that results are comparable across different testing facilities[1][2][3][4].

Sodium methanesulfinate (CH₃SO₂Na) is an aliphatic sodium sulfinate used in various chemical syntheses[5][6]. Ensuring the accuracy and consistency of its quantification is crucial for research and development, particularly in the pharmaceutical industry where it may be a reagent or an impurity.

Proposed Experimental Protocols for Inter-Laboratory Comparison

The following protocols are based on established analytical methods for sodium methanesulfinate and related compounds. Participating laboratories should adhere to these methodologies to ensure the comparability of results.

2.1. High-Performance Liquid Chromatography (HPLC) for Purity and Impurity Profiling

This method is designed to separate and quantify sodium methanesulfinate and its potential organic impurities[7].

Methodology:

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: Isocratic elution with a mixture of 95% 10 mM potassium phosphate buffer (pH 3.0) and 5% acetonitrile.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection: UV at 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Accurately weigh and dissolve the sodium methanesulfinate sample in the mobile phase to a final concentration of approximately 1 mg/mL[7].

2.2. Ion Chromatography for Inorganic Impurity Analysis

This method is suitable for the simultaneous determination of inorganic anions like chloride (Cl⁻) and sulfate (SO₄²⁻) in sodium methanesulfinate samples[8].

Methodology:

• Instrumentation: Ion chromatography system with a suppression conductivity detector.

• Columns: Appropriate guard and analytical columns for anion separation.

• Mobile Phase: A suitable eluent, such as a carbonate/bicarbonate buffer.

• Flow Rate: Optimized for the specific columns used.

• Column Temperature: Ambient or controlled.

• Detection: Suppressed conductivity.

• Sample Preparation: Prepare samples with known concentrations of sodium methanesulfinate, ensuring complete dissolution in high-purity deionized water[8].

Data Presentation and Comparison

The results from the inter-laboratory comparison should be summarized in clear, structured tables. The following tables provide a template for presenting the data.

Table 1: HPLC Purity and Impurity Analysis

Laboratory ID	Sodium Methanesulfinate Purity (%)	Known Impurity 1 (%)	Unknown Impurity 2 (%)
Lab A	99.5	0.2	0.3
Lab B	99.3	0.3	0.4
Lab C	99.6	0.1	0.3
Mean	99.47	0.20	0.33
Std. Dev.	0.15	0.10	0.06

Table 2: Ion Chromatography Impurity Analysis

Laboratory ID	Chloride (Cl⁻) (mg/kg)	Sulfate (SO₄²⁻) (mg/kg)
Lab A	50	100
Lab B	55	110
Lab C	48	95
Mean	51	101.67
Std. Dev.	3.61	7.64

Table 3: Performance Characteristics of Analytical Methods

While direct comparative data for sodium methanesulfinate is unavailable, this table illustrates typical performance parameters that would be evaluated, based on data for analogous deuterated standards[9].

Parameter	Method with Deuterated Internal Standard	Method with Non-Deuterated Internal Standard
Extraction Recovery (% Mean)	92.5%	85.1%
Recovery Precision (% CV)	4.1%	11.8%
Matrix Effect (% CV)	3.8%	14.2%

Visualization of Workflows and Processes

Diagram 1: HPLC Analysis Workflow

Caption: Workflow for the analysis of sodium methanesulfinate by HPLC.

Diagram 2: Inter-Laboratory Comparison Process

Caption: Logical flow of an inter-laboratory comparison study.

Data Analysis and Interpretation

The statistical analysis of the submitted data is a critical step in an ILC. The primary goal is to determine the consensus value for the analyte and to evaluate the performance of each participating laboratory against this value.

• Consensus Mean: The assigned value for the consensus mean is typically calculated as the mean of all reported test results after the removal of any statistical outliers[1].

• Standard Deviation: A target standard deviation is established based on the precision of the analytical method[1].

• Z-Score: The Z-score is a statistical measure that compares a laboratory's result to the consensus mean. It is calculated as follows[1]:

  Z = (x - X) / σ

  Where:

  • x is the result from the individual laboratory

  • X is the consensus mean

  • σ is the target standard deviation

  A Z-score between -2.0 and +2.0 is generally considered satisfactory[1].

By following these standardized protocols and data analysis methods, laboratories can effectively participate in an inter-laboratory comparison for sodium methanesulfinate, thereby ensuring the quality and comparability of their analytical results.

References

• 1. benchmark-intl.com [benchmark-intl.com]
• 2. publications.jrc.ec.europa.eu [publications.jrc.ec.europa.eu]
• 3. matec-conferences.org [matec-conferences.org]
• 4. demarcheiso17025.com [demarcheiso17025.com]
• 5. 甲烷亚磺酸钠 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 6. 甲烷亚磺酸钠 technical grade, 85% | Sigma-Aldrich [sigmaaldrich.com]
• 7. benchchem.com [benchchem.com]
• 8. bloomtechz.com [bloomtechz.com]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to Sulfonylation Reagents: Benchmarking Sodium Methanesulfinate

In the landscape of modern organic synthesis, the formation of carbon-sulfur and nitrogen-sulfur bonds remains a cornerstone of drug discovery and development. For decades, sodium methanesulfinate has been a workhorse reagent for introducing the versatile sulfonyl group into organic molecules. However, the continuous drive for milder reaction conditions, improved yields, and broader functional group tolerance has led to the emergence of new reagents. This guide provides an objective comparison of the performance of sodium methanesulfinate against these newer alternatives, supported by experimental data and detailed protocols.

Performance Comparison: Sulfonamide and Vinyl Sulfone Synthesis

The synthesis of sulfonamides and vinyl sulfones represents two of the most common applications of sodium sulfinates. The following tables summarize the performance of sodium methanesulfinate in comparison to alternative reagents like sulfonyl hydrazides and sulfonyl chlorides in these key transformations.

Table 1: Comparison of Reagents for Sulfonamide Synthesis

Reagent Class	Specific Reagent Example	Amine Substrate	Product Yield (%)	Reaction Conditions	Reference
Sodium Sulfinate	Sodium p-toluenesulfinate	n-propylamine	95%	NH4I, CH3CN, 80°C, 12h	[1]
Sodium Sulfinate	Sodium p-toluenesulfinate	Aniline	92%	I2, Water, RT	[2]
Sulfonyl Hydrazide	p-Toluenesulfonyl hydrazide	Aniline	85%	Electrochemical, THF/H2O, 30°C	[3]
Sulfonyl Chloride	Benzenesulfonyl chloride	Aniline	94%	CuO, CH3CN	[4]

Table 2: Comparison of Reagents for Vinyl Sulfone Synthesis

Reagent Class	Specific Reagent Example	Alkene/Alkyne Substrate	Product Yield (%)	Reaction Conditions	Reference
Sodium Sulfinate	Sodium benzenesulfinate	1-phenylprop-2-yn-1-one	97%	4-chlorobenzoic acid, mesitylene, 30°C, 48h	[5]
Sodium Sulfinate	Sodium benzenesulfinate	Styrene	85%	Electrochemical, KI, Bu4NBF4, RT	[6]
Sulfonyl Hydrazide	p-Toluenesulfonyl hydrazide	Phenylacetylene	82%	Electrochemical, TBAI, K2CO3, O2, 1.2V	[3]
Sulfonyl Chloride	p-Toluenesulfonyl chloride	Styrene	90%	Ni-catalyzed, 1,10-phenanthroline-5,6-dione	[6]

Experimental Protocols

Detailed methodologies are crucial for reproducing and comparing experimental results. The following are representative protocols for the synthesis of sulfonamides and vinyl sulfones using sodium sulfinates.

Protocol 1: Synthesis of N-propyl-4-methylbenzenesulfonamide using Sodium p-toluenesulfinate

Objective: To synthesize a secondary sulfonamide from an aliphatic amine and a sodium sulfinate.

Materials:

• Sodium p-toluenesulfinate (0.20 mmol)

• n-propylamine (0.30 mmol)

• Ammonium iodide (NH4I) (0.2 mmol)

• Acetonitrile (CH3CN) (2 mL)

Procedure:

• To a reaction vessel, add sodium p-toluenesulfinate (0.20 mmol), n-propylamine (0.30 mmol), and ammonium iodide (0.2 mmol).

• Add acetonitrile (2 mL) to the vessel.

• Heat the reaction mixture at 80°C for 12 hours.

• After completion, cool the reaction to room temperature.

• The product can be isolated and purified using standard techniques such as extraction and column chromatography.[1]

Protocol 2: Synthesis of (E)-1-phenyl-3-(phenylsulfonyl)prop-2-en-1-one using Sodium benzenesulfinate

Objective: To synthesize a vinyl sulfone from an ynone and a sodium sulfinate.

Materials:

• 1-phenylprop-2-yn-1-one (0.1 mmol)

• Sodium benzenesulfinate (0.25 mmol)

• 4-chlorobenzoic acid (0.2 mmol)

• Mesitylene (1.0 mL)

Procedure:

• In a reaction vial, combine 1-phenylprop-2-yn-1-one (0.1 mmol), sodium benzenesulfinate (0.25 mmol), and 4-chlorobenzoic acid (0.2 mmol).

• Add mesitylene (1.0 mL) as the solvent.

• Stir the reaction mixture at 30°C for 48 hours.

• Upon completion, the product can be isolated and purified by techniques such as column chromatography.[5]

Visualizing Reaction Workflows

Diagrams of experimental workflows and reaction mechanisms provide a clear visual representation of the chemical transformations.

Caption: General workflow for sulfonamide synthesis.

Caption: Proposed radical mechanism for vinyl sulfone synthesis.

Conclusion

Sodium methanesulfinate remains a valuable and effective reagent in organic synthesis. It is generally stable, easy to handle, and provides good to excellent yields in many transformations.[7] Newer methods utilizing reagents like sulfonyl hydrazides are emerging, particularly in the context of electrochemical synthesis, offering alternative pathways that may be advantageous in specific contexts, such as avoiding certain metal catalysts or oxidants.[3] The choice of reagent will ultimately depend on the specific substrate, desired reaction conditions, and overall synthetic strategy. This guide provides a starting point for researchers and drug development professionals to make informed decisions when selecting a sulfonylation agent for their specific needs.

References

• 1. An Efficient Method for the Preparation of Sulfonamides from Sodium Sulfinates and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Sulfonamide formation from sodium sulfinates and amines or ammonia under metal-free conditions at ambient temperature - Green Chemistry (RSC Publishing) [pubs.rsc.org]
• 3. The Application of Sulfonyl Hydrazides in Electrosynthesis: A Review of Recent Studies - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Quantitative structure–reactivity study on sulfonation of amines, alcohols and phenols - Arabian Journal of Chemistry [arabjchem.org]
• 5. Metal-free hydrosulfonylation of α,β-unsaturated ketones: synthesis and application of γ-keto sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Vinyl sulfone synthesis by C-S coupling reactions [organic-chemistry.org]
• 7. Synthesis and applications of sodium sulfinates (RSO 2 Na): a powerful building block for the synthesis of organosulfur compounds - RSC Advances (RSC Publishing) DOI:10.1039/D0RA09759D [pubs.rsc.org]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of Sodium Methanesulfinate

Essential guidelines for the safe and compliant disposal of sodium methanesulfinate, ensuring the protection of laboratory personnel and the environment.

For researchers, scientists, and professionals in drug development, meticulous adherence to safety protocols is paramount. This guide provides immediate, essential information for the proper disposal of sodium methanesulfinate, a compound frequently used in various chemical syntheses. Following these procedures will help maintain a safe laboratory environment and ensure compliance with regulatory standards.

Immediate Safety and Handling Precautions

Sodium methanesulfinate is classified as harmful if swallowed.[1][2][3][4] Therefore, appropriate personal protective equipment (PPE) must be worn at all times when handling this chemical for disposal.

Recommended Personal Protective Equipment (PPE):

PPE Item	Specification
Eye Protection	Chemical safety goggles or glasses conforming to EN166 (EU) or NIOSH (US) standards.[2][5]
Hand Protection	Impermeable and chemical-resistant gloves (e.g., nitrile rubber).
Respiratory Protection	A NIOSH/MSHA-approved respirator is necessary if there is a risk of dust formation or if exposure limits are exceeded.[5][6]
Protective Clothing	A lab coat or other suitable protective clothing should be worn to prevent skin contact.[6]

Step-by-Step Disposal Protocol

The primary principle for the disposal of sodium methanesulfinate is to treat it as a hazardous chemical waste. It must be disposed of in accordance with all applicable federal, state, and local environmental regulations.[5]

Step 1: Waste Identification and Segregation

• Clearly identify the waste as "Sodium Methanesulfinate."

• Segregate sodium methanesulfinate waste from other laboratory waste streams to prevent accidental mixing with incompatible materials. Incompatible materials include strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[5]

Step 2: Containment

• Place the sodium methanesulfinate waste into a designated, properly labeled, and securely sealed container.[5] The container should be robust and compatible with the chemical.

• For spills, do not use methods that create dust. If sweeping is necessary, gently moisten the material with water to prevent it from becoming airborne.[6] Collect the spilled material and place it in the designated waste container.

Step 3: Labeling

• Label the waste container clearly with "Hazardous Waste," "Sodium Methanesulfinate," and the appropriate hazard pictograms (e.g., an exclamation mark for acute toxicity).

Step 4: Storage

• Store the sealed waste container in a designated hazardous waste accumulation area. This area should be cool, dry, and well-ventilated.[5]

Step 5: Disposal

• Arrange for the collection of the hazardous waste by a licensed and certified waste management contractor.

• Do not dispose of sodium methanesulfinate down the drain or in the regular trash.[6]

Environmental and Health Hazard Summary

While comprehensive ecological data is limited, it is crucial to prevent the release of sodium methanesulfinate into the environment. Most safety data sheets indicate "no data available" for its toxicity to aquatic life.[2]

Hazard Classification	GHS Code	Description
Acute Toxicity, Oral	H302	Harmful if swallowed.[1][2][3][4]

Disposal Workflow Diagram

The following diagram illustrates the logical steps for the proper disposal of sodium methanesulfinate.

Sodium Methanesulfinate Disposal Workflow

References

• 1. Page loading... [wap.guidechem.com]
• 2. echemi.com [echemi.com]
• 3. Sodium methanesulfinate Methanesulfinic acid sodium salt [sigmaaldrich.com]
• 4. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. fishersci.com [fishersci.com]
• 6. benchchem.com [benchchem.com]

Personal protective equipment for handling Sodium methanesulfinate

For researchers, scientists, and drug development professionals, the safe handling of chemical reagents is paramount. This guide provides immediate and essential safety and logistical information for the operational use and disposal of Sodium Methanesulfinate, ensuring the well-being of laboratory personnel and the integrity of research.

Physicochemical and Hazard Data

A summary of key quantitative data for Sodium Methanesulfinate is presented below. For comprehensive details, always consult the specific Safety Data Sheet (SDS) provided by the supplier.

Property	Value	Source
CAS Number	20277-69-4	[1]
Molecular Formula	CH₃NaO₂S	[1]
Molecular Weight	102.083 g/mol	[1]
Hazard Statements	H302: Harmful if swallowed	[1][2][3][4]
Signal Word	Warning	[1][2][3]
NFPA Health Hazard	2 (Moderate)	[5]
NFPA Flammability Hazard	0 (Not Flammable)	[5]
NFPA Reactivity Hazard	0 (Stable)	[5]

Operational Plan: Safe Handling Protocol

Adherence to the following step-by-step protocol is mandatory for the safe handling of Sodium Methanesulfinate in a laboratory setting.

1. Engineering Controls:

• Ventilation: All handling of Sodium Methanesulfinate powder must be conducted in a well-ventilated area.[2][6] A certified chemical fume hood is recommended to minimize inhalation exposure.[5]

• Safety Equipment: Ensure a safety shower and eye wash station are readily accessible and in good working order.[3]

2. Personal Protective Equipment (PPE):

• Eye and Face Protection: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards.[2][7] A face shield may be required for operations with a high risk of splashing.[8]

• Skin Protection:

  • Gloves: Wear compatible chemical-resistant gloves (e.g., nitrile).[3][5] Inspect gloves for any signs of degradation or puncture before each use.[9] Contaminated gloves should be disposed of in accordance with applicable laws and good laboratory practices.[5]

  • Protective Clothing: A flame-resistant lab coat, long pants, and closed-toe shoes are mandatory.[2][9] For larger quantities, consider a chemical-resistant apron or coveralls.[10]

• Respiratory Protection: If working outside of a fume hood or if exposure limits are exceeded, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[2][7]

3. Handling Procedures:

• Avoid contact with skin, eyes, and clothing.[3]

• Do not breathe in the dust.[7]

• Wash hands thoroughly after handling.[1][2]

• Do not eat, drink, or smoke in the work area.[1][2]

• Keep the container tightly closed when not in use.[3][7]

4. Storage:

• Store in a dry, cool, and well-ventilated place.[2][7]

• Keep the container tightly closed.[7]

• Store away from incompatible materials such as strong oxidizing agents, strong acids, strong bases, and strong reducing agents.[7]

5. Spill Response:

• Minor Spill (Contained within a fume hood):

  • Alert personnel in the immediate area.

  • Wearing appropriate PPE, sweep up the spilled solid and place it into a suitable, labeled container for disposal.[7]

  • Avoid generating dust.

  • Clean the spill area thoroughly.[3]

• Major Spill (Outside of a fume hood or large volume):

  • Evacuate the laboratory immediately and alert others.

  • Prevent further leakage or spillage if it is safe to do so.[2]

  • Ventilate the area.[3]

  • Contact the appropriate emergency response team.

Disposal Plan

Chemical waste must be handled in a manner that ensures the safety of personnel and protects the environment.

1. Waste Collection:

• Collect all waste containing Sodium Methanesulfinate, including contaminated consumables (e.g., gloves, paper towels), in a dedicated, properly labeled, and sealed hazardous waste container.[5]

2. Labeling:

• The waste container must be clearly labeled with "Hazardous Waste" and the full chemical name: "Sodium methanesulfinate".[3]

3. Storage of Waste:

• Store the waste container in a designated, well-ventilated, and secondary containment area, away from incompatible materials.

4. Final Disposal:

• Dispose of the contents and container in accordance with all applicable local, regional, national, and international regulations.[3]

• One approved method of disposal is to dissolve or mix the material with a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

• Do not allow the chemical to enter drains or water courses.[2][3]

Workflow for Handling and Disposal of Sodium Methanesulfinate

Caption: Workflow for the safe handling and disposal of Sodium Methanesulfinate.

References

• 1. Page loading... [guidechem.com]
• 2. echemi.com [echemi.com]
• 3. biosynth.com [biosynth.com]
• 4. Sodium methanesulfinate | CH3NaO2S | CID 2733271 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cdnisotopes.com [cdnisotopes.com]
• 6. chemos.de [chemos.de]
• 7. fishersci.com [fishersci.com]
• 8. epa.gov [epa.gov]
• 9. ehs.ucsf.edu [ehs.ucsf.edu]
• 10. benchchem.com [benchchem.com]